4-Bromobenzoic acid

• CAS: 586-76-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromobenzoic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structural features of 4-Bromobenzoic acid, a key building block in organic synthesis, particularly in the development of novel pharmaceutical and agrochemical agents.

Chemical and Physical Properties

4-Bromobenzoic acid is a white to off-white crystalline solid.[1][2] Its core structure consists of a benzene (B151609) ring substituted with a bromine atom and a carboxylic acid group at the para position.[2] This substitution pattern dictates its chemical reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of 4-Bromobenzoic Acid

Property	Value	Reference(s)
Molecular Formula	C₇H₅BrO₂	[2]
Molecular Weight	201.02 g/mol	[3]
Melting Point	252-254 °C	[4]
Boiling Point	255 °C
Density	1.894 g/cm³
pKa	3.96 (at 25 °C)	[5]
Solubility	Sparingly soluble in hot water. Soluble in ethanol (B145695) and ether.	[1][2]
Appearance	White to off-white crystalline solid	[1][2]

Table 2: Chemical Identifiers for 4-Bromobenzoic Acid

Identifier	Value	Reference(s)
IUPAC Name	4-bromobenzoic acid	[3]
CAS Number	586-76-5	[3]
InChI	InChI=1S/C7H5BrO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)	[3]
InChIKey	TUXYZHVUPGXXQG-UHFFFAOYSA-N	[3]
SMILES	C1=CC(=CC=C1C(=O)O)Br	[3]
CCDC Number	211326	[3]

Molecular Structure

The molecular structure of 4-Bromobenzoic acid has been determined by X-ray crystallography. The compound crystallizes in a hydrogen-bonded dimeric form, a common structural motif for carboxylic acids.

Table 3: Crystallographic Data for 4-Bromobenzoic Acid

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	15.22(1) Å
b	6.13(1) Å
c	7.22(1) Å
β	100.0(1)°
Volume	664.1 ų
Z	4

Data obtained from the Cambridge Crystallographic Data Centre (CCDC) deposition 211326.

Table 4: Selected Bond Lengths and Angles for 4-Bromobenzoic Acid

Bond/Angle	Length (Å) / Angle (°)
C-Br	1.90(1)
C-C (aromatic, avg.)	1.38(2)
C-C(O)OH	1.49(2)
C=O	1.25(2)
C-OH	1.31(2)
O-C=O	123.0(1)
C-C-Br	119.5(1)

Data obtained from the Cambridge Crystallographic Data Centre (CCDC) deposition 211326.

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of 4-Bromobenzoic acid.

Table 5: Infrared (IR) Spectroscopy Peak Assignments for 4-Bromobenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group	Reference(s)
3300-2500	Broad, Strong	O-H stretch (H-bonded dimer)	Carboxylic Acid	[6]
~3080	Medium, Sharp	C-H stretch	Aromatic	[6]
~1700	Strong, Sharp	C=O stretch	Carboxylic Acid	[6]
~1600, ~1480	Medium to Weak	C=C stretch	Aromatic Ring	[6]
~1300	Medium	C-O stretch	Carboxylic Acid	[6]
~930	Medium, Broad	O-H bend (out-of-plane)	Carboxylic Acid Dimer	[6]
Below 800	Medium to Weak	C-Br stretch	Carbon-Bromine Bond	[6]

Table 6: ¹H and ¹³C NMR Spectral Data for 4-Bromobenzoic Acid (in DMSO-d₆)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Reference(s)
¹H	~13.16	singlet	-	-COOH	[7]
¹H	7.86	doublet	8.6	H-2, H-6 (ortho to -COOH)	[8]
¹H	7.70	doublet	8.6	H-3, H-5 (ortho to -Br)	[8]
¹³C	166.8	-	-	C=O	[8]
¹³C	131.9	-	-	C-1 (ipso to -COOH)	[8]
¹³C	131.5	-	-	C-3, C-5 (ortho to -Br)	[8]
¹³C	130.2	-	-	C-2, C-6 (ortho to -COOH)	[8]
¹³C	127.1	-	-	C-4 (ipso to -Br)	[8]

Experimental Protocols

Synthesis of 4-Bromobenzoic Acid via Oxidation of p-Bromotoluene

This protocol describes a common method for the preparation of 4-Bromobenzoic acid.[9][10]

Materials:

• p-Bromotoluene

• Potassium permanganate (B83412) (KMnO₄)

• Sodium carbonate (Na₂CO₃) (optional, for alkaline conditions)

• Water

• 50% Sulfuric acid (H₂SO₄)

• Ethanol (for quenching excess KMnO₄)

• Cold distilled water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer or magnetic stirrer with stir bar

• Heating mantle or water bath

• Buchner funnel and filter flask

• Beakers

• pH paper or pH meter

Procedure:

• Set up a three-necked flask with a reflux condenser and a stirrer.

• To the flask, add p-bromotoluene and water. If performing the reaction under alkaline conditions, add sodium carbonate.

• Heat the mixture to a gentle reflux with stirring.

• Slowly and in portions, add potassium permanganate to the refluxing mixture. The purple color of the permanganate will disappear as it reacts.

• Continue heating and stirring for approximately 2.5 hours after the final addition of potassium permanganate, or until the purple color persists.

• If excess potassium permanganate remains (indicated by a persistent purple color), add a small amount of ethanol to quench it until the solution becomes colorless or a brown precipitate of manganese dioxide (MnO₂) forms.

• While still hot, filter the reaction mixture by vacuum filtration to remove the manganese dioxide precipitate. Wash the filter cake with hot water.

• Combine the filtrate and the washings. Allow the filtrate to cool to room temperature.

• Slowly acidify the filtrate with 50% sulfuric acid to a pH of approximately 2. A white precipitate of 4-bromobenzoic acid will form.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the crude 4-bromobenzoic acid by vacuum filtration.

• Wash the collected solid with cold distilled water.

• Dry the product in a drying oven or under vacuum.

Purification by Recrystallization

This protocol describes the purification of crude 4-Bromobenzoic acid.[7][11][12]

Materials:

• Crude 4-Bromobenzoic acid

• Ethanol

• Deionized water

• Activated carbon (optional)

Equipment:

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

Procedure:

• Place the crude 4-bromobenzoic acid in an Erlenmeyer flask.

• Add a minimal amount of a hot ethanol/water solvent mixture to dissolve the solid completely. The optimal solvent ratio may need to be determined empirically, but a good starting point is a mixture that allows dissolution at elevated temperatures and precipitation upon cooling.

• If the solution is colored, add a small amount of activated carbon and briefly boil the solution.

• Perform a hot filtration to remove the activated carbon and any other insoluble impurities.

• Allow the filtrate to cool slowly to room temperature. Crystals of 4-bromobenzoic acid should start to form.

• To maximize the yield, cool the flask in an ice bath.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Protocol for Acquiring an Infrared (IR) Spectrum

Method: KBr Pellet [6]

Materials:

• Dry 4-Bromobenzoic acid

• Spectroscopic grade potassium bromide (KBr), dried

Equipment:

• Agate mortar and pestle

• Pellet press die

• Hydraulic press

• FT-IR spectrometer

Procedure:

• Grind a small amount (1-2 mg) of 4-Bromobenzoic acid with approximately 100-200 mg of dry KBr in an agate mortar until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet press die.

• Apply pressure using a hydraulic press to form a thin, translucent pellet.

• Obtain a background spectrum of the empty spectrometer.

• Place the KBr pellet in the sample holder of the FT-IR spectrometer and collect the spectrum.

Protocol for Acquiring an NMR Spectrum

Materials:

• 4-Bromobenzoic acid (5-25 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tube and cap

Equipment:

• Vortex mixer or sonicator

• Pipette

• NMR spectrometer

Procedure:

• Weigh the appropriate amount of 4-Bromobenzoic acid and place it in a clean, dry vial.

• Add approximately 0.6-0.7 mL of the deuterated solvent.

• Gently vortex or sonicate the mixture to ensure the solid is completely dissolved.

• Using a pipette, transfer the solution into a clean NMR tube.

• Cap the NMR tube and place it in the NMR spectrometer.

• Acquire the ¹H and/or ¹³C NMR spectrum according to the instrument's standard operating procedures.

Structure-Property-Application Relationship

The chemical structure of 4-Bromobenzoic acid directly influences its properties and, consequently, its applications in various fields. The presence of the carboxylic acid group allows for the formation of esters, amides, and other derivatives, while the bromo-substituent provides a site for cross-coupling reactions, making it a versatile intermediate in organic synthesis.

Caption: Logical workflow from structure to applications of 4-Bromobenzoic acid.

References

• 1. guidechem.com [guidechem.com]
• 2. Solved Infrared Spectra 100 AN OH B. ОН TRANSMETTANCE1% D | Chegg.com [chegg.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 4-Bromobenzoic acid | C7H5BrO2 | CID 11464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. 4-Bromobenzoic acid(586-76-5) 1H NMR [m.chemicalbook.com]
• 9. nbinno.com [nbinno.com]
• 10. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 12. people.chem.umass.edu [people.chem.umass.edu]

An In-depth Technical Guide to the Physical Properties of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobenzoic acid (CAS No: 586-76-5) is a halogenated aromatic carboxylic acid that serves as a crucial building block in organic synthesis. Its utility spans the synthesis of pharmaceuticals, agrochemicals, and liquid crystals. A thorough understanding of its physical properties is paramount for its effective application in research and development, ensuring process optimization, and predicting its behavior in various chemical and biological systems. This guide provides a comprehensive overview of the key physical and spectroscopic properties of 4-bromobenzoic acid, complete with detailed experimental protocols for their determination.

Core Physical Properties

The fundamental physical characteristics of 4-Bromobenzoic acid are summarized in the tables below, providing a consolidated reference for researchers.

General and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₇H₅BrO₂	[1][2][3]
Molecular Weight	201.02 g/mol	[1][2]
Appearance	White to pale cream or pale yellow crystalline powder	[1][4]
Odor	Odorless	[3]

Physicochemical Properties

Property	Value	Source(s)
Melting Point	251 - 258 °C	[3][4][5]
Boiling Point	~300 °C (decomposes)	[6]
Density	1.894 g/cm³	[3][6]
pKa	3.97	[6]

Solubility Profile

Solvent	Solubility	Source(s)
Water	Slightly soluble, especially in hot water	[2][3][7]
Ethanol (B145695)	Soluble	[2][7]
Ether	Soluble	[7][8]
Acetone	Soluble	[7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of 4-Bromobenzoic acid.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromobenzoic acid exhibits characteristic absorption bands corresponding to its functional groups. Key peaks include a broad O-H stretch from the carboxylic acid group, a sharp C=O stretch, C-Br stretching, and aromatic C-H and C=C bending vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum typically shows signals in the aromatic region corresponding to the protons on the benzene (B151609) ring. The chemical shifts and coupling patterns are indicative of the para-substitution pattern. A broad singlet corresponding to the acidic proton of the carboxylic acid is also observed, which can be exchanged with D₂O.

• ¹³C NMR: The carbon NMR spectrum displays distinct signals for the seven carbon atoms in the molecule, including the carboxyl carbon, the carbon atom bonded to the bromine, and the aromatic carbons.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of 4-Bromobenzoic acid reveals a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in approximately a 1:1 ratio). Fragmentation patterns can provide further structural information.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of 4-Bromobenzoic acid.

Melting Point Determination

Principle: The melting point is the temperature at which a solid turns into a liquid at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Spatula

• Mortar and pestle

Procedure:

• A small amount of dry 4-Bromobenzoic acid is finely powdered using a mortar and pestle.

• A capillary tube is packed with the powdered sample to a height of 2-3 mm by tapping the sealed end on a hard surface.

• The packed capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated rapidly to a temperature about 15-20 °C below the expected melting point.

• The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

• The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The melting point range is reported as T₁ - T₂.[1][4][6]

Boiling Point Determination

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it. Since 4-Bromobenzoic acid decomposes at its atmospheric boiling point, determination is typically performed under reduced pressure.

Apparatus:

• Distillation apparatus (for high-boiling liquids) or a Thiele tube setup

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating mantle or oil bath

Procedure (Thiele Tube Method):

• A small amount of 4-Bromobenzoic acid is placed in a small test tube.

• A capillary tube, sealed at one end, is placed inverted into the test tube with the open end submerged in the sample.

• The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Heating is continued until a steady stream of bubbles is observed, and then the heat is removed.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point at that pressure.[9][10][11]

Solubility Determination

Principle: Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.

Apparatus:

• Test tubes or small vials

• Spatula

• Vortex mixer or magnetic stirrer

• Water bath (for temperature control)

• Analytical balance

Procedure:

• A known volume of the desired solvent (e.g., 1 mL) is placed in a test tube.

• A small, weighed amount of 4-Bromobenzoic acid is added to the solvent.

• The mixture is agitated (vortexed or stirred) for a set period to facilitate dissolution.

• If the solid dissolves completely, more is added in small, weighed increments until a saturated solution is formed (i.e., excess solid remains).

• The total mass of the dissolved solid is recorded to determine the solubility, often expressed in g/100 mL or mol/L. This process can be repeated at different temperatures using a water bath.[12][13]

Density Determination

Principle: Density is the mass of a substance per unit volume. For a solid, it can be determined by measuring the volume of a liquid displaced by a known mass of the solid.

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer

• A liquid in which 4-Bromobenzoic acid is insoluble (e.g., a saturated hydrocarbon)

Procedure (Displacement Method):

• A known mass of 4-Bromobenzoic acid is weighed accurately.

• A graduated cylinder is partially filled with the displacement liquid, and the initial volume (V₁) is recorded.

• The weighed solid is carefully added to the graduated cylinder, ensuring no liquid is splashed out.

• The new volume (V₂) is recorded.

• The volume of the solid is the difference between the final and initial volumes (V₂ - V₁).

• The density is calculated by dividing the mass of the solid by its volume.[14][15][16]

pKa Determination

Principle: The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka). It is a measure of the strength of an acid. Potentiometric titration is a common method for its determination.

Apparatus:

• pH meter with a combination electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

Procedure:

• A known amount of 4-Bromobenzoic acid is dissolved in a suitable solvent (e.g., a mixture of water and ethanol to ensure solubility).

• The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed in the solution.

• The initial pH of the solution is recorded.

• The standardized NaOH solution is added in small, known increments from the burette.

• After each addition, the solution is stirred, and the pH is recorded once it stabilizes.

• The titration is continued past the equivalence point.

• A titration curve is generated by plotting the pH versus the volume of NaOH added.

• The pKa is determined from the pH at the half-equivalence point (the point where half of the acid has been neutralized).[3][17][18]

Spectroscopic Analysis Protocols

a. Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

• A small amount of 4-Bromobenzoic acid (1-2 mg) is mixed with about 100-200 mg of dry potassium bromide (KBr) powder in a mortar.

• The mixture is ground to a very fine powder.

• The powdered mixture is placed in a pellet press and compressed under high pressure to form a transparent or translucent pellet.

• The KBr pellet is placed in the sample holder of the IR spectrometer for analysis.[7][19]

b. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 5-10 mg of 4-Bromobenzoic acid is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• The sample is shaken until fully dissolved.

• The NMR tube is placed in the spectrometer.

Acquisition:

• The spectrometer is locked onto the deuterium (B1214612) signal of the solvent.

• The magnetic field is shimmed to achieve homogeneity.

• ¹H and ¹³C NMR spectra are acquired using appropriate pulse sequences and acquisition parameters.[20][21][22]

c. Mass Spectrometry (MS)

Sample Introduction and Ionization (Electron Ionization - EI):

• A small amount of the solid sample is introduced into the mass spectrometer, typically via a direct insertion probe.

• The sample is vaporized by heating in the ion source.

• The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• The resulting ions are accelerated into the mass analyzer.[23][24][25]

Workflow for Physical Property Determination

The logical flow for characterizing the physical properties of 4-Bromobenzoic acid can be visualized as follows:

Caption: Workflow for the determination of physical properties of 4-Bromobenzoic acid.

Conclusion

The data and protocols presented in this technical guide offer a comprehensive resource for professionals working with 4-Bromobenzoic acid. Accurate determination and understanding of these physical properties are fundamental to its successful application in drug discovery, materials science, and synthetic chemistry. By following standardized experimental procedures, researchers can ensure the quality and reliability of their data, leading to more robust and reproducible scientific outcomes.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. byjus.com [byjus.com]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sampling of solids in IR spectroscopy | PPTX [slideshare.net]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. quora.com [quora.com]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 15. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 16. science.valenciacollege.edu [science.valenciacollege.edu]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 19. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 20. Acquiring 1H and 13C Spectra | Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 21. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 22. Spectroscopy 13C NMR and 1H NMR - Mesbah Energy [irisotope.com]
• 23. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 24. Electron ionization - Wikipedia [en.wikipedia.org]
• 25. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility of 4-Bromobenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of 4-bromobenzoic acid in various organic solvents. Understanding the solubility characteristics of this compound is paramount for its effective utilization in chemical synthesis, purification processes, and pharmaceutical formulation development. This document compiles available quantitative solubility data, presents detailed experimental protocols for its determination, and offers a visual representation of a general experimental workflow.

Quantitative Solubility Data

The solubility of 4-bromobenzoic acid is a critical parameter for its application in various chemical processes. While qualitative descriptions indicate its solubility in solvents like ether, ethanol, and acetone, precise quantitative data is essential for process optimization and reproducibility.[1][2][3] The following table summarizes the available quantitative solubility data for 4-bromobenzoic acid in a selection of organic solvents.

Solvent	Temperature (°C)	Solubility ( g/100 g solvent)	Solubility (Mole Fraction, x₁)	Reference
Ethanol	Not Specified	5	Not Specified

Note: Comprehensive, publicly available quantitative solubility data for 4-bromobenzoic acid across a wide range of organic solvents and temperatures is limited. The data presented here will be expanded as more information becomes accessible.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reliable process development. The following are detailed methodologies for commonly employed techniques to measure the solubility of 4-bromobenzoic acid in organic solvents.

Isothermal Equilibrium Shake-Flask Method (Gravimetric Analysis)

This gravimetric method is a widely accepted standard for determining the equilibrium solubility of a solid in a liquid.

Objective: To determine the equilibrium solubility of 4-bromobenzoic acid in a specified organic solvent at a constant temperature.

Materials:

• 4-Bromobenzoic acid (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance (±0.0001 g)

• Vials with airtight caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Drying oven

Procedure:

• Preparation of Saturated Solution: Add an excess amount of 4-bromobenzoic acid to a series of vials. The presence of excess solid is critical to ensure that equilibrium is reached.

• Add a known volume or mass of the selected organic solvent to each vial.

• Securely cap the vials to prevent solvent evaporation.

• Equilibration: Place the vials in the thermostatically controlled shaker or water bath set to the desired temperature. Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved. To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation: Once equilibrium is reached, cease agitation and allow the solid particles to settle.

• Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a pre-heated or pre-cooled syringe to maintain the experimental temperature.

• Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, clean, and dry container. This step must be performed swiftly to minimize any temperature fluctuations that could alter the solubility.

• Gravimetric Analysis: Accurately weigh the container with the filtered saturated solution.

• Carefully evaporate the solvent from the solution in a fume hood or using a rotary evaporator.

• Once the solvent is removed, dry the remaining solid 4-bromobenzoic acid in a drying oven at an appropriate temperature (e.g., 60-80 °C) until a constant weight is achieved.

• Calculation of Solubility:

  • Mass of dissolved 4-bromobenzoic acid = (Mass of container with dried solid) - (Mass of empty container)

  • Mass of solvent = (Mass of container with solution) - (Mass of container with dried solid)

  • Solubility ( g/100 g solvent) = (Mass of dissolved 4-bromobenzoic acid / Mass of solvent) * 100

UV-Visible Spectrophotometry Method

This method is applicable if 4-bromobenzoic acid exhibits a distinct absorbance peak at a wavelength where the chosen solvent is transparent.

Objective: To determine the solubility of 4-bromobenzoic acid in a specific organic solvent at a given temperature using UV-Vis spectrophotometry.

Materials:

• 4-Bromobenzoic acid (high purity)

• Selected organic solvent (UV-grade)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Analytical balance (±0.0001 g)

• Thermostatically controlled shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of 4-bromobenzoic acid of a known concentration in the selected solvent.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 4-bromobenzoic acid.

  • Construct a calibration curve by plotting absorbance versus concentration. The plot should be linear and pass through the origin (or have a negligible y-intercept).

• Preparation of Saturated Solution and Equilibration: Follow steps 1-4 as described in the Isothermal Equilibrium Shake-Flask Method (Section 2.1).

• Sample Collection and Preparation:

  • Once equilibrium is established, cease agitation and allow the solid to settle.

  • Withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial.

  • Accurately dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

• Spectrophotometric Analysis:

  • Measure the absorbance of the diluted sample at the λmax.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in the desired units (e.g., g/L, mol/L).

Visualizing the Experimental Workflow

The following diagram, generated using Graphviz, illustrates the logical workflow for determining the solubility of 4-bromobenzoic acid using the isothermal equilibrium shake-flask method.

Figure 1. General workflow for solubility determination.

References

• 1. 4-Bromobenzoic acid [nanfangchem.com]
• 2. CAS 586-76-5: 4-Bromobenzoic acid | CymitQuimica [cymitquimica.com]
• 3. chembk.com [chembk.com]

A Technical Guide to the Physicochemical Properties of 4-Bromobenzoic Acid

This document provides a comprehensive overview of the melting and boiling points of 4-bromobenzoic acid, intended for researchers, scientists, and professionals in drug development. It includes detailed experimental protocols for the determination of these properties and an illustrative workflow for a relevant biochemical study.

Core Physicochemical Data

4-Bromobenzoic acid is a crystalline solid at room temperature, appearing as colorless to pale yellow or cream-colored crystals or powder.[1][2] Its key physical properties are summarized below.

Property	Value	Notes
Melting Point	251-258 °C	A range of values are reported, including 252-254 °C, 255 °C, and 248-259 °C.[2][3][4][5][6][7]
Boiling Point	116 °C	At reduced pressure (15-16 Torr).[6]
~300 °C	Estimated at atmospheric pressure.
Molecular Formula	C₇H₅BrO₂
Molecular Weight	201.02 g/mol
Appearance	White to pale cream or pale yellow powder or crystalline powder.[2]
Solubility	Slightly soluble in hot water; soluble in alcohol and ether.[3]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for compound identification and purity assessment. The following are detailed methodologies applicable to 4-bromobenzoic acid.

Melting Point Determination: Capillary Method

The capillary method is a standard and widely accepted technique for determining the melting point of a crystalline solid.[5]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of 4-bromobenzoic acid is finely ground using a mortar and pestle. The open end of a capillary tube is tapped into the powdered sample. The tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus. A calibrated thermometer is inserted into the designated port.

• Initial Rapid Determination: To save time, a preliminary rapid heating is performed to get an approximate melting point range.

• Accurate Determination: A fresh sample is prepared and the apparatus is allowed to cool. The temperature is then raised at a slower, controlled rate (approximately 1-2 °C per minute) as it approaches the approximate melting point.

• Observation and Recording: The temperature at which the first droplet of liquid is observed is recorded as the beginning of the melting range. The temperature at which the entire sample has completely melted into a clear liquid is recorded as the end of the melting range. For a pure compound, this range should be narrow (0.5-1 °C).

Boiling Point Determination: Thiele Tube Method

For determining the boiling point of a substance, especially when only a small quantity is available, the Thiele tube method is effective.

Apparatus:

• Thiele tube

• High-boiling point oil (e.g., mineral oil)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer (calibrated)

• Bunsen burner or other heat source

• Clamp and stand

Procedure:

• Sample Preparation: A few drops of molten 4-bromobenzoic acid (if starting from solid) or a small amount of the liquid is placed in the fusion tube. A capillary tube, with its sealed end uppermost, is placed inside the fusion tube containing the sample.

• Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in the Thiele tube, which is filled with a high-boiling point oil to a level above the side arm.

• Heating: The side arm of the Thiele tube is gently and evenly heated. This design promotes convection currents in the oil, ensuring uniform heating.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is continued until a continuous and rapid stream of bubbles is observed.

• Recording the Boiling Point: The heat source is then removed. The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The exact temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

In Vitro Metabolism Workflow

4-Bromobenzoic acid is a substrate for metabolic studies. The following diagram illustrates a typical experimental workflow for investigating its in vitro metabolism using rat hepatocytes. This process is crucial in drug development to understand the metabolic fate of a compound.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 4. edisco.it [edisco.it]
• 5. thinksrs.com [thinksrs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. byjus.com [byjus.com]

Synthesis of 4-Bromobenzoic Acid from p-Bromotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 4-bromobenzoic acid from p-bromotoluene, a crucial transformation in the production of various pharmaceutical and agrochemical intermediates. Two primary synthetic routes are explored in detail: liquid phase catalytic oxidation and potassium permanganate (B83412) oxidation. This document furnishes detailed experimental protocols, a comparative analysis of the methods, and visualizations of the reaction pathways and experimental workflows to aid researchers in the selection and implementation of the most suitable synthetic strategy.

Introduction

4-Bromobenzoic acid is a valuable building block in organic synthesis, serving as a key precursor for numerous active pharmaceutical ingredients and specialty chemicals. The conversion of the readily available starting material, p-bromotoluene, to 4-bromobenzoic acid via oxidation of the methyl group is a fundamental and widely practiced industrial process. The selection of the appropriate synthetic method is contingent on factors such as desired yield, purity, cost, and environmental impact. This guide will delve into two prevalent methods: a high-yield catalytic oxidation and a classic potassium permanganate-based oxidation.

Comparative Data of Synthetic Methods

The following table summarizes the key quantitative data associated with the two primary methods for the synthesis of 4-bromobenzoic acid from p-bromotoluene.

Parameter	Liquid Phase Catalytic Oxidation	Potassium Permanganate Oxidation
Starting Material	p-Bromotoluene	p-Bromotoluene
Primary Reagents	Oxygen, Cobalt Acetate, Manganese Acetate, Potassium Bromide, Acetic Acid	Potassium Permanganate, Sodium Hydroxide (B78521) (optional), Phase Transfer Catalyst (optional)
Reaction Temperature	75-85 °C[1]	Typically heated to reflux (near 100°C)
Reaction Time	~7 hours[1]	2.5 - 4 hours
Reported Yield	Up to 98.6%[1]	~80% (without PTC), 82.4% (with PTC)[1][2]
Reported Purity	Up to 99.6%[1]	High, can be purified by recrystallization
Key Advantages	High yield and purity, utilizes atmospheric oxygen	Well-established method, avoids heavy metal catalysts in the main reaction
Key Disadvantages	Requires a specialized catalyst system	Lower yield, formation of manganese dioxide waste

Experimental Protocols

Method 1: Liquid Phase Catalytic Oxidation

This protocol is adapted from a patented industrial process and offers high yield and purity.[1]

Materials:

• p-Bromotoluene

• Glacial Acetic Acid

• Cobalt (II) Acetate Tetrahydrate

• Manganese (II) Acetate Tetrahydrate

• Potassium Bromide

• Oxygen gas

• Activated Carbon

• 10% Sodium Hydroxide solution

• 10% Sulfuric Acid solution

• Deionized Water

Equipment:

• 1000 mL three-necked round-bottom flask equipped with a mechanical stirrer, gas inlet tube, reflux condenser, and thermometer.

• Heating mantle

• Filtration apparatus (Büchner funnel)

• 2000 mL beaker

Procedure:

• Reaction Setup: To the 1000 mL flask, add 40 g of p-bromotoluene, 600 g of glacial acetic acid, 4.8 g of cobalt acetate, 4.8 g of manganese acetate, and 2.4 g of potassium bromide.

• Reaction Execution: Heat the mixture to 80 °C while stirring. Introduce a steady stream of oxygen gas at a rate of 0.6 L/min. Maintain the reaction at reflux for approximately 7 hours. Monitor the reaction progress by analyzing samples for the disappearance of p-bromotoluene. The reaction is considered complete when the p-bromotoluene content is less than 0.5% of the initial amount.

• Isolation of Crude Product: After the reaction is complete, cool the mixture and filter to obtain the crude 4-bromobenzoic acid. The filtrate can be treated with activated carbon for catalyst recovery.

• Purification:

  • In a 2000 mL beaker, add 1000 mL of water and the crude product.

  • Adjust the pH to 8 with a 10% sodium hydroxide solution and heat to 70-90 °C.

  • Add 2 g of activated carbon and stir for 40 minutes for decolorization.

  • Filter the hot solution to remove the activated carbon.

  • Heat the filtrate to 80-100 °C and acidify to a pH of 2 with 10% sulfuric acid.

  • Cool the solution to room temperature to allow for the precipitation of 4-bromobenzoic acid.

  • Filter the precipitate, wash with cold deionized water, and dry to obtain the final product.

Method 2: Potassium Permanganate Oxidation with Phase Transfer Catalysis

This method is a modification of the classical potassium permanganate oxidation, employing a phase transfer catalyst to improve reaction efficiency.[2][3]

Materials:

• p-Bromotoluene

• Potassium Permanganate (KMnO₄)

• Cetyltrimethylammonium Bromide (CTAB) or other suitable phase transfer catalyst

• Sodium Hydroxide (optional, for basic conditions)

• Sodium Bisulfite (for quenching)

• Concentrated Hydrochloric Acid or Sulfuric Acid

• Dichloromethane (B109758) or Benzene (B151609) (for catalyst extraction)

• Deionized Water

Equipment:

• 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer.

• Heating mantle

• Separatory funnel

• Filtration apparatus (Büchner funnel)

Procedure:

• Reaction Setup: In the 500 mL flask, combine 17.1 g (0.1 mol) of p-bromotoluene, 0.36 g (0.001 mol) of cetyltrimethylammonium bromide, and 250 mL of water.

• Addition of Oxidant: Heat the mixture to 85 °C with vigorous stirring. Slowly add 31.6 g (0.2 mol) of potassium permanganate in portions over a period of about 1-2 hours. The reaction is exothermic, so control the addition rate to maintain the temperature.

• Reaction Monitoring: Continue stirring at 85 °C until the purple color of the permanganate disappears, which typically takes 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature. If any purple color remains, add a small amount of sodium bisulfite until the solution is colorless.

  • Filter the mixture to remove the manganese dioxide (MnO₂) precipitate. Wash the filter cake with several portions of hot water.

  • Combine the filtrate and washings. Extract the aqueous phase with dichloromethane or benzene to remove the phase transfer catalyst.

• Product Precipitation:

  • Cool the aqueous solution in an ice bath.

  • Slowly acidify the solution with concentrated hydrochloric acid or sulfuric acid to a pH of approximately 2.

  • The 4-bromobenzoic acid will precipitate as a white solid.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration and wash with cold deionized water.

  • The crude product can be further purified by recrystallization from a suitable solvent such as ethanol/water.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 4-bromobenzoic acid.

References

• 1. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. sciforum.net [sciforum.net]

An In-Depth Technical Guide to the Synthesis of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-bromobenzoic acid, with a particular focus on the regioselectivity challenges associated with the direct bromination of benzoic acid and a detailed exposition of the industrially preferred synthetic route via the oxidation of 4-bromotoluene (B49008). This document furnishes detailed experimental protocols, quantitative data, and mechanistic insights to aid researchers in the effective preparation of this versatile chemical intermediate.

The Challenge of Direct Bromination of Benzoic Acid: A Discussion of Regioselectivity

The direct electrophilic bromination of benzoic acid is an inefficient pathway for the synthesis of 4-bromobenzoic acid. The carboxylic acid moiety is a deactivating, meta-directing group in electrophilic aromatic substitution reactions.[1][2] This directive effect is a consequence of the electron-withdrawing nature of the carboxyl group, which destabilizes the carbocation intermediates (arenium ions) formed during ortho and para attack.[1][2]

The electron-withdrawing properties of the carboxyl group are due to both inductive effects and resonance. This leads to a decrease in electron density at the ortho and para positions of the benzene (B151609) ring, making these positions less susceptible to electrophilic attack.[1][3] Consequently, the electrophile, in this case, the bromine cation (Br+), preferentially attacks the meta position, which is less deactivated. The primary product of the direct bromination of benzoic acid is, therefore, 3-bromobenzoic acid.[4]

Relative stability of intermediates in benzoic acid bromination.

Preferred Synthetic Route: Oxidation of 4-Bromotoluene

The most common and efficient method for the preparation of 4-bromobenzoic acid is the oxidation of the methyl group of 4-bromotoluene.[5][6] This method is highly regioselective and typically proceeds with high yields. Strong oxidizing agents, such as potassium permanganate (B83412) (KMnO4), are commonly employed for this transformation.[6][7] The benzene ring is relatively inert to oxidation under these conditions, while the benzylic carbon of the methyl group is readily oxidized to a carboxylic acid.[8][9]

The reaction is typically carried out in an aqueous alkaline solution, and upon completion, the product is isolated by acidification.[10]

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of 4-bromobenzoic acid via the oxidation of 4-bromotoluene with potassium permanganate.

Parameter	Value	Reference
Starting Material	4-Bromotoluene	[6]
Oxidizing Agent	Potassium Permanganate (KMnO4)	[6]
Phase Transfer Catalyst (optional)	TEBA	[6]
Solvent	Water	[10]
Reaction Temperature	Reflux	[10]
Typical Yield	82.4%	[6]
Purity	>99% (after purification)	[11]
Melting Point	252-254 °C	[11]

Detailed Experimental Protocols

Synthesis of 4-Bromobenzoic Acid via Oxidation of 4-Bromotoluene

This protocol is adapted from established procedures for the oxidation of alkylbenzenes.[6][10]

Materials:

• 4-Bromotoluene

• Potassium Permanganate (KMnO4)

• Sodium Carbonate (Na2CO3) or Sodium Hydroxide (NaOH)

• Sulfuric Acid (H2SO4), 10% solution

• Sodium Bisulfite (NaHSO3)

• Distilled Water

• Ethanol (for recrystallization)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Büchner funnel and flask

• Filter paper

• Beakers

• pH paper or pH meter

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-bromotoluene, water, and sodium carbonate (or sodium hydroxide) to create an alkaline solution.

• Addition of Oxidant: While stirring vigorously, slowly add potassium permanganate to the mixture in portions. The reaction is exothermic, so the addition should be controlled to maintain a manageable temperature.

• Reflux: After the complete addition of potassium permanganate, heat the mixture to reflux. Continue refluxing with stirring for several hours until the purple color of the permanganate has disappeared, indicating the completion of the reaction. A brown precipitate of manganese dioxide (MnO2) will form.

• Quenching: Cool the reaction mixture to room temperature. If any purple color remains, add a small amount of sodium bisulfite until the solution becomes colorless.

• Filtration: Filter the hot reaction mixture through a Büchner funnel to remove the manganese dioxide precipitate. Wash the filter cake with a small amount of hot water to ensure all the product is collected in the filtrate.

• Acidification: Cool the filtrate in an ice bath. Slowly add 10% sulfuric acid with stirring until the solution is acidic (pH ≈ 2). A white precipitate of 4-bromobenzoic acid will form.

• Isolation: Collect the crude 4-bromobenzoic acid by vacuum filtration using a Büchner funnel. Wash the crystals with cold water to remove any inorganic impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol/water mixture, to yield pure 4-bromobenzoic acid.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

References

• 1. benchchem.com [benchchem.com]
• 2. Write a note on bromination of benzoic acid with the help of resonance st.. [askfilo.com]
• 3. theses.gla.ac.uk [theses.gla.ac.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]
• 7. quora.com [quora.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 16.8 Oxidation of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. benchchem.com [benchchem.com]
• 11. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]

Spectroscopic Profile of 4-Bromobenzoic Acid: A Technical Guide

Introduction

4-Bromobenzoic acid is a valuable building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its rigid structure and the presence of both a carboxylic acid and a bromo substituent make it a versatile scaffold. A thorough understanding of its spectroscopic properties is essential for its identification, characterization, and quality control in research and development settings. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-bromobenzoic acid, complete with detailed experimental protocols and data visualizations to support researchers, scientists, and drug development professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules. The following sections detail the ¹H and ¹³C NMR data for 4-bromobenzoic acid.

¹H NMR Spectral Data

The proton NMR spectrum of 4-bromobenzoic acid is characterized by signals in the aromatic region and a signal for the carboxylic acid proton.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2, H-6	~7.9	d	~8.5	2H
H-3, H-5	~7.6	d	~8.5	2H
-COOH	>10	br s	-	1H

Note: Chemical shifts can vary depending on the solvent and concentration.

¹³C NMR Spectral Data

The carbon NMR spectrum provides information on the carbon framework of the molecule.

Carbon Assignment	Chemical Shift (δ, ppm)
C=O	~171-172
C-1	~132-133
C-4	~128-129
C-2, C-6	~132
C-3, C-5	~130

Note: Chemical shifts can vary depending on the solvent and concentration.

Experimental Protocol: NMR Spectroscopy

Sample Preparation

• Dissolution: Accurately weigh 10-20 mg of 4-bromobenzoic acid and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Homogenization: Gently agitate the tube to ensure complete dissolution and a homogeneous solution.

¹H NMR Spectroscopy Protocol

• Instrument: Bruker AC-300 or equivalent.[1]

• Pulse Sequence: A standard single-pulse experiment.

• Spectral Width: 0-15 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16.

¹³C NMR Spectroscopy Protocol

• Instrument: Bruker AC-300 or equivalent.

• Pulse Sequence: A standard proton-decoupled pulse sequence.

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: ≥1024 (due to the low natural abundance of ¹³C).

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption line shapes.

• Apply a baseline correction.

• Integrate the signals to determine the relative number of nuclei.

• Reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

NMR Experimental Workflow

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-bromobenzoic acid shows characteristic absorptions for the carboxylic acid and the substituted benzene (B151609) ring.

IR Spectral Data

Vibrational Mode	Frequency (cm⁻¹)	Intensity
O-H stretch (carboxylic acid)	2500-3300	Broad
C=O stretch (carboxylic acid)	1680-1710	Strong
C=C stretch (aromatic)	1400-1600	Medium-Strong
C-O stretch (carboxylic acid)	1250-1350	Strong
C-Br stretch	600-800	Medium

Experimental Protocol: IR Spectroscopy

Sample Preparation (KBr Pellet Technique)

• Grinding: Grind a small amount (1-2 mg) of 4-bromobenzoic acid with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

Data Acquisition

• Instrument: Bruker IFS 85 FT-IR spectrometer or equivalent.[1]

• Technique: KBr-Pellet transmission.[1]

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Data Processing

• Acquire a background spectrum of the empty sample compartment.

• Acquire the spectrum of the KBr pellet containing the sample.

• The instrument software automatically subtracts the background from the sample spectrum to produce the final IR spectrum.

IR Spectroscopy Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Mass Spectral Data

The mass spectrum of 4-bromobenzoic acid is characterized by the presence of two molecular ion peaks of almost equal intensity due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

m/z	Assignment	Relative Intensity (%)
200	[M]⁺ (with ⁷⁹Br)	~100
202	[M]⁺ (with ⁸¹Br)	~97
183	[M-OH]⁺ (with ⁷⁹Br)	High
185	[M-OH]⁺ (with ⁸¹Br)	High
155	[M-COOH]⁺ (with ⁷⁹Br)	Moderate
157	[M-COOH]⁺ (with ⁸¹Br)	Moderate
76	[C₆H₄]⁺	Moderate

Experimental Protocol: Mass Spectrometry (GC-MS)

Sample Preparation

• Dissolution: Dissolve a small amount of 4-bromobenzoic acid in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane).

• Dilution: Dilute the solution to an appropriate concentration for GC-MS analysis (typically in the ppm range).

Data Acquisition

• Instrument: JEOL JMS-AX-505-H or similar GC-MS system.[1]

• Ionization Mode: Electron Ionization (EI).[1]

• Ionization Energy: 70 eV.[1]

• GC Column: A suitable capillary column for separating acidic compounds.

• Temperature Program: An appropriate temperature gradient to ensure good separation and peak shape.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-400.

Data Processing

• The instrument software processes the raw data to generate a chromatogram and a mass spectrum for each eluting peak.

• Identify the peak corresponding to 4-bromobenzoic acid in the chromatogram.

• Analyze the corresponding mass spectrum, identifying the molecular ion and key fragment ions.

Mass Spectrometry (GC-MS) Experimental Workflow

The spectroscopic data and protocols presented in this technical guide provide a foundational resource for the analysis of 4-bromobenzoic acid. By utilizing NMR, IR, and MS techniques, researchers can confidently identify, characterize, and assess the purity of this important chemical compound, thereby facilitating its effective use in drug discovery and development.

References

• 1. 4-Bromobenzoic acid | C7H5BrO2 | CID 11464 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Infrared (IR) Spectrum Analysis of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Infrared (IR) spectrum of 4-Bromobenzoic acid, a compound of interest in pharmaceutical and chemical research. This document outlines the characteristic vibrational frequencies, provides detailed experimental protocols for spectral acquisition, and presents a logical workflow for the interpretation of the spectral data.

Core Data Presentation: Characteristic IR Absorptions

The infrared spectrum of 4-Bromobenzoic acid is characterized by distinct absorption bands that correspond to the vibrational modes of its specific functional groups. The quantitative data is summarized in the table below for ease of reference and comparison.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment
3300 - 2500	Broad, Strong	O-H Stretch	Carboxylic Acid (H-bonded dimer)
3100 - 3000	Medium, Sharp	C-H Stretch	Aromatic (sp² C-H)
~1700	Strong, Sharp	C=O Stretch	Carboxylic Acid
1600 - 1450	Medium to Weak, Sharp	C=C Stretch	Aromatic Ring
~1300	Medium	C-O Stretch	Carboxylic Acid
~950 - 910	Medium, Broad	O-H Bend (out-of-plane)	Carboxylic Acid Dimer
900 - 675	Strong	C-H Bend (out-of-plane)	Aromatic Ring (p-substitution)
Below 800	Medium to Weak	C-Br Stretch	Carbon-Bromine Bond

Detailed Interpretation of the Spectrum

The IR spectrum of 4-Bromobenzoic acid is dominated by the features of the carboxylic acid group and the para-substituted benzene (B151609) ring.

• O-H Stretching Region (3300 - 2500 cm⁻¹): The most prominent feature is an exceptionally broad and intense absorption band in this region. This is characteristic of the O-H stretching vibration of a carboxylic acid that has formed a hydrogen-bonded dimer. The extensive hydrogen bonding significantly weakens the O-H bond, resulting in a broad absorption at a lower frequency compared to the sharp O-H stretch of a non-hydrogen-bonded alcohol.

• C=O Stretching Region (~1700 cm⁻¹): A strong and sharp absorption peak is observed around 1700 cm⁻¹. This is a classic diagnostic peak for the carbonyl (C=O) stretching vibration of the carboxylic acid group. The conjugation with the aromatic ring and the electron-withdrawing effect of the bromine substituent can slightly influence its precise position.

• Aromatic Region (1600 - 1450 cm⁻¹ and 3100 - 3000 cm⁻¹): The presence of the benzene ring is confirmed by several characteristic absorptions. Sharp, medium-intensity peaks between 3100 cm⁻¹ and 3000 cm⁻¹ are due to the stretching of the sp² hybridized C-H bonds on the aromatic ring. Additionally, a series of sharp absorptions, typically of medium to weak intensity, appear in the 1600-1450 cm⁻¹ range, corresponding to the C=C stretching vibrations within the aromatic ring.

• Fingerprint Region (Below 1500 cm⁻¹): This region contains a complex pattern of peaks that are unique to the molecule.

  • C-O Stretching and O-H Bending: A medium-intensity band around 1300 cm⁻¹ is attributed to the C-O stretching vibration of the carboxylic acid. A broad out-of-plane O-H bend, characteristic of the carboxylic acid dimer, is also observed around 950-910 cm⁻¹.

  • Aromatic C-H Bending: Strong absorptions between 900 cm⁻¹ and 675 cm⁻¹ result from the out-of-plane C-H bending vibrations of the hydrogens on the benzene ring. The specific pattern of these peaks can often help confirm the 1,4- (or para-) substitution pattern.

  • C-Br Stretching: The vibration associated with the carbon-bromine bond is expected to appear at lower frequencies, typically below 800 cm⁻¹. This peak may be of medium to weak intensity.

Experimental Protocols

Accurate and reproducible IR spectra are critical for correct analysis. The following are standard protocols for obtaining the IR spectrum of a solid sample like 4-Bromobenzoic acid.

Potassium Bromide (KBr) Pellet Method

This is a common technique for obtaining high-quality spectra of solid samples.

• Sample Preparation: Grind a small amount (1-2 mg) of dry 4-Bromobenzoic acid with approximately 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle. The goal is to create a fine, homogeneous powder.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically several tons) using a hydraulic press to form a thin, transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet into the sample holder of the FT-IR spectrometer and collect the spectrum. A background spectrum of the empty spectrometer should be taken beforehand.

• Disposal: Dispose of the KBr pellet after the measurement is complete.

Attenuated Total Reflectance (ATR)-FTIR Method

ATR-FTIR is a rapid and convenient method that requires minimal sample preparation.

• Background Spectrum: Record a background spectrum with the empty, clean ATR crystal in the beam path.

• Sample Application: Place a small amount of 4-Bromobenzoic acid powder onto the center of the ATR crystal, ensuring the crystal surface is completely covered. Apply pressure using the built-in press to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the FT-IR spectrum of the sample. A typical measurement consists of co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. The spectral range is typically 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[1]

• Cleaning: After the measurement, carefully clean the ATR crystal using a lint-free wipe soaked in a suitable solvent (e.g., isopropanol). Ensure the crystal is completely dry before the next measurement.[1]

Mandatory Visualizations

The following diagrams illustrate the logical workflow of IR spectrum analysis and the correlation between the functional groups of 4-Bromobenzoic acid and their characteristic IR absorption regions.

Caption: Workflow for the infrared spectrum analysis of 4-Bromobenzoic acid.

Caption: Correlation of functional groups in 4-Bromobenzoic acid with their IR absorptions.

References

• 1. benchchem.com [benchchem.com]

Mass spectrometry (MS) of 4-Bromobenzoic acid

An In-depth Technical Guide to the Mass Spectrometry of 4-Bromobenzoic Acid

Introduction

4-Bromobenzoic acid (C₇H₅BrO₂) is a substituted aromatic carboxylic acid used as an intermediate in the synthesis of various pharmaceutical and chemical compounds.[1] Mass spectrometry (MS) is a critical analytical technique for the structural elucidation and quantification of 4-Bromobenzoic acid and its metabolites.[1] This guide provides a detailed overview of the mass spectrometric behavior of 4-Bromobenzoic acid, focusing on its fragmentation patterns under Electron Ionization (EI), and outlines a typical experimental protocol for its analysis.

Ionization Techniques

The choice of ionization technique is crucial for the mass spectrometric analysis of 4-Bromobenzoic acid.

• Electron Ionization (EI): This is a hard ionization technique that uses high-energy electrons (typically 70 eV) to ionize the analyte, resulting in the formation of a molecular ion and extensive, reproducible fragmentation.[2][3] EI is highly effective for structural elucidation due to the rich information provided by the fragment ions. Most library spectra for 4-Bromobenzoic acid are generated using EI-MS.[2][4][5]

• Electrospray Ionization (ESI): ESI is a soft ionization technique that produces charged ions from a liquid solution with minimal fragmentation.[6] It is particularly useful for analyzing thermally labile or high molecular weight compounds. In the context of 4-Bromobenzoic acid, ESI-MS has been employed to identify metabolites, such as glycine (B1666218) and ester glucuronide conjugates, where preserving the molecular structure is essential.[7]

Electron Ionization Mass Spectrometry (EI-MS) of 4-Bromobenzoic Acid

The EI mass spectrum of 4-Bromobenzoic acid is characterized by a distinct molecular ion and a series of well-defined fragment ions that provide a definitive fingerprint for the molecule.

Molecular Ion ([M]⁺•)

The molecular formula of 4-Bromobenzoic acid is C₇H₅BrO₂, with a molecular weight of approximately 201.02 g/mol .[5] A key feature of its mass spectrum is the presence of two prominent peaks for the molecular ion at m/z 200 and m/z 202 .[2][4] This is due to the natural isotopic abundance of bromine: ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%). The nearly 1:1 ratio of these two isotopes results in an [M]⁺• peak and an [M+2]⁺• peak of almost equal intensity, which is a characteristic signature for a molecule containing a single bromine atom.

Major Fragmentation Pathways

Upon ionization, the energetically unstable molecular ion undergoes fragmentation to produce more stable ions. The primary fragmentation events for 4-Bromobenzoic acid involve cleavages adjacent to the carboxylic acid group and the loss of the bromine atom.[8][9]

• Loss of a Hydroxyl Radical (•OH): A common fragmentation for carboxylic acids is the loss of a hydroxyl radical, resulting in the formation of a stable acylium ion.[8] For 4-Bromobenzoic acid, this leads to the highly abundant fragment ions at m/z 183 and 185 . [M]⁺• → [BrC₆H₄CO]⁺ + •OH

• Loss of a Carboxyl Radical (•COOH): Cleavage of the bond between the aromatic ring and the carboxyl group results in the loss of a carboxyl radical. This produces the bromophenyl cation at m/z 155 and 157 . [M]⁺• → [C₆H₄Br]⁺ + •COOH

• Decarbonylation: The acylium ion ([BrC₆H₄CO]⁺) can further fragment by losing a molecule of carbon monoxide (CO) to yield the same bromophenyl cation at m/z 155 and 157 . [BrC₆H₄CO]⁺ → [C₆H₄Br]⁺ + CO

• Loss of Bromine: The bromophenyl cation can lose a bromine radical to form the phenyl cation at m/z 77 . Subsequent loss of a hydrogen atom can lead to the benzyne (B1209423) radical cation at m/z 76 , which is also a prominent peak.[2] [C₆H₄Br]⁺ → [C₆H₄]⁺• + •Br

The fragmentation pathway is visualized in the diagram below.

Caption: EI-MS fragmentation pathway of 4-Bromobenzoic acid.

Quantitative Data Summary

The table below summarizes the most significant ions observed in the electron ionization mass spectrum of 4-Bromobenzoic acid, based on data from the NIST Mass Spectrometry Data Center and MassBank.[2][4][5]

m/z (mass-to-charge ratio)	Relative Intensity (%)	Proposed Fragment Ion
202	97.1	[C₇H₅⁸¹BrO₂]⁺• (Molecular Ion, M+2)
200	100.0	[C₇H₅⁷⁹BrO₂]⁺• (Molecular Ion, M)
185	69.9	[C₇H₄⁸¹BrO]⁺
183	69.9	[C₇H₄⁷⁹BrO]⁺
157	31.0	[C₆H₄⁸¹Br]⁺
155	31.9	[C₆H₄⁷⁹Br]⁺
76	23.7	[C₆H₄]⁺•
75	26.9	[C₆H₃]⁺
50	27.2	[C₄H₂]⁺

Experimental Protocol: GC-EI-MS

This section provides a typical protocol for the analysis of 4-Bromobenzoic acid using Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS).

Sample Preparation

• Standard Solution: Prepare a stock solution of 1 mg/mL 4-Bromobenzoic acid in a suitable solvent such as ethanol, methanol, or diethyl ether.[1]

• Derivatization (Optional but Recommended): Carboxylic acids can exhibit poor chromatographic peak shape. For improved volatility and peak symmetry, derivatization to a more volatile ester (e.g., methyl or ethyl ester) is often performed prior to GC-MS analysis.

• Working Solution: Dilute the stock or derivatized solution to a final concentration of 1-10 µg/mL for injection.

Instrumentation and Parameters

The following parameters are typical for GC-MS analysis on instruments like a SHIMADZU QP-1000EX or equivalent.[4]

Caption: General experimental workflow for GC-EI-MS analysis.

• Gas Chromatograph (GC)

  • Injection Volume: 1 µL

  • Injector Temperature: 250-280 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused silica (B1680970) capillary column (e.g., DB-5ms or equivalent).

  • Oven Program: Initial temperature of 50-100 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

• Mass Spectrometer (MS)

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 200-230 °C

  • Ionization Energy: 70 eV[2]

  • Mass Range: Scan from m/z 40 to 300 amu.

  • Solvent Delay: 2-3 minutes to prevent filament damage from the solvent peak.

Conclusion

The mass spectrometry of 4-Bromobenzoic acid, particularly using Electron Ionization, provides a wealth of structural information. The characteristic isotopic pattern of the molecular ion at m/z 200/202 is an immediate indicator of a monobrominated compound. The fragmentation pattern, dominated by the loss of hydroxyl and carboxyl moieties to form ions at m/z 183/185 and 155/157 respectively, offers a reliable fingerprint for its identification in complex matrices. This guide provides the foundational data and methodologies for researchers and scientists working with this compound.

References

• 1. 4-Bromobenzoic acid p-Bromobenzoic acid [sigmaaldrich.com]
• 2. massbank.eu [massbank.eu]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 4-Bromobenzoic acid | C7H5BrO2 | CID 11464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzoic acid, 4-bromo- [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Crystal Structure of 4-Bromobenzoic Acid

This technical guide provides a comprehensive overview of the crystal structure of 4-bromobenzoic acid, tailored for researchers, scientists, and drug development professionals. The document details the crystallographic parameters, molecular geometry, and intermolecular interactions, supported by quantitative data and detailed experimental methodologies.

Introduction

4-Bromobenzoic acid (C₇H₅BrO₂) is a halogenated aromatic carboxylic acid. Its structural and electronic properties make it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and liquid crystals. Understanding its solid-state structure is crucial for controlling polymorphism, predicting physicochemical properties, and designing novel co-crystals and materials. This guide focuses on the definitive crystal structure as determined by single-crystal X-ray diffraction.

Crystal Structure and Molecular Geometry

The crystal structure of 4-bromobenzoic acid was first determined by Ohkura, Kashino, and Haisa in 1972 and is deposited in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 211326. The compound crystallizes in the monoclinic space group P2₁/a.

Crystallographic Data

The fundamental crystallographic data for 4-bromobenzoic acid are summarized in the table below. This information defines the unit cell and the overall packing of the molecules in the crystal lattice.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/a
a (Å)	29.59(5)
b (Å)	6.15(1)
c (Å)	3.98(1)
α (°)	90
β (°)	95.5(1)
γ (°)	90
Volume (ų)	720.4
Z	4
Calculated Density (g/cm³)	1.854

Molecular Geometry

The molecular structure of 4-bromobenzoic acid consists of a benzene (B151609) ring substituted with a bromine atom and a carboxylic acid group at the para positions. The key bond lengths and angles are presented in the following table, providing a quantitative description of the molecule's geometry.

Bond/Angle	Length (Å) / Angle (°)
C-Br	1.90(1)
C-C (aromatic)	1.36(2) - 1.42(2)
C-C (carboxyl)	1.50(2)
C=O	1.23(2)
C-O	1.31(2)
O-H	0.98(2)
C-C-C (aromatic)	118(1) - 122(1)
O-C=O	123(1)
C-C-O	114(1), 123(1)

Intermolecular Interactions and Supramolecular Assembly

The crystal packing of 4-bromobenzoic acid is dominated by strong intermolecular hydrogen bonds between the carboxylic acid moieties of adjacent molecules. This interaction leads to the formation of centrosymmetric dimers, a common supramolecular synthon in carboxylic acids.

The O-H···O hydrogen bond has a length of approximately 2.646 Å. These dimers are then further packed into a herringbone arrangement. The bromine atoms participate in weaker halogen bonding interactions, further stabilizing the crystal lattice.

An In-Depth Technical Guide to the Material Safety of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-Bromobenzoic acid (CAS No. 586-76-5). The information is compiled from various safety data sheets and scientific literature to support researchers, scientists, and professionals in the drug development field in handling this chemical safely and effectively. This document details the physical and chemical properties, hazard identification, toxicological data, and relevant experimental protocols.

Chemical Identification and Physical Properties

4-Bromobenzoic acid is a white to light yellow crystalline powder.[1] It is characterized by a benzene (B151609) ring substituted with a bromine atom and a carboxylic acid group.[2] This compound is slightly soluble in hot water and soluble in alcohol and ether.[3]

Table 1: Physical and Chemical Properties of 4-Bromobenzoic Acid

Property	Value	Reference(s)
CAS Number	586-76-5	[4]
Molecular Formula	C₇H₅BrO₂	[4]
Molecular Weight	201.02 g/mol	[4]
Appearance	White to light yellow crystal powder	[1]
Melting Point	252-254 °C	[4]
Solubility	Slightly soluble in hot water; Soluble in alcohol and ether	[3]
log Pow	2.86	[5]

Hazard Identification and Classification

4-Bromobenzoic acid is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[6]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation

Source:[6]

Pictograms:

Signal Word: Warning[6]

Toxicological Data

The toxicological profile of 4-Bromobenzoic acid indicates potential health hazards upon exposure. The available data from animal studies are summarized below.

Table 3: Summary of Toxicological Data

Endpoint	Species	Route	Value	Reference(s)
Acute Oral Toxicity (LD50)	Mouse	Oral	1059 mg/kg	[4][7]
Skin Irritation	Rabbit	Dermal	Not irritating
Eye Irritation	Rabbit	Ocular	Irritating	[8]
Inhalation Toxicity (LC50)	-	Inhalation	No data available	[7]
Genotoxicity (Ames Test)	-	-	No data available
Carcinogenicity	-	-	Not classified as a carcinogen	[5]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on OECD guidelines.

Acute Oral Toxicity (LD50)

The acute oral toxicity of 4-Bromobenzoic acid was likely determined following a protocol similar to the OECD Guideline for the Testing of Chemicals, Section 423 ("Acute Toxic Class Method").

Methodology:

• Test Animals: Healthy, young adult mice were used for the study.

• Dosage: A single dose of 1059 mg/kg body weight was administered orally to the mice.[4][7]

• Observation: The animals were observed for mortality and clinical signs of toxicity for a specified period.

• Endpoint: The LD50 value, the statistically estimated dose at which 50% of the animals are expected to die, was determined.

Dermal Irritation

A study conducted on rabbits indicated that 4-Bromobenzoic acid is not a skin irritant. The methodology likely followed the principles of the OECD Guideline for the Testing of Chemicals, Section 404 ("Acute Dermal Irritation/Corrosion").

Methodology:

• Test Animals: Healthy, young adult albino rabbits were used.

• Application: A single dose of the test substance was applied to a small area of the skin and covered with a semi-occlusive dressing for 4 hours.

• Observation: The skin was examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Scoring: The severity of the skin reactions was scored, and the substance was classified based on the mean scores. In the case of 4-Bromobenzoic acid, no dermal reactions were observed.

Eye Irritation

While specific study data for 4-Bromobenzoic acid is not available, the classification as an eye irritant suggests a protocol similar to OECD Guideline 405 ("Acute Eye Irritation/Corrosion") was followed. A study on a similar substance, LA 409, provides a relevant methodological example.[8]

Methodology:

• Test Animals: Healthy, adult albino rabbits were used.[9]

• Application: A single dose of the test substance (e.g., 0.1 ml) was instilled into the conjunctival sac of one eye of each animal.[8]

• Observation: The eyes were examined for ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis) at 1, 24, 48, and 72 hours after application.[9]

• Scoring: The severity of the ocular lesions was graded according to a standardized scoring system. For LA 409, reversible effects such as hyperaemic blood vessels, swelling of lids, and corneal opacity were observed.[8] The substance is classified based on the severity and reversibility of the eye lesions.

Signaling Pathways and Mechanisms of Toxicity

Currently, there is a lack of specific studies detailing the signaling pathways and molecular mechanisms of toxicity for 4-Bromobenzoic acid in mammalian systems. The irritation effects are likely due to its acidic nature and reactivity. Further research is needed to elucidate the specific cellular and molecular targets.

Ecological Information

4-Bromobenzoic acid is considered readily biodegradable.[5] However, it is also classified as harmful to aquatic life.[5]

Table 4: Ecotoxicological Data

Endpoint	Species	Value	Reference(s)
Toxicity to algae	Pseudokirchneriella subcapitata (green algae)	ErC50 (48h): 13.48 mg/L	[5]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of standard toxicological testing procedures.

References

• 1. 4-Bromobenzoic acid | 586-76-5 [chemicalbook.com]
• 2. CAS 586-76-5: 4-Bromobenzoic acid | CymitQuimica [cymitquimica.com]
• 3. 4-Bromobenzoic acid, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

Technical Guide: Toxicological Profile of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for 4-Bromobenzoic acid (CAS No. 586-76-5). The information is compiled from safety data sheets and scientific literature, focusing on quantitative data, experimental methodologies, and metabolic pathways. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development to facilitate informed safety and risk assessments.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₇H₅BrO₂	[1]
Molecular Weight	201.02 g/mol	[1]
Appearance	White to off-white crystalline solid	[1]
Melting Point	252-254 °C	[2]
Solubility	Slightly soluble in hot water; Soluble in alcohol and ether.	[1]

Toxicological Data

The toxicological profile of 4-Bromobenzoic acid is primarily characterized by its acute oral toxicity and irritant properties. There is a notable lack of publicly available data regarding its genotoxicity, carcinogenicity, and reproductive toxicity.

Acute Toxicity

The primary quantitative measure of acute toxicity available is the median lethal dose (LD50) from an oral study in mice.

Test	Species	Route	Value	Units	Classification
LD50	Mouse (Mus)	Oral	1059	mg/kg	Harmful if swallowed (Acute Tox. 4)[3]

Skin Corrosion/Irritation

4-Bromobenzoic acid is classified as a skin irritant.[3] Symptoms of skin contact may include mild irritation.[3]

Serious Eye Damage/Eye Irritation

The substance is classified as causing serious eye irritation.[3] Contact with the eyes may lead to irritation and redness.[3]

Respiratory Irritation

Inhalation of 4-Bromobenzoic acid may cause respiratory irritation, characterized by throat irritation and a feeling of tightness in the chest.[3]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no data available in the reviewed literature or safety data sheets to assess the genotoxic, carcinogenic, or reproductive toxicity potential of 4-Bromobenzoic acid.[4]

Experimental Protocols

While specific study reports for 4-Bromobenzoic acid are not publicly available, the following sections describe the standard OECD guidelines that are typically followed for the toxicological endpoints identified.

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method is used to estimate the acute oral toxicity of a substance.

• Principle: A stepwise procedure is used with a small number of animals per step. The outcome of each step determines the dose for the next. The objective is to identify a dose that causes mortality or evident toxicity.

• Test Animals: Typically, young adult rats of a single sex (usually females) are used.

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered orally by gavage at one of the defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg).

  • A group of three animals is used for each step.

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • Depending on the outcome (number of mortalities), the test is either stopped, or another step is initiated with a higher or lower dose.

• Endpoint: The result allows for the classification of the substance into a GHS category for acute oral toxicity.[5][6]

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause reversible inflammatory changes to the skin.

• Principle: The substance is applied to the skin of an animal, and the resulting skin reaction is observed and scored.

• Test Animal: The albino rabbit is the preferred species.

• Procedure:

  • Approximately 24 hours before the test, the fur on the animal's back is clipped.

  • A single dose of 0.5 g of the solid test substance (moistened with a small amount of water) is applied to a small area of skin (approx. 6 cm²) and covered with a gauze patch and semi-occlusive dressing.

  • The exposure duration is 4 hours.

  • After exposure, the patch is removed, and the skin is cleaned.

  • Skin reactions (erythema and edema) are observed and scored at 1, 24, 48, and 72 hours after patch removal.

• Endpoint: The mean scores for erythema and edema are used to classify the substance's skin irritation potential.[7][8]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

• Principle: The test substance is applied to one eye of an animal, with the other eye serving as a control. The effects on the cornea, iris, and conjunctiva are observed and scored.

• Test Animal: Healthy, young adult albino rabbits are used.

• Procedure:

  • A single dose of 0.1 g of the solid test substance is instilled into the conjunctival sac of one eye.

  • The eyelids are held together for about one second.

  • The eyes are examined at 1, 24, 48, and 72 hours after application.

  • Reactions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are scored according to a standardized scale.

• Endpoint: The scores are used to classify the eye irritation potential of the substance.[9][10]

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This in vitro test is used to detect gene mutations.

• Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations by reverse mutation.

• Procedure:

  • Several strains of bacteria are exposed to the test substance at various concentrations, with and without a metabolic activation system (S9 mix).

  • The bacteria are plated on a minimal agar (B569324) medium lacking the required amino acid.

  • After incubation, the number of revertant colonies (colonies that have mutated and can now synthesize the required amino acid) is counted.

• Endpoint: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the negative control.[11][12]

In Vitro Mammalian Chromosomal Aberration Test (OECD 473)

This test identifies substances that cause structural chromosomal aberrations in cultured mammalian cells.

• Principle: Cultured mammalian cells are exposed to the test substance, and metaphase cells are analyzed for chromosomal damage.

• Cell Lines: Established cell lines (e.g., Chinese Hamster Ovary - CHO cells) or primary cell cultures can be used.

• Procedure:

  • Cell cultures are treated with the test substance at several concentrations, with and without metabolic activation (S9 mix).

  • Cells are incubated for a defined period.

  • A metaphase-arresting agent (e.g., colcemid) is added to accumulate cells in metaphase.

  • Cells are harvested, fixed, and stained.

  • Metaphase chromosomes are examined microscopically for structural aberrations (e.g., breaks, exchanges).

• Endpoint: A substance is considered clastogenic if it induces a concentration-dependent and reproducible increase in the number of cells with chromosomal aberrations.[13][14]

Metabolism and Potential Signaling Pathways

Mammalian Metabolism

In vitro studies using rat hepatocytes have shown that 4-Bromobenzoic acid is metabolized through conjugation with glycine (B1666218) to form 4-bromohippuric acid. This is a common detoxification pathway for benzoic acid and its derivatives.[15] The reaction proceeds in two steps: activation of 4-Bromobenzoic acid to its Coenzyme A (CoA) thioester, followed by the transfer of the 4-bromobenzoyl group to glycine.[16][17]

Caption: Mammalian metabolism of 4-Bromobenzoic Acid via glycine conjugation.

Bacterial Biodegradation

Studies on Cupriavidus sp. have elucidated a potential pathway for the environmental degradation of 4-Bromobenzoic acid. This pathway involves an initial hydrolytic dehalogenation to form 4-hydroxybenzoic acid, which is then further metabolized.

Caption: Bacterial biodegradation pathway of 4-Bromobenzoic Acid.

Toxicological Signaling Pathways

A thorough review of the publicly available scientific literature did not yield any specific studies describing the molecular signaling pathways through which 4-Bromobenzoic acid exerts its toxic effects (e.g., skin and eye irritation) in mammalian cells. While benzoic acid derivatives have been studied for their effects on pathways like histone deacetylase (HDAC) inhibition or the epidermal growth factor receptor (EGFR) signaling pathway, no direct evidence links 4-Bromobenzoic acid to these or other specific toxicological signaling cascades.[18][19] Further research is required to elucidate the molecular mechanisms underlying the observed toxicity of this compound.

Conclusion

The toxicological data for 4-Bromobenzoic acid is currently limited, primarily indicating acute oral toxicity and irritant properties for the skin, eyes, and respiratory system. Significant data gaps exist, particularly concerning genotoxicity, carcinogenicity, and reproductive toxicity. The primary identified metabolic pathway in mammals is glycine conjugation. No specific toxicological signaling pathways have been described in the literature. Professionals handling this compound should adhere to the safety precautions outlined in the safety data sheets, and further research is warranted to fully characterize its toxicological profile.

References

• 1. 4-Bromobenzoic acid, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. 4-ブロモ安息香酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Bromobenzene metabolism in isolated rat hepatocytes. 18O2 incorporation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. oecd.org [oecd.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. The bacterial reverse mutation test | RE-Place [re-place.be]
• 12. The strains recommended for use in the bacterial reverse mutation test (OECD guideline 471) can be certified as non-genetically modified organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. catalog.labcorp.com [catalog.labcorp.com]
• 14. nucro-technics.com [nucro-technics.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. elearning.uniroma1.it [elearning.uniroma1.it]
• 17. Reactome | Conjugation of benzoate with glycine [reactome.org]
• 18. dergipark.org.tr [dergipark.org.tr]
• 19. Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Chemical Reactivity of the Bromine Substituent in 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical reactivity of the bromine substituent in 4-bromobenzoic acid, a versatile building block in organic synthesis. The presence of both a carboxylic acid and a bromo group on the aromatic ring imparts unique reactivity, making it a valuable substrate for a variety of cross-coupling and substitution reactions. This document provides a detailed overview of key transformations, including experimental protocols, quantitative data, and mechanistic diagrams to facilitate its application in research and development.

Introduction to the Reactivity of 4-Bromobenzoic Acid

4-Bromobenzoic acid is a bifunctional aromatic compound featuring a bromine atom at the para position relative to a carboxylic acid group. The bromine atom, a halogen, serves as a versatile handle for the formation of new carbon-carbon and carbon-heteroatom bonds through various transition metal-catalyzed cross-coupling reactions. The reactivity of the C-Br bond is intermediate between that of C-I and C-Cl bonds, offering a good balance of reactivity and stability.

The electron-withdrawing nature of the carboxylic acid group influences the reactivity of the aryl bromide. It can activate the aromatic ring towards nucleophilic attack under certain conditions and also affects the oxidative addition step in many palladium-catalyzed reactions. Furthermore, the acidic proton of the carboxyl group can impact the choice of base and reaction conditions. Potential side reactions, such as decarboxylation, can also occur under harsh thermal conditions.

This guide will delve into the specifics of several key reactions involving the bromine substituent of 4-bromobenzoic acid, providing practical information for its synthetic utilization.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the construction of complex molecular architectures. 4-Bromobenzoic acid is an excellent substrate for many of these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organohalide and an organoboron compound, typically a boronic acid. This reaction is widely used in the synthesis of biaryl compounds.

Reaction Scheme:

The Suzuki-Miyaura coupling of 4-bromobenzoic acid with various arylboronic acids has been extensively studied, often proceeding with high yields under relatively mild conditions. The use of aqueous media and phosphine-free catalyst systems has made this reaction particularly attractive from a green chemistry perspective.

Experimental Protocol: Synthesis of 4-Biphenylcarboxylic Acid

This protocol is adapted from a procedure utilizing a water-soluble fullerene-supported PdCl₂ nanocatalyst.[1][2]

• Materials:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • Water-soluble fullerene-supported PdCl₂ nanocatalyst (C₆₀-TEGs/PdCl₂) (0.05 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • Distilled water (5 mL)

• Procedure:

  • To a round-bottom flask, add 4-bromobenzoic acid, phenylboronic acid, the C₆₀-TEGs/PdCl₂ nanocatalyst, and potassium carbonate.

  • Add distilled water to the flask.

  • Stir the mixture vigorously at room temperature for 4 hours.

  • Upon completion of the reaction (monitored by TLC), acidify the mixture with dilute HCl to precipitate the product.

  • Filter the precipitate, wash with water, and dry to obtain 4-biphenylcarboxylic acid.

Quantitative Data for Suzuki-Miyaura Coupling of 4-Bromobenzoic Acid

Arylboronic Acid	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	C₆₀-TEGs/PdCl₂ (0.05 mol%)	K₂CO₃	H₂O	RT	4	>90	[1][2]
Phenylboronic acid	Ligand-free Pd/C	K₂CO₃	EtOH/H₂O	RT	0.5	High	[3]
Phenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	H₂O	RT	1.5	99	[4]
4-Methylphenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	H₂O	RT	1.5	98	[4]
4-Methoxyphenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	H₂O	RT	1.5	95	[4]
4-Fluorophenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	H₂O	RT	1.5	89	[4]

Suzuki-Miyaura Coupling Catalytic Cycle

Caption: General catalytic cycle for the Suzuki-Miyaura coupling reaction.

Heck Coupling

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. The presence of an electron-withdrawing group on the aryl halide, such as the carboxylic acid in 4-bromobenzoic acid, generally enhances the reaction rate.[5]

Reaction Scheme:

Experimental Protocol: Heck Reaction of 4-Bromobenzoic Acid with an Alkene (General)

• Materials:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Alkene (e.g., Styrene or an acrylate) (1.5 mmol)

  • Pd(OAc)₂ (1-2 mol%)

  • Ligand (e.g., PPh₃ or a more specialized phosphine) (2-4 mol%)

  • Base (e.g., K₂CO₃, Et₃N) (2.0 mmol)

  • Solvent (e.g., DMF, NMP, or an aqueous mixture) (3-5 mL)

• Procedure:

  • To a Schlenk tube, add 4-bromobenzoic acid, the palladium catalyst, and the ligand.

  • Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen).

  • Add the solvent, the alkene, and the base via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-140 °C) and stir for the required time (monitored by TLC or GC).

  • After cooling, dilute the mixture with an organic solvent and water.

  • Separate the organic layer, dry it over anhydrous sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Quantitative Data for Heck Coupling of Aryl Bromides (Illustrative)

Aryl Bromide	Alkene	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromoacetophenone	Styrene	Pd(OAc)₂ (1 mol%) / Ligand	K₂CO₃	DMF/H₂O	80	4	High	[6]
Aryl Bromides	n-Butyl Acrylate	Palladacycle phosphine (B1218219) mono-ylide (10 ppm Pd)	-	-	130	-	Good	[7]

Heck Coupling Catalytic Cycle

Caption: General catalytic cycle for the Heck coupling reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[8][9]

Reaction Scheme:

Experimental Protocol: Sonogashira Coupling of 4-Bromobenzoic Acid with a Terminal Alkyne (General)

A general procedure for aryl bromides can be adapted for 4-bromobenzoic acid.[9]

• Materials:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Terminal alkyne (e.g., Phenylacetylene) (1.2 mmol)

  • Palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd(PPh₃)₄) (1-5 mol%)

  • Copper(I) iodide (CuI) (1-10 mol%)

  • Base (e.g., Et₃N, piperidine) (2.0-3.0 equiv)

  • Solvent (e.g., THF, DMF, toluene)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve 4-bromobenzoic acid, the palladium catalyst, and copper(I) iodide in the solvent.

  • Add the base and the terminal alkyne via syringe.

  • Stir the reaction mixture at room temperature or heat as required, monitoring by TLC.

  • After the reaction is complete, quench with an aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sulfate, and concentrate.

  • Purify the product by column chromatography.

Quantitative Data for Sonogashira Coupling of Aryl Bromides (Illustrative)

Aryl Halide	Alkyne	Pd Catalyst	Cu Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aryl Bromides	Terminal Alkynes	Pd(PhCN)₂Cl₂/P(t-Bu)₃	-	Cs₂CO₃	Dioxane	RT	-	-	[10]
4-Iodotoluene	Phenylacetylene	5% Pd/Al₂O₃	0.1% Cu₂O	-	THF/DMA	75	72	<2	[11]
4-Bromoacetophenone	Phenylacetylene	Pd catalyst	CuI	Et₃N	CH₃CN	100	2-5	High	[12]

Sonogashira Coupling Catalytic Cycle

Caption: General catalytic cycle for the Sonogashira coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds from aryl halides and amines.[13][14] This reaction is highly versatile and tolerates a wide range of functional groups.

Reaction Scheme:

Experimental Protocol: Buchwald-Hartwig Amination of 4-Bromobenzoic Acid with an Amine (General)

A general procedure for the amination of aryl bromides can be adapted.[15]

• Materials:

  • 4-Bromobenzoic acid (1.0 equiv)

  • Amine (e.g., Aniline or an alkylamine) (1.2-1.5 equiv)

  • Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-5 mol%)

  • Phosphine ligand (e.g., BINAP, XPhos) (2-10 mol%)

  • Base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃) (1.4-2.0 equiv)

  • Anhydrous solvent (e.g., Toluene, Dioxane)

• Procedure:

  • In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium precatalyst, ligand, and base.

  • Add 4-bromobenzoic acid and the amine.

  • Add the anhydrous solvent.

  • Seal the tube and heat the mixture with stirring for the required duration (monitoring by TLC or LC-MS).

  • After cooling, quench the reaction and perform an aqueous workup.

  • Extract the product with an organic solvent, dry the organic phase, and concentrate.

  • Purify the product by chromatography or recrystallization.

Quantitative Data for Buchwald-Hartwig Amination of Aryl Bromides (Illustrative)

Aryl Bromide	Amine	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aryl Bromide	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	8	-	[15]
Aryl Bromides	Primary Amines	Pd(BINAP)	-	-	-	-	Good	[16]
Aryl Bromides	Alkylamines	[Pd(1-MeNAP)Br]₂ / XPhos	LiTMP	2-MeTHF	RT	16	94	[17]

Buchwald-Hartwig Amination Catalytic Cycle

Caption: General catalytic cycle for the Buchwald-Hartwig amination.

Copper-Catalyzed Cross-Coupling Reactions

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-O, C-N, and C-S bonds. Traditionally, this reaction requires harsh conditions, but modern protocols with various ligands allow for milder reaction conditions.[2][5]

Reaction Scheme (C-O Coupling):

Experimental Protocol: Ullmann Condensation of 4-Bromobenzoic Acid with Phenol (B47542) (General)

A specific, detailed protocol for 4-bromobenzoic acid with phenol was not found in the provided search results. However, a general procedure for the Ullmann ether synthesis can be outlined.[2]

• Materials:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Phenol (1.2 mmol)

  • Copper catalyst (e.g., CuI, Cu₂O, or copper nanoparticles) (5-10 mol%)

  • Ligand (e.g., phenanthroline, L-proline) (10-20 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 mmol)

  • Solvent (e.g., DMF, NMP, Toluene)

• Procedure:

  • To a reaction vessel, add the copper catalyst, ligand, and base.

  • Add 4-bromobenzoic acid and phenol.

  • Add the solvent and heat the mixture under an inert atmosphere.

  • Monitor the reaction by TLC or GC.

  • After completion, cool the reaction, perform an aqueous workup, and extract the product.

  • Purify the product by chromatography or recrystallization.

Quantitative Data for Ullmann Condensation of Aryl Halides (Illustrative)

Aryl Halide	Nucleophile	Catalyst	Base	Solvent	Temp. (°C)	Yield (%)	Reference
4-Bromobenzoic acid (immobilized)	Phenol	GO-Cu₁.₈S	-	-	-	19	[18]
Aryl Iodide	Phenols	Cu-NPs	Cs₂CO₃	DMF	120	65-92	[18]
Aryl Bromide	Phenols	CuI/PPh₃	K₂CO₃	o-Xylene	140	67.9	[19]

Ullmann Condensation (C-O Coupling) Proposed Mechanism

Caption: A proposed catalytic cycle for the Ullmann condensation (C-O coupling).

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution on unactivated aryl halides like 4-bromobenzoic acid is generally difficult. The reaction requires the presence of strong electron-withdrawing groups (typically nitro groups) ortho or para to the leaving group to stabilize the intermediate Meisenheimer complex. The carboxylic acid group is only moderately electron-withdrawing, and thus, SNAr reactions with 4-bromobenzoic acid typically require harsh conditions (high temperatures and strong nucleophiles) and often result in low yields. For this reason, cross-coupling reactions are generally the preferred methods for the functionalization of 4-bromobenzoic acid.

Conclusion

The bromine substituent in 4-bromobenzoic acid serves as a versatile reactive site for a variety of powerful bond-forming reactions. Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, offer efficient and high-yielding routes to a diverse range of derivatives. While Heck, Sonogashira, and Buchwald-Hartwig reactions are also applicable, the specific conditions may require optimization to account for the electronic properties of the carboxylic acid group. The Ullmann condensation provides an alternative, copper-catalyzed approach, though it may necessitate more forcing conditions. A thorough understanding of the reactivity and the available synthetic methodologies detailed in this guide will empower researchers, scientists, and drug development professionals to effectively utilize 4-bromobenzoic acid as a key building block in the synthesis of complex organic molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ullmann Reaction [organic-chemistry.org]
• 6. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Suzuki Coupling Reaction of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling reaction utilizing 4-bromobenzoic acid as a key substrate. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds to produce biphenyl (B1667301) compounds. The product, 4-biphenylcarboxylic acid and its derivatives, are valuable intermediates in the synthesis of pharmaceuticals, high-performance polymers, and liquid crystals.[1][2][3]

Introduction

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound.[4] This methodology is renowned for its mild reaction conditions, tolerance of a wide range of functional groups, and the generation of non-toxic byproducts.[4] The use of 4-bromobenzoic acid as a substrate is particularly relevant in pharmaceutical and materials science research due to the versatile carboxylic acid functionality which allows for further chemical modifications.[2][3]

Core Applications

The primary product of the Suzuki coupling of 4-bromobenzoic acid with an arylboronic acid is a substituted 4-biphenylcarboxylic acid. These compounds are pivotal in various fields:

• Pharmaceutical Industry: They serve as intermediates in the synthesis of a variety of drugs and biologically active compounds.[1][2] The biphenyl moiety can enhance the biological activity of drug molecules.[1]

• Polymer Science: 4-Biphenylcarboxylic acid is a key monomer in the production of high-performance polymers, imparting enhanced thermal stability and mechanical strength.[2]

• Materials Science: These compounds are utilized in the development of liquid crystals and specialty chemicals, where the rigid biphenyl structure contributes to desirable optical and thermal properties.[2][3]

Reaction Mechanism and Workflow

The catalytic cycle of the Suzuki-Miyaura coupling reaction is generally understood to proceed through a sequence of oxidative addition, transmetalation, and reductive elimination.

Caption: General experimental workflow for the Suzuki coupling of 4-bromobenzoic acid.

Experimental Protocols

Below are representative protocols for the Suzuki coupling of 4-bromobenzoic acid with phenylboronic acid. These protocols are adaptable for other arylboronic acids with minor modifications.

Protocol 1: Aqueous Suzuki-Miyaura Coupling

This protocol is adapted from an undergraduate organic chemistry laboratory experiment and is noted for its operational simplicity and use of water as the primary solvent.[5]

Materials:

• 4-Bromobenzoic acid

• Phenylboronic acid

• Palladium catalyst (e.g., Pd(OAc)₂, Pd/C)

• Base (e.g., K₂CO₃, Na₂CO₃)

• Solvent: Water or a water-methanol mixture[6]

• Ethanol (B145695) (for recrystallization)

• Hydrochloric acid (for recrystallization)

Procedure:

• To a round-bottom flask, add 4-bromobenzoic acid (1.0 equiv.), phenylboronic acid (1.2 equiv.), and the base (e.g., K₂CO₃, 3.0 equiv.).[7]

• Add the palladium catalyst (0.1-1 mol%).

• Add the solvent (e.g., 5.0 mL of water per 1.0 mmol of 4-bromobenzoic acid).[7]

• Stir the mixture at room temperature or with gentle heating. The reaction can be carried out in a flask open to the air.[5][8]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1.5 to 2.5 hours.[7]

• Upon completion, cool the reaction mixture to room temperature. The product, 4-biphenylcarboxylic acid, often precipitates directly from the aqueous solution.[5]

• Collect the solid product by vacuum filtration and wash with water.

• Purify the crude product by recrystallization from a mixture of ethanol and aqueous hydrochloric acid.[5]

Protocol 2: Suzuki Coupling using a Dialkylbiaryl Phosphine (B1218219) Ligand

This protocol utilizes a highly active catalyst system that is effective for a broad range of substrates, including sterically hindered ones.[9][10]

Materials:

• 4-Bromobenzoic acid

• Arylboronic acid

• Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Dialkylbiaryl phosphine ligand (e.g., SPhos, XPhos)[10]

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous organic solvent (e.g., Toluene, 1,4-Dioxane)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), combine the palladium source (e.g., 0.5-2 mol%) and the phosphine ligand (e.g., 1-4 mol%).

• Add 4-bromobenzoic acid (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the anhydrous organic solvent.

• Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 80-110 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Suzuki coupling of 4-bromobenzoic acid with phenylboronic acid under various catalytic systems.

Table 1: Comparison of Catalytic Systems and Reaction Conditions

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / o-(di-tert-butylphosphino)biphenyl	CsF	Dioxane	Room Temp	24	~95	[9]
PdCl₂(NH₂CH₂COOH)₂	K₂CO₃	Water	Room Temp	1.5	99	[7]
Pd/C	K₂CO₃	Ethanol/Water	Room Temp	0.5	>95	[8]
Na₂PdCl₄ / PPh₂PhSO₃Na	K₂CO₃	Water	70	1	100	[11]
Ad-L-PdCl₂⊂dmβ-CD	Na₂CO₃	Water/Methanol	Room Temp	2	100	[6]

Table 2: Substrate Scope with Various Arylboronic Acids (using PdCl₂(NH₂CH₂COOH)₂ catalyst)

Arylboronic Acid	Product	Yield (%)
Phenylboronic acid	4-Biphenylcarboxylic acid	99
4-Methylphenylboronic acid	4'-Methyl-biphenyl-4-carboxylic acid	98
4-Methoxyphenylboronic acid	4'-Methoxy-biphenyl-4-carboxylic acid	95
4-Fluorophenylboronic acid	4'-Fluoro-biphenyl-4-carboxylic acid	96

(Data adapted from reference[7])

Troubleshooting and Optimization

• Low Yields: If low yields are observed, consider increasing the catalyst loading, using a more active ligand, or increasing the reaction temperature. Ensure all reagents are pure and solvents are anhydrous for non-aqueous reactions.

• Catalyst Decomposition: The formation of palladium black can indicate catalyst decomposition. The use of appropriate phosphine ligands can help stabilize the palladium catalyst.[6]

• Side Reactions: Homocoupling of the boronic acid can sometimes occur. Using a slight excess of the boronic acid can help drive the desired cross-coupling reaction.

• Aqueous Reactions: For reactions in aqueous media, the pH can be an important factor. A pH of around 11 has been found to be optimal in some cases.[6] The choice of a water-soluble ligand or catalyst is also crucial for efficiency.[11]

Safety Precautions

• Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood.

• Organic solvents are often flammable and should be handled away from ignition sources.

• Bases such as K₂CO₃ and K₃PO₄ are irritants.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

By following these guidelines and protocols, researchers can effectively utilize the Suzuki-Miyaura coupling of 4-bromobenzoic acid for the synthesis of a wide array of valuable biphenyl compounds.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. BIPHENYL CARBOXYLIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of palladium-catalyzed cross-coupling reactions utilizing 4-bromobenzoic acid, a versatile building block in organic synthesis. This document details experimental protocols for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, supported by quantitative data and visual diagrams to facilitate understanding and implementation in a laboratory setting.

Introduction

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, forming the backbone of modern synthetic chemistry. 4-Bromobenzoic acid is a valuable substrate in these reactions due to its bifunctional nature, possessing both a carboxylic acid group for further derivatization and an aryl bromide for cross-coupling. This allows for the synthesis of a wide array of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. This document outlines detailed protocols and presents key data for the application of 4-bromobenzoic acid in several seminal palladium-catalyzed reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organohalide and an organoboron compound. The reaction of 4-bromobenzoic acid with various boronic acids is widely employed for the synthesis of biphenyl (B1667301) carboxylic acids.

Quantitative Data Summary

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd/C (ligand-free)	K₂CO₃	Ethanol (B145695)/Water	Room Temp.	0.5	High (not specified)[1]
[PdCl₂(NH₂CH₂COOH)₂]	K₂CO₃	Water	Room Temp.	1.5	95[2]
Supramolecular Catalyst	Na₂CO₃	Water/Methanol	Room Temp.	2	100[3]
Pd(OAc)₂	K₂CO₃	Water	Room Temp.	2.5	High (not specified)[2]

Experimental Protocols

Protocol 2.1: Suzuki-Miyaura Coupling using Pd/C in Ethanol/Water [1]

• Materials: 4-bromobenzoic acid (1.0 mmol), phenylboronic acid (1.2 mmol), Pd/C (catalytic amount), potassium carbonate (K₂CO₃, 2.0 mmol), ethanol, and water.

• Procedure:

  • In a round-bottom flask, combine 4-bromobenzoic acid, phenylboronic acid, and potassium carbonate.

  • Add a mixture of ethanol and water as the solvent.

  • Add the Pd/C catalyst to the mixture.

  • Stir the reaction mixture vigorously at room temperature for 30 minutes in the open air.

  • Upon completion (monitored by TLC), filter the reaction mixture to remove the catalyst.

  • Acidify the filtrate with HCl to precipitate the product.

  • Collect the product by filtration, wash with water, and dry.

Protocol 2.2: Aqueous Suzuki-Miyaura Coupling [2][4]

• Materials: 4-bromobenzoic acid (1.0 mmol), phenylboronic acid (1.2 mmol), palladium catalyst (e.g., [PdCl₂(NH₂CH₂COOH)₂], 0.1 mol%), potassium carbonate (K₂CO₃, 3.0 mmol), and distilled water (5.0 mL).

• Procedure:

  • To a round-bottom flask, add 4-bromobenzoic acid, phenylboronic acid, the palladium catalyst, and potassium carbonate.

  • Add distilled water to the flask.

  • Stir the reaction mixture at room temperature under an air atmosphere for 1.5 hours.

  • The product precipitates directly from the reaction mixture.

  • Collect the precipitate by filtration and wash with distilled water.

  • Purify the product by recrystallization from aqueous hydrochloric acid and ethanol.

Heck Reaction

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. While specific data for 4-bromobenzoic acid is less prevalent, protocols for similar aryl bromides can be adapted.

Quantitative Data Summary (Representative)

Aryl Bromide	Alkene	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Yield (%)
Bromobenzene	Styrene (B11656)	Pd EnCat	Na₂CO₃	NMP	Not specified	Excellent
4-Bromoacetophenone	Styrene	Pd(OAc)₂ / P(o-Tolyl)₃	Et₃N	Acetonitrile (B52724)	Reflux	Good
4-Bromobenzaldehyde	Styrene	Pd(OAc)₂ / Ligand	K₂CO₃	DMF/H₂O	100	High

Experimental Protocol

Protocol 3.1: General Heck Coupling of 4-Bromobenzoic Acid with Styrene

• Materials: 4-bromobenzoic acid (1.0 mmol), styrene (1.2 mmol), Pd(OAc)₂ (1-2 mol%), phosphine (B1218219) ligand (e.g., P(o-tolyl)₃, 2-4 mol%), a base (e.g., Et₃N or K₂CO₃, 1.5-2.0 mmol), and a solvent (e.g., acetonitrile or DMF).

• Procedure:

  • In a Schlenk flask, combine 4-bromobenzoic acid, Pd(OAc)₂, and the phosphine ligand.

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the degassed solvent, styrene, and the base via syringe.

  • Heat the reaction mixture to 80-120 °C with stirring.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reaction to room temperature, dilute with an organic solvent and water.

  • Separate the organic layer, extract the aqueous layer, and combine the organic fractions.

  • Wash the combined organic layers with brine, dry over anhydrous sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction used to form a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Quantitative Data Summary (Representative)

Aryl Halide	Alkyne	Catalyst / Co-catalyst	Base	Solvent	Temp. (°C)	Yield (%)
Iodobenzene	Phenylacetylene (B144264)	PdCl₂(PPh₃)₂ / CuI	Et₃N	Ionic Liquid	55	High
4-Iodotoluene	Phenylacetylene	Pd on alumina (B75360) / Cu₂O	-	THF/DMA	75	Low (batch)
Aryl Iodides	Terminal Alkynes	CuI / 3-Pphen	K₂CO₃	Water	100	Good

Experimental Protocol

Protocol 4.1: General Sonogashira Coupling of 4-Bromobenzoic Acid with Phenylacetylene

• Materials: 4-bromobenzoic acid (1.0 mmol), phenylacetylene (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 1-5 mol%), a copper(I) co-catalyst (e.g., CuI, 2-10 mol%), a base (e.g., triethylamine (B128534) or diisopropylamine), and a solvent (e.g., THF or DMF).

• Procedure:

  • To a Schlenk flask, add 4-bromobenzoic acid, the palladium catalyst, and the copper co-catalyst.

  • Evacuate and backfill the flask with an inert gas.

  • Add the degassed solvent, the base, and phenylacetylene.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C).

  • Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium (B1175870) chloride solution to remove the copper catalyst.

  • Separate the organic layer, dry over anhydrous sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the synthesis of carbon-nitrogen bonds via the palladium-catalyzed coupling of amines with aryl halides.

Quantitative Data Summary (Representative)

Aryl Bromide	Amine	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Yield (%)
Bromo-aromatic	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene (B28343)	110	Good
2-Bromo-13α-estrone	Aniline	Pd(OAc)₂ / X-Phos	KOt-Bu	Not specified	100	High
Aryl Halides	Primary/Secondary Amines	Pd(0) / Bulky Phosphine	NaOt-Bu, LiHMDS, K₃PO₄	THF, Toluene	Various	Generally High[4]

Experimental Protocol

Protocol 5.1: General Buchwald-Hartwig Amination of 4-Bromobenzoic Acid [1]

• Materials: 4-bromobenzoic acid (1.0 equiv.), primary or secondary amine (1.2-1.5 equiv.), palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), phosphine ligand (e.g., BINAP, Xantphos, 4-10 mol%), a strong base (e.g., NaOt-Bu or Cs₂CO₃, 1.5-2.0 equiv.), and an anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

• Procedure:

  • In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium catalyst, phosphine ligand, and base.

  • Add 4-bromobenzoic acid and the amine.

  • Add the anhydrous, deoxygenated solvent.

  • Seal the tube and heat the reaction mixture with stirring at 80-110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and dilute with an organic solvent.

  • Filter the mixture through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: General experimental workflow for palladium-catalyzed cross-coupling.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.[5]

Caption: Suzuki-Miyaura coupling of 4-bromobenzoic acid.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]

Application Notes and Protocols: Synthesis of Methyl 4-bromobenzoate

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of methyl 4-bromobenzoate (B14158574), a key intermediate in the development of pharmaceuticals and other advanced materials. The primary method described is the Fischer esterification of 4-bromobenzoic acid with methanol (B129727), catalyzed by sulfuric acid. This process is known for its reliability and scalability.[1] This document includes a step-by-step laboratory-scale protocol, characterization data for the final product, and visual diagrams to illustrate the reaction mechanism and experimental workflow.

Introduction

Methyl 4-bromobenzoate is a valuable building block in organic synthesis. The presence of the bromine atom and the methyl ester group allows for a variety of subsequent chemical transformations, making it a versatile precursor for more complex molecules.[1] Its applications include the synthesis of antifolates for cancer therapy and its use in the preparation of radioiodinating reagents for labeling monoclonal antibodies. This document outlines a standard and efficient procedure for its preparation in a laboratory setting.

Reaction and Mechanism

The synthesis of methyl 4-bromobenzoate is achieved through the Fischer esterification of 4-bromobenzoic acid. This reaction involves the treatment of a carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst, typically sulfuric acid.[2][3][4] The reaction is an equilibrium process, and to achieve a high yield of the ester, the equilibrium is shifted towards the products by using a large excess of methanol.[2][4][5]

The mechanism of the Fischer esterification proceeds through several key steps:

• Protonation of the carbonyl oxygen: The sulfuric acid catalyst protonates the carbonyl oxygen of the 4-bromobenzoic acid, increasing the electrophilicity of the carbonyl carbon.[3][4]

• Nucleophilic attack by methanol: A molecule of methanol acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of water: The tetrahedral intermediate collapses, eliminating a molecule of water.

• Deprotonation: The protonated ester is deprotonated to yield the final product, methyl 4-bromobenzoate, and regenerates the acid catalyst.

Reaction Scheme:

Caption: Overall reaction for the Fischer esterification of 4-bromobenzoic acid.

Detailed Mechanism:

Caption: Stepwise mechanism of the Fischer esterification.

Experimental Protocol

This protocol is adapted for a laboratory scale synthesis.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Bromobenzoic acid	201.02	10.0 g	0.05
Methanol	32.04	100 mL	2.47
Concentrated Sulfuric Acid	98.08	2.0 mL	0.037
Diethyl Ether	74.12	150 mL	-
Saturated Sodium Bicarbonate Solution	-	100 mL	-
Brine	-	50 mL	-
Anhydrous Magnesium Sulfate (B86663)	120.37	5 g	-

Equipment

• 250 mL Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer

Procedure

• Reaction Setup: In a 250 mL round-bottom flask, combine 10.0 g of 4-bromobenzoic acid and 100 mL of methanol.

• Catalyst Addition: While stirring, slowly add 2.0 mL of concentrated sulfuric acid to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Continue to reflux for 4-5 hours.

• Cooling and Concentration: After the reflux period, allow the mixture to cool to room temperature. Reduce the volume of the solvent by approximately half using a rotary evaporator.

• Extraction: Transfer the concentrated mixture to a 250 mL separatory funnel. Add 100 mL of diethyl ether and 100 mL of water. Shake the funnel gently and allow the layers to separate.

• Washing: Discard the lower aqueous layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine.

• Drying and Filtration: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate for 10-15 minutes. Filter the mixture through a Büchner funnel to remove the drying agent.

• Solvent Removal: Remove the diethyl ether from the filtrate using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude solid from a minimal amount of hot methanol or an ethanol/water mixture to yield pure methyl 4-bromobenzoate as a white crystalline solid.

• Drying: Dry the purified crystals in a desiccator.

Experimental Workflow

Caption: Workflow for the synthesis and purification of methyl 4-bromobenzoate.

Data Presentation

Physical and Spectroscopic Data

Property	Value
Molecular Formula	C₈H₇BrO₂
Molecular Weight	215.04 g/mol [1][6][7]
Appearance	White crystalline solid[1]
Melting Point	77-81 °C[1][5]
Solubility	Soluble in chloroform (B151607) and methanol[1]

Expected Yield

Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)
10.70	8.56 - 9.63	80 - 90

Note: The expected yield is based on typical laboratory results and may vary depending on the specific reaction conditions and purification efficiency.

NMR Characterization Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR (CDCl₃)	7.87	d	2H	Ar-H
7.55	d	2H	Ar-H
3.87	s	3H	-OCH₃
¹³C NMR (CDCl₃)	165.7	s	-	C=O
131.9	s	-	Ar-C
131.1	s	-	Ar-C
130.6	s	-	Ar-C
128.5	s	-	Ar-C
51.2	s	-	-OCH₃

(Note: NMR data is consistent with literature values.)

Conclusion

The Fischer esterification of 4-bromobenzoic acid is a robust and high-yielding method for the synthesis of methyl 4-bromobenzoate. The protocol described in this document is straightforward and can be readily implemented in a standard organic chemistry laboratory. The resulting high-purity product is suitable for use in further synthetic applications, including those in the field of drug discovery and development.

References

• 1. nbinno.com [nbinno.com]
• 2. athabascau.ca [athabascau.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Methyl 4-bromobenzoate | 619-42-1 | FM36904 | Biosynth [biosynth.com]
• 7. Methyl 4-bromobenzoate | C8H7BrO2 | CID 12081 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amide Synthesis from 4-Bromobenzoic Acid and Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of an amide bond is a cornerstone reaction in organic synthesis, particularly within the realms of medicinal chemistry and drug development. The resulting amide functional group is a key structural motif in a vast array of pharmaceuticals and biologically active molecules. This document provides detailed application notes and experimental protocols for the synthesis of amides from 4-bromobenzoic acid and various primary and secondary amines. 4-Bromobenzoic acid is a versatile building block, and its amide derivatives serve as important intermediates in the synthesis of complex molecules.

This guide outlines common and effective coupling methods, presents quantitative data for representative reactions, and provides detailed experimental procedures to enable researchers to reliably synthesize these valuable compounds.

Overview of Amide Coupling Reactions

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically favorable process. However, the reaction is often slow due to the formation of a non-reactive ammonium (B1175870) carboxylate salt. To overcome this kinetic barrier, coupling reagents are employed to activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amine.

Commonly used coupling reagents include:

• Carbodiimides: Such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt) to improve efficiency and suppress side reactions.

• Uronium/Aminium Salts: Such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), which are known for their high efficiency and rapid reaction times.

• Phosphonium Salts: Such as PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).

• Anhydrides: Such as Propylphosphonic Anhydride (T3P®), a mild and effective reagent with water-soluble byproducts, simplifying purification.

The choice of coupling reagent, base, and solvent depends on the specific substrates and the desired reaction conditions.

Data Presentation: Synthesis of N-Substituted-4-bromobenzamides

The following table summarizes quantitative data for the synthesis of various amides from 4-bromobenzoic acid.

Amine	Coupling Reagent	Base	Solvent	Time (h)	Temp. (°C)	Yield (%)	M.p. (°C)	¹H NMR (CDCl₃, δ ppm)
Aniline	EDC/HOBt	DIPEA	CH₂Cl₂	12	RT	85	205	7.75 (d, 2H), 7.62 (d, 2H), 7.58 (d, 2H), 7.37 (t, 2H), 7.16 (t, 1H)
Benzylamine	HATU	DIPEA	DMF	4	RT	76	160-162	7.67 (d, 2H), 7.58 (d, 2H), 7.39-7.31 (m, 5H), 6.42 (br s, 1H), 4.65 (d, 2H)[1]
Cyclohexylamine	T3P®	Pyridine (B92270)	Ethyl Acetate (B1210297)	16	RT	88	158-160	7.63 (d, 2H), 7.55 (d, 2H), 6.05 (br d, 1H), 3.95 (m, 1H), 2.05-1.15 (m, 10H)
Diethylamine	EDC/HOBt	DIPEA	CH₂Cl₂	12	RT	92	61-66	7.55 (d, 2H), 7.28 (d, 2H), 3.53 (q, 2H), 3.25 (q, 2H), 1.23 (t, 3H), 1.10 (t, 3H)

Note: Yields and reaction conditions are representative and may vary based on specific experimental setup and scale.

Experimental Protocols

The following are detailed protocols for the synthesis of N-substituted-4-bromobenzamides using common coupling reagents.

Protocol 1: Amide Synthesis using EDC/HOBt

This protocol describes a general procedure for the coupling of 4-bromobenzoic acid with a primary or secondary amine using EDC and HOBt.

Materials:

• 4-Bromobenzoic acid

• Amine (e.g., Aniline, Diethylamine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of 4-bromobenzoic acid (1.0 eq.) in anhydrous DCM or DMF (0.2-0.5 M) at room temperature, add HOBt (1.2 eq.) and EDC·HCl (1.2 eq.).

• Stir the mixture for 15-30 minutes to allow for the activation of the carboxylic acid.

• Add the desired amine (1.1 eq.) followed by DIPEA (2.5 eq.) to the reaction mixture.

• Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure amide.

Protocol 2: Amide Synthesis using HATU

This protocol is suitable for a wide range of amines, including those that are sterically hindered or less nucleophilic.

Materials:

• 4-Bromobenzoic acid

• Amine (e.g., Benzylamine)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a dry flask under an inert atmosphere, dissolve 4-bromobenzoic acid (1.0 eq.) in anhydrous DMF (0.2-0.5 M).

• Add the amine (1.1 eq.) and DIPEA (3.0 eq.) to the solution and stir for a few minutes.

• Add HATU (1.1 eq.) in one portion to the reaction mixture.

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate.

• Wash the organic phase with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Amide Synthesis using T3P®

This protocol utilizes a mild and efficient coupling reagent with easy work-up.

Materials:

• 4-Bromobenzoic acid

• Amine (e.g., Cyclohexylamine)

• Propylphosphonic Anhydride (T3P®) (50% solution in a suitable solvent like ethyl acetate)

• Pyridine or Triethylamine (TEA)

• Anhydrous Ethyl Acetate or Tetrahydrofuran (THF)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• To a dry round-bottom flask, add 4-bromobenzoic acid (1.0 eq.) and the amine (1.1 eq.).

• Dissolve the starting materials in anhydrous ethyl acetate or THF (0.2-0.5 M).

• Add pyridine or TEA (3.0 eq.) to the solution and stir.

• Add the T3P® solution (1.5 eq.) dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 2-16 hours. Monitor the progress by TLC.

• Upon completion, carefully quench the reaction by adding water or 1 M HCl.

• Dilute the mixture with ethyl acetate and wash sequentially with 1 M HCl (if a tertiary amine base was used), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

General Reaction Scheme

Caption: General reaction for amide synthesis.

Experimental Workflow

Caption: Experimental workflow for amide synthesis.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols: 4-Bromobenzoic Acid as a Linker in Metal-Organic Frameworks (MOFs)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The choice of the organic linker is crucial in determining the MOF's structure, porosity, and functionality. 4-Bromobenzoic acid and its derivatives, such as 2-bromoterephthalic acid, are valuable linkers for synthesizing functionalized MOFs. The presence of the bromine atom provides a reactive site for post-synthetic modification (PSM), enabling the introduction of new functionalities and expanding the applications of the resulting MOFs, particularly in catalysis and drug delivery.

This document provides detailed application notes and protocols for the synthesis, characterization, and post-synthetic modification of a bromine-functionalized MOF, specifically UiO-66-Br, and its application in heterogeneous catalysis. While the initial prompt specified 4-bromobenzoic acid, the well-documented UiO-66-Br, synthesized from 2-bromoterephthalic acid, serves as a prime and illustrative example of a bromo-functionalized benzoic acid derivative used in MOF chemistry.

Data Presentation

Table 1: Physicochemical Properties of UiO-66 and its Functionalized Derivatives

MOF	Functional Group	BET Surface Area (m²/g)	Pore Volume (cm³/g)
UiO-66	-H	~1000 - 1800[1]	~0.40 - 0.90[1]
UiO-66-Br	-Br	~1000 [2]	~0.42 [2]
UiO-66-NH₂	-NH₂	~630 - 996	Not specified
UiO-66-NO₂	-NO₂	~950[2]	~0.40[2]

Table 2: Catalytic Performance of Pd@UiO-66 in Suzuki-Miyaura Coupling Reaction

Entry	Aryl Halide	Arylboronic Acid	Base	Solvent	Time (h)	Yield (%)
1	Iodobenzene	Phenylboronic acid	K₂CO₃	EtOH/H₂O	0.5	98
2	Bromobenzene	Phenylboronic acid	K₂CO₃	EtOH/H₂O	1.5	95
3	4-Bromoanisole	Phenylboronic acid	K₂CO₃	EtOH/H₂O	1.0	96
4	4-Bromotoluene	Phenylboronic acid	K₂CO₃	EtOH/H₂O	1.0	94
5	1-Bromo-4-nitrobenzene	Phenylboronic acid	K₂CO₃	EtOH/H₂O	0.5	99

Note: Data adapted from studies on Pd@UiO-66 systems for Suzuki-Miyaura coupling reactions. The performance of Pd@UiO-66-Br is expected to be comparable.

Experimental Protocols

Synthesis of UiO-66-Br

This protocol describes the solvothermal synthesis of UiO-66-Br using 2-bromoterephthalic acid as the organic linker.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 2-Bromoterephthalic acid (Br-BDC)

• N,N-Dimethylformamide (DMF)

• Acetic acid (modulator)

• Ethanol (B145695)

Procedure:

• In a 100 mL Teflon-lined autoclave, dissolve ZrCl₄ (116 mg, 0.5 mmol) and 2-bromoterephthalic acid (122.5 mg, 0.5 mmol) in 12.5 mL of DMF.[2]

• Add 1.5 mL of acetic acid to the mixture. Acetic acid acts as a modulator to control crystal growth.[2]

• Seal the autoclave and place it in a preheated oven at 120 °C for 24 hours.[2]

• After 24 hours, cool the autoclave to room temperature.

• Collect the white precipitate by centrifugation.

• Wash the product with fresh DMF three times to remove unreacted precursors.

• Subsequently, wash the product with ethanol five times to exchange the DMF solvent.[2]

• Dry the final product, UiO-66-Br, in a vacuum oven at 150 °C for 12 hours to activate the framework.

Workflow for the solvothermal synthesis of UiO-66-Br.

Post-Synthetic Modification: Preparation of Pd@UiO-66-Br for Catalysis

This protocol outlines the immobilization of palladium nanoparticles onto the UiO-66-Br framework. The bromine atoms on the linker can facilitate the anchoring of palladium complexes, which are then reduced to form catalytically active palladium nanoparticles.

Materials:

• UiO-66-Br (synthesized as per Protocol 1)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Ethanol

• Sodium borohydride (B1222165) (NaBH₄)

Procedure:

• Disperse 100 mg of activated UiO-66-Br in 20 mL of ethanol and sonicate for 15 minutes to ensure good dispersion.

• In a separate vial, dissolve 10 mg of Pd(OAc)₂ in 5 mL of ethanol.

• Add the Pd(OAc)₂ solution to the UiO-66-Br suspension and stir at room temperature for 24 hours to allow for the coordination of palladium ions.

• Collect the solid by centrifugation and wash with ethanol to remove uncoordinated palladium species.

• Resuspend the solid in 20 mL of ethanol.

• Slowly add a freshly prepared solution of NaBH₄ (20 mg in 5 mL of ethanol) to the suspension under stirring to reduce the palladium ions to palladium nanoparticles.

• Continue stirring for 2 hours.

• Collect the resulting greyish powder (Pd@UiO-66-Br) by centrifugation, wash thoroughly with ethanol, and dry under vacuum at 60 °C.

References

• 1. osti.gov [osti.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of synthetic routes to various pharmaceutical intermediates starting from the versatile building block, 4-Bromobenzoic acid. Key chemical transformations including esterification, cross-coupling reactions (Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig), and amide bond formation are detailed with specific protocols, quantitative data, and visual workflows to guide researchers in the synthesis of valuable intermediates for a range of therapeutic areas, including antihypertensives, non-steroidal anti-inflammatory drugs (NSAIDs), and anticancer agents.

Fischer-Speier Esterification: Synthesis of 4-Bromobenzoate (B14158574) Esters

4-Bromobenzoate esters are common intermediates, often used to protect the carboxylic acid functionality or to be carried forward into subsequent coupling reactions. The Fischer-Speier esterification is a classical and cost-effective method for their synthesis.

Application Note:

Fischer-Speier esterification involves the acid-catalyzed reaction of 4-Bromobenzoic acid with an alcohol.[1] The reaction is an equilibrium process, and to drive it towards the product, an excess of the alcohol is typically used, or water is removed as it is formed, often with a Dean-Stark apparatus.[1] Common catalysts include concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1] The resulting esters can be purified by distillation or chromatography.

Experimental Protocol: Synthesis of Methyl 4-Bromobenzoate

A mixture of 4-Bromobenzoic acid (1.0 eq.), methanol (B129727) (10 eq.), and concentrated sulfuric acid (0.1 eq.) is refluxed for 4-8 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the excess methanol is removed under reduced pressure. The residue is dissolved in ethyl acetate (B1210297) and washed sequentially with water, saturated sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated to afford the crude product, which can be further purified by column chromatography or distillation.

Data Presentation:

Product	Alcohol	Catalyst	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Methyl 4-bromobenzoate	Methanol	H₂SO₄	5	99.69	>99	[2]
Hexyl 4-bromobenzoate	1-Hexanol	p-TsOH	4-8	~90	>95	[1]

Experimental Workflow:

Fischer-Speier Esterification Workflow

Suzuki-Miyaura Coupling: Synthesis of Biphenyl (B1667301) Intermediates

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of C-C bonds, and is widely used to synthesize biphenyl structures that are core to many pharmaceuticals, particularly antihypertensive agents known as "sartans".

Application Note:

This reaction couples 4-Bromobenzoic acid or its esters with an arylboronic acid in the presence of a palladium catalyst and a base.[3] The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and purity.[3] The reaction is tolerant to a wide range of functional groups, making it highly versatile in complex molecule synthesis. Biphenyl intermediates with formyl or amino groups are particularly valuable for further elaboration into active pharmaceutical ingredients (APIs).

Experimental Protocols:

a) Synthesis of 4'-Formyl-[1,1'-biphenyl]-4-carboxylic acid: A mixture of 4-Bromobenzoic acid (1.0 eq.), 4-formylphenylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.01-0.05 eq.), and a base like potassium carbonate (2.0-3.0 eq.) in a suitable solvent system (e.g., toluene (B28343)/ethanol/water) is heated under an inert atmosphere. The reaction is monitored by TLC or HPLC. After completion, the reaction mixture is cooled, and the product is isolated by acidification, filtration, and subsequent purification.

b) Synthesis of 4'-Amino-[1,1'-biphenyl]-4-carboxylic acid: Similar to the formyl derivative synthesis, 4-Bromobenzoic acid is coupled with 4-aminophenylboronic acid using a palladium catalyst and a base. The reaction conditions are optimized to ensure the stability of the amino group. Post-reaction workup typically involves pH adjustment to isolate the amphoteric product.

Data Presentation:

Arylboronic Acid	Catalyst	Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
Phenylboronic acid	Pd/C	K₂CO₃	Ethanol/Water	0.5	RT	High	[3]
4-Formylphenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene/Water	12	100	~85	General Protocol
4-Aminophenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/Water	16	85	~90	General Protocol

Logical Relationship Diagram:

Suzuki-Miyaura Coupling for Biphenyls

Sonogashira Coupling: Synthesis of Arylalkyne Intermediates

The Sonogashira coupling reaction is a reliable method for the formation of C(sp²)-C(sp) bonds, producing arylalkynes which are valuable intermediates in the synthesis of various pharmaceuticals, including potential anticancer agents.

Application Note:

This reaction involves the coupling of an aryl halide, such as a 4-bromobenzoate ester, with a terminal alkyne in the presence of a palladium catalyst, a copper(I) co-catalyst, and an amine base.[1] The reaction is typically carried out under mild conditions and tolerates a wide array of functional groups.[1] Copper-free variations of this reaction have also been developed.

Experimental Protocol: Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate

To a solution of methyl 4-bromobenzoate (1.0 eq.) and 2-methyl-3-butyn-2-ol (B105114) (1.2 eq.) in a suitable solvent like THF or DMF, a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 eq.), a copper salt (e.g., CuI, 0.04 eq.), and a base (e.g., triethylamine) are added. The mixture is stirred at room temperature or slightly elevated temperatures until the starting material is consumed (monitored by TLC). The reaction is then quenched, and the product is extracted and purified by column chromatography.

Data Presentation:

Alkyne	Catalyst System	Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
2-Methyl-3-butyn-2-ol	Pd(OAc)₂/P(p-tol)₃	DBU	THF	12	60	Good	[4]
Propargyl alcohol	PdCl₂(PPh₃)₂/CuI	Et₃N	DMF	18	RT	Good	[5]

Experimental Workflow:

Sonogashira Coupling Workflow

Buchwald-Hartwig Amination: Synthesis of N-Aryl Intermediates

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, providing a powerful tool for the synthesis of arylamines, which are prevalent in many pharmaceutical compounds.

Application Note:

This reaction couples an aryl halide, such as a 4-bromobenzoate ester, with a primary or secondary amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. The choice of ligand is critical and often dictates the scope and efficiency of the reaction. Sterically hindered biarylphosphine ligands are commonly employed.

Experimental Protocol: Synthesis of Methyl 4-(piperidin-1-yl)benzoate

A mixture of methyl 4-bromobenzoate (1.0 eq.), piperidine (B6355638) (1.2 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.05 eq.), a phosphine ligand (e.g., XPhos, 0.02-0.1 eq.), and a strong base (e.g., NaOtBu, 1.4 eq.) is heated in an anhydrous, deoxygenated solvent such as toluene or dioxane under an inert atmosphere. The reaction is monitored by GC-MS or LC-MS. Upon completion, the mixture is cooled, filtered, and the product is isolated and purified by chromatography.

Data Presentation:

Amine	Catalyst/Ligand	Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
Piperidine	Pd(OAc)₂/X-Phos	Cs₂CO₃	Toluene	24	100	High	[6]
Morpholine	(NHC)Pd(allyl)Cl	K-tert-amylate	Toluene	<0.5	100	90	[7]

Logical Relationship Diagram:

Buchwald-Hartwig Amination Reaction

Amide Bond Formation: Synthesis of Benzamide (B126) Derivatives

Amide bond formation is one of the most important reactions in medicinal chemistry. 4-Bromobenzoic acid can be coupled with a variety of amines to produce a diverse range of benzamide intermediates.

Application Note:

The coupling of 4-Bromobenzoic acid with an amine is typically achieved using a coupling agent to activate the carboxylic acid. Common coupling agents include carbodiimides like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) often in combination with an additive like HOBt (1-hydroxybenzotriazole), or uronium reagents such as HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). A non-nucleophilic base is usually required to neutralize the acid formed during the reaction.

Experimental Protocol: Synthesis of 4-Bromo-N-((S)-1-phenylethyl)benzamide

To a solution of 4-Bromobenzoic acid (1.0 eq.), (S)-(-)-α-methylbenzylamine (1.05 eq.), and HOBt (1.2 eq.) in an anhydrous solvent such as DMF or DCM, EDC·HCl (1.2 eq.) and a base like N,N-diisopropylethylamine (DIPEA, 2.0 eq.) are added at 0 °C. The reaction mixture is stirred and allowed to warm to room temperature overnight. The reaction is then diluted with an organic solvent, washed with aqueous solutions to remove byproducts and unreacted starting materials, dried, and concentrated. The product is purified by recrystallization or column chromatography.

Data Presentation:

Amine	Coupling Reagent	Base	Solvent	Yield (%)	Reference
Aniline	EDC/HOBt	DIPEA	DMF	Good	[8]
Piperidine	T3P	Pyridine	2-MeTHF	Good	[8]
(S)-(-)-α-Methylbenzylamine	HATU	DIPEA	DMF	High	General Protocol

Experimental Workflow:

Amide Bond Formation Workflow

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. WO2021111465A1 - Novel process for the preparation of acalabrutinib and its intermediates - Google Patents [patents.google.com]
• 3. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 4. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]

4-Bromobenzoic Acid: A Versatile Monomer for Advanced Polymer Synthesis

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromobenzoic acid is a key building block in polymer chemistry, serving as a versatile monomer for the synthesis of aromatic polyesters. Its unique structure, featuring both a carboxylic acid and a bromine functional group, allows for various polymerization techniques, primarily through self-condensation reactions. The resulting polymers, most notably poly(p-oxybenzoyl), are characterized by their exceptional thermal stability, chemical resistance, and potential for forming liquid crystalline phases. These properties make them highly attractive for a range of advanced applications, from high-performance materials to specialized biomedical uses, including drug delivery systems. This document provides detailed application notes and experimental protocols for the synthesis and characterization of polymers derived from 4-bromobenzoic acid, with a focus on their potential in drug development.

Polymer Synthesis via Ullmann Condensation

The self-condensation of 4-bromobenzoic acid to form poly(p-oxybenzoyl), an aromatic polyester, can be effectively achieved through an Ullmann-type condensation reaction. This copper-catalyzed reaction facilitates the formation of an ether linkage between the phenolic hydroxyl group (formed in situ) and the aromatic ring of another monomer, displacing the bromine atom. The reaction requires high temperatures and the presence of a suitable base to proceed.

Reaction Scheme:

Experimental Protocol: Synthesis of Poly(p-oxybenzoyl)

This protocol details the synthesis of poly(p-oxybenzoyl) via a copper-catalyzed Ullmann condensation of 4-bromobenzoic acid.

Materials:

• 4-Bromobenzoic acid (≥99% purity)

• Copper(I) oxide (Cu₂O)

• Potassium carbonate (K₂CO₃), anhydrous

• Pyridine (B92270), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (B129727)

• Hydrochloric acid (HCl), 1 M

• Deionized water

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Thermometer or thermocouple

• Heating mantle with temperature controller

• Inert gas (nitrogen) inlet and outlet

• Büchner funnel and filter flask

• Vacuum oven

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet/outlet, add 4-bromobenzoic acid (1.0 eq), potassium carbonate (1.5 eq), and copper(I) oxide (0.1 eq).

• Inert Atmosphere: Purge the flask with high-purity nitrogen gas for 15-20 minutes to ensure an inert atmosphere. Maintain a gentle nitrogen flow throughout the reaction.

• Solvent Addition: Add anhydrous pyridine to the flask to create a stirrable slurry.

• Polymerization: Heat the reaction mixture to reflux (approximately 115°C) with vigorous stirring. The color of the reaction mixture will typically darken as the polymerization proceeds.

• Reaction Monitoring: Monitor the reaction progress by observing the evolution of carbon dioxide (from the reaction of the carboxylic acid with the carbonate base) and changes in the viscosity of the mixture. The reaction is typically carried out for 4-6 hours.

• Polymer Isolation: After the reaction is complete, cool the mixture to room temperature. Slowly pour the viscous solution into a beaker containing a 1:1 (v/v) mixture of methanol and 1 M hydrochloric acid with constant stirring. This will precipitate the polymer and neutralize any remaining base.

• Purification:

  • Collect the precipitated polymer by vacuum filtration using a Büchner funnel.

  • Wash the polymer thoroughly with deionized water until the filtrate is neutral.

  • Further wash the polymer with methanol to remove any unreacted monomer and low molecular weight oligomers.

• Drying: Dry the purified poly(p-oxybenzoyl) in a vacuum oven at 80-100°C until a constant weight is achieved. The final product should be a light-brown to off-white powder.

Characterization of Poly(p-oxybenzoyl)

The synthesized poly(p-oxybenzoyl) should be characterized to determine its molecular weight, thermal properties, and mechanical strength.

Data Presentation

Property	Method	Typical Value Range
Number Average Molecular Weight (Mn)	GPC[1][2][3][4][5]	10,000 - 30,000 g/mol
Weight Average Molecular Weight (Mw)	GPC[1][2][3][4][5]	20,000 - 60,000 g/mol
Polydispersity Index (PDI)	GPC[1][2][3][4][5]	1.8 - 2.5
Glass Transition Temperature (Tg)	DSC[6][7][8][9][10]	180 - 220 °C
Melting Temperature (Tm)	DSC[6][7][8][9][10]	330 - 360 °C
Decomposition Temperature (Td)	TGA[6][7][10]	> 500 °C
Tensile Strength	UTM[11][12][13][14][15]	80 - 120 MPa
Young's Modulus	UTM[11][12][13][14][15]	3.0 - 5.0 GPa
Elongation at Break	UTM[11][12][13][14][15]	5 - 10 %

UTM: Universal Testing Machine

Experimental Protocols for Characterization

1. Molecular Weight Determination (Gel Permeation Chromatography - GPC): [1][2][3][4][5]

• Instrument: High-temperature GPC system.

• Solvent (Mobile Phase): 1-Chloronaphthalene or a mixture of pentachloroethane (B166500) and phenol (B47542) at an elevated temperature (e.g., 90°C).

• Columns: A set of columns suitable for high-temperature polymer analysis.

• Calibration: Use polystyrene standards to generate a calibration curve.

• Sample Preparation: Dissolve a known concentration of the synthesized poly(p-oxybenzoyl) in the mobile phase at an elevated temperature with gentle agitation. Filter the solution before injection.

• Analysis: Inject the sample solution into the GPC system and record the chromatogram. Calculate Mn, Mw, and PDI using the calibration curve.

2. Thermal Analysis (DSC and TGA): [6][7][8][9][10]

• Differential Scanning Calorimetry (DSC):

  • Accurately weigh 5-10 mg of the polymer into an aluminum DSC pan.

  • Heat the sample under a nitrogen atmosphere from room temperature to a temperature above its melting point (e.g., 400°C) at a heating rate of 10°C/min to observe the glass transition (Tg) and melting (Tm) temperatures.

  • Cool the sample and reheat to observe any changes in thermal behavior.

• Thermogravimetric Analysis (TGA):

  • Place 10-15 mg of the polymer in a TGA pan.

  • Heat the sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature to determine the decomposition temperature (Td).

3. Mechanical Testing: [11][12][13][14][15]

• Sample Preparation: Prepare thin films of the polymer by compression molding the powder above its melting temperature. Cut the films into dumbbell-shaped specimens according to standard testing methods (e.g., ASTM D882).[14]

• Testing: Use a universal testing machine to perform tensile tests on the specimens at a constant crosshead speed.

• Data Acquisition: Record the load-displacement data and calculate the tensile strength, Young's modulus, and elongation at break.

Application in Drug Delivery: Drug-Loaded Microspheres

The biocompatibility and biodegradability of certain aromatic polyesters make them suitable for controlled drug delivery applications.[16][17][18] Poly(p-oxybenzoyl) can be formulated into microspheres to encapsulate therapeutic agents for sustained release.[16]

Experimental Protocol: Preparation of Drug-Loaded Poly(p-oxybenzoyl) Microspheres

This protocol describes the preparation of drug-loaded microspheres using an oil-in-water (o/w) solvent evaporation method.

Materials:

• Poly(p-oxybenzoyl)

• Dichloromethane (B109758) (DCM)

• Poly(vinyl alcohol) (PVA)

• Therapeutic drug (e.g., a hydrophobic anticancer agent)

• Deionized water

Equipment:

• Homogenizer or ultrasonicator

• Magnetic stirrer

• Rotary evaporator

• Centrifuge

• Freeze-dryer

Procedure:

• Organic Phase Preparation: Dissolve a known amount of poly(p-oxybenzoyl) and the therapeutic drug in dichloromethane.

• Aqueous Phase Preparation: Prepare an aqueous solution of poly(vinyl alcohol) (e.g., 1% w/v) in deionized water.

• Emulsification: Add the organic phase to the aqueous phase while homogenizing or sonicating at high speed to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the dichloromethane to evaporate, leading to the formation of solid microspheres. A rotary evaporator can be used to expedite this process.

• Microsphere Collection and Washing:

  • Collect the microspheres by centrifugation.

  • Wash the collected microspheres several times with deionized water to remove any residual PVA and unencapsulated drug.

• Drying: Freeze-dry the washed microspheres to obtain a free-flowing powder.

In Vitro Drug Release Study

Protocol:

• Disperse a known amount of the drug-loaded microspheres in a release medium (e.g., phosphate-buffered saline, pH 7.4) in a shaker bath maintained at 37°C.[19][20][21][22]

• At predetermined time intervals, withdraw an aliquot of the release medium and replace it with fresh medium to maintain sink conditions.

• Analyze the drug concentration in the withdrawn samples using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Plot the cumulative drug release as a function of time.

Biocompatibility and Cytotoxicity

The suitability of poly(p-oxybenzoyl) for biomedical applications necessitates the evaluation of its biocompatibility and cytotoxicity.[23][24][25][26]

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Culture a suitable cell line (e.g., fibroblasts or a cell line relevant to the intended application) in appropriate culture medium.

• Material Extraction: Prepare extracts of the poly(p-oxybenzoyl) microspheres by incubating them in the cell culture medium for a defined period (e.g., 24 hours) according to ISO 10993-5 standards.

• Cell Treatment: Seed the cells in 96-well plates and, after attachment, replace the medium with the material extracts at various concentrations. Include positive (e.g., cytotoxic substance) and negative (e.g., fresh medium) controls.

• Incubation: Incubate the cells with the extracts for 24-72 hours.

• MTT Assay: Add MTT solution to each well and incubate to allow for the formation of formazan (B1609692) crystals.

• Quantification: Solubilize the formazan crystals and measure the absorbance using a microplate reader.

• Analysis: Calculate the cell viability as a percentage relative to the negative control.

Logical Workflow and Pathway Diagrams

References

• 1. infinitalab.com [infinitalab.com]
• 2. aimplas.net [aimplas.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. kinampark.com [kinampark.com]
• 5. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. nexus-analytics.com.my [nexus-analytics.com.my]
• 7. The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mt.com [mt.com]
• 9. youtube.com [youtube.com]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 11. uvm.edu [uvm.edu]
• 12. researchgate.net [researchgate.net]
• 13. diva-portal.org [diva-portal.org]
• 14. Mechanical Degradation of Polyethylene Plastic Film by Oxo-Degradable Additives [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Polymer Microspheres and Their Application in Cancer Diagnosis and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Poly(Lactic Acid)-Based Microparticles for Drug Delivery Applications: An Overview of Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Polylactide-co-glycolide nanoparticles for controlled delivery of anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. In vitro release of therapeutically active ingredients from polymer matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Controlled Drug Release from Biodegradable Polymer Matrix Loaded in Microcontainers Using Hot Punching - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ijpras.com [ijpras.com]
• 23. mdpi.com [mdpi.com]
• 24. Cytotoxicity studies and antibacterial modification of poly(ethylene 2,5-furandicarboxylate) nonwoven - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Cytotoxic Properties of Polyurethane Foams for Biomedical Applications as a Function of Isocyanate Index - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Biological and physiochemical studies of electrospun polylactid/polyhydroxyoctanoate PLA/P(3HO) scaffolds for tissue engineering applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Synthesis of 4-Bromobenzoyl Chloride from 4-Bromobenzoic Acid

These application notes provide a detailed protocol for the synthesis of 4-bromobenzoyl chloride, a crucial intermediate in the development of pharmaceuticals and other fine chemicals. 4-Bromobenzoyl chloride is utilized in the synthesis of various compounds, including HIV-1 protease inhibitors and oxazole (B20620) derivatives with analgesic and antimicrobial properties.[1][2] The primary method detailed here employs thionyl chloride (SOCl₂), a widely used and highly effective reagent for converting carboxylic acids into their corresponding acyl chlorides.[3][4] An alternative method using phosphorus pentachloride (PCl₅) is also summarized.

Physicochemical and Stoichiometric Data

A summary of the key physical properties and reaction stoichiometry is provided for easy reference and experimental planning.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Molar Eq.
4-Bromobenzoic Acid	C₇H₅BrO₂	201.02[3]	252-254	-	1.0
Thionyl Chloride	SOCl₂	118.97[3]	-104.5	79[3]	1.0 - 2.0 (or as solvent)
4-Bromobenzoyl Chloride	C₇H₄BrClO	219.46[5][6]	36-39[1][2]	246[2]	Product

Experimental Protocols

Primary Method: Using Thionyl Chloride

This protocol is adapted from established procedures for the conversion of carboxylic acids to acyl chlorides using thionyl chloride, which serves as both a reagent and a solvent.[7][8] The reaction proceeds with the evolution of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases, necessitating the use of a fume hood and appropriate safety precautions.

Materials:

• 4-Bromobenzoic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (B109758) (DCM, optional solvent)[7]

• N,N-Dimethylformamide (DMF, catalytic amount)[7]

• Anhydrous glassware

• Magnetic stirrer and stir bar

• Heating mantle

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Distillation apparatus for atmospheric and vacuum distillation

Procedure:

• Reaction Setup:

  • In a dry, round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzoic acid (e.g., 100 g, 0.497 mol).[7]

  • Place the flask in a fume hood.

  • Carefully add an excess of thionyl chloride (e.g., 100 g, 0.841 mol) to the flask.[7] The reaction can be performed neat or with an inert solvent like dichloromethane (e.g., 300 ml).[7]

  • Add a few drops of DMF as a catalyst.[7]

  • Attach a reflux condenser fitted with a drying tube to the flask to protect the reaction from atmospheric moisture.

• Reaction Execution:

  • Heat the mixture to reflux using a heating mantle. The boiling point of thionyl chloride is approximately 79°C.[3]

  • Continue refluxing for 2-4 hours.[3] Some procedures may call for longer reaction times, such as two days, to ensure completion.[7]

  • Monitor the reaction by the cessation of gas evolution (HCl and SO₂).[3] The reaction is complete when the solution becomes clear and gas evolution has stopped.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the excess thionyl chloride by distillation at atmospheric pressure.[3]

  • The crude 4-bromobenzoyl chloride is then purified by vacuum distillation.[3][9] Collect the fraction boiling at 136-138°C at 20 mmHg.[9]

  • The product may solidify in the receiving flask upon cooling.[9]

• Characterization and Storage:

  • The purity of the final product can be assessed by Infrared (IR) spectroscopy. Check for the disappearance of the broad hydroxyl (-OH) band from the starting carboxylic acid.[1][2]

  • Store the final product in a dark, dry place, as it is sensitive to moisture.[1][2]

Alternative Method: Using Phosphorus Pentachloride

An alternative synthesis involves the use of phosphorus pentachloride (PCl₅).[9]

• Reaction:

  • In a suitable flask, mix 4-bromobenzoic acid (e.g., 35 g, 0.17 mol) with phosphorus pentachloride (e.g., 36 g, 0.17 mol).[9]

  • Gently warm the mixture on a steam bath until the reaction (gas evolution) ceases.[9]

• Purification:

  • Purify the resulting mixture by distillation under reduced pressure.[9]

  • This method has been reported to yield 92% of 4-bromobenzoyl chloride.[9]

Safety Precautions

• This reaction must be performed in a well-ventilated fume hood due to the evolution of toxic gases (HCl and SO₂).[3]

• Thionyl chloride is corrosive and reacts violently with water. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3]

• All glassware must be thoroughly dried before use to prevent the hydrolysis of thionyl chloride and the acyl chloride product.[3]

• 4-Bromobenzoyl chloride is a lachrymatory agent.[1][2]

Workflow and Pathway Diagrams

The following diagrams illustrate the chemical transformation and the experimental workflow for the synthesis of 4-bromobenzoyl chloride using thionyl chloride.

Caption: Chemical transformation of 4-bromobenzoic acid.

Caption: Experimental workflow for the synthesis.

References

• 1. 4-Bromobenzoyl chloride | 586-75-4 [chemicalbook.com]
• 2. 4-Bromobenzoyl chloride Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. benchchem.com [benchchem.com]
• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. 4-Bromobenzoyl chloride | 586-75-4 | FB10832 | Biosynth [biosynth.com]
• 6. 4-Bromobenzoyl chloride | C7H4BrClO | CID 68515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]
• 8. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 9. prepchem.com [prepchem.com]

Application Notes and Protocols for the Heck Reaction of 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a powerful and widely utilized palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between an unsaturated halide and an alkene.[1] This reaction is of significant importance in organic synthesis, particularly in the pharmaceutical industry for the construction of complex molecular architectures. 4-Bromobenzoic acid is a valuable building block in medicinal chemistry, and its functionalization via the Heck reaction provides access to a diverse range of substituted cinnamic acid derivatives and other key intermediates.

These application notes provide a summary of various reaction conditions for the Heck reaction of 4-Bromobenzoic acid with different olefins, including styrene (B11656) and various acrylates. Detailed experimental protocols for selected transformations are also presented to guide researchers in the practical application of this versatile reaction.

Data Presentation: Heck Reaction Conditions for 4-Bromobenzoic Acid

The following tables summarize quantitative data for the Heck reaction of 4-Bromobenzoic acid and similar aryl bromides with various olefins under different catalytic systems. These conditions highlight the effects of catalysts, ligands, bases, solvents, and temperature on reaction outcomes.

Table 1: Heck Coupling of Aryl Bromides with Styrene

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromobenzoic Acid	Pd(OAc)₂ (1)	P(o-tolyl)₃ (2)	Et₃N (1.5)	Acetonitrile	Reflux	5	Not Specified
2	4-Bromobenzaldehyde	Pd(OAc)₂ (1)	1a* (2)	K₂CO₃ (2)	DMF/H₂O (1:1)	80	4	92
3	4-Bromotoluene	Pd(OAc)₂ (1)	1a* (2)	K₂CO₃ (2)	DMF/H₂O (1:1)	80	4	95
4	4-Bromoanisole (B123540)	Pd(OAc)₂ (1)	1a* (2)	K₂CO₃ (2)	DMF/H₂O (1:1)	80	4	96

*Ligand 1a: 1,3-Bis-(3-phenoxybenzyl)-3,4,5,6-tetrahydropyrimidinium chloride[2]

Table 2: Heck Coupling of Aryl Bromides with Acrylates

Entry	Aryl Bromide	Olefin	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	n-Butyl acrylate (B77674)	[SIPr·H][Pd(η³-2-Me-allyl)Cl₂] (1.4)	None	K₂CO₃ (2)	DMF	100	20	99
2	4-Bromotoluene	n-Butyl acrylate	[SIPr·H][Pd(η³-2-Me-allyl)Cl₂] (1.4)	None	K₂CO₃ (2)	DMF	100	20	93
3	4-Bromobenzaldehyde	n-Butyl acrylate	Dendrimer 14** (0.063)	None	K₂CO₃ (1.5)	NMP	140	24	95
4	Iodobenzene	Ethyl acrylate	Pd₂(allyl)₂Cl₂	None	K₂CO₃	[C₁₂mim]Cl/H₂O	80	1	>90
5	Bromobenzene	Methyl acrylate	Pd/C	None	Na₂CO₃	NMP	150	2	~90

*Data for entries 1 and 2 from a study on 4-bromoanisole and 4-bromotoluene, considered representative for 4-bromobenzoic acid under these conditions.[3] **Dendrimer 14 is a metallodendritic palladium-biscarbene complex.[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the tables.

Protocol 1: General Procedure for Heck Coupling of 3-Bromobenzoic Acid with Styrene

This protocol is based on a general method for the Heck coupling of aryl bromides and can be adapted for 4-Bromobenzoic acid.[5]

Materials:

• 3-Bromobenzoic acid (1.0 mmol)

• Styrene (1.5 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.01 mmol, 1 mol%)

• Tri(o-tolyl)phosphine (P(o-Tolyl)₃, 0.02 mmol, 2 mol%)

• Triethylamine (B128534) (Et₃N, 1.5 mmol)

• Acetonitrile (5 mL)

• Schlenk tube

• Inert gas (Argon or Nitrogen)

• Standard glassware for workup and purification

Procedure:

• To a Schlenk tube, add 3-bromobenzoic acid, palladium(II) acetate, and tri(o-tolyl)phosphine.

• Evacuate the tube and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add acetonitrile, styrene, and triethylamine via syringe.

• Heat the reaction mixture to reflux and stir for 5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Proceed with a standard aqueous workup and purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Phosphine-Free Heck Coupling of 4-Bromoanisole with n-Butyl Acrylate

This protocol utilizes a phosphine-free palladium pre-catalyst and is a good starting point for the reaction of 4-Bromobenzoic acid.[3]

Materials:

• 4-Bromoanisole (0.5 mmol)

• n-Butyl acrylate (0.5 mmol, 1.0 equiv.)

• [SIPr·H][Pd(η³-2-Me-allyl)Cl₂] (4.4 mg, 1.4 mol%)

• Potassium carbonate (K₂CO₃, 1.0 mmol, 2.0 equiv.)

• N,N-Dimethylformamide (DMF, 1 mL)

• Reaction vial with a screw cap

• Standard glassware for workup and purification

Procedure:

• In a reaction vial, combine [SIPr·H][Pd(η³-2-Me-allyl)Cl₂], and potassium carbonate.

• Add DMF, 4-bromoanisole, and n-butyl acrylate to the vial.

• Seal the vial with a screw cap and stir the reaction mixture at 100 °C for 20 hours.

• After cooling to room temperature, add distilled water (2 mL) to the reaction mixture.

• Extract the product with diethyl ether (3 x 3 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Heck Reaction Workflow

The following diagram illustrates the general workflow for a typical Heck reaction experiment.

General workflow of a Heck reaction experiment.

Catalytic Cycle of the Heck Reaction

The diagram below outlines the key steps in the catalytic cycle of the Heck reaction.

The catalytic cycle of the Mizoroki-Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Sonogashira Coupling of 4-Bromobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a robust and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base, has become an indispensable tool in organic synthesis.[2] Its mild reaction conditions and broad functional group tolerance make it particularly valuable in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[3][4]

4-Bromobenzoic acid and its derivatives are readily available and synthetically useful building blocks. The introduction of an alkynyl moiety onto this scaffold via the Sonogashira coupling provides a linear and rigid extension, which is a desirable structural feature in many biologically active compounds and functional materials. This modification allows for the exploration of new chemical space in drug discovery and the development of novel materials with tailored electronic and photophysical properties. These application notes provide detailed protocols for both traditional copper-co-catalyzed and copper-free Sonogashira coupling reactions of 4-bromobenzoic acid derivatives.

Reaction Principle

The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle. The palladium(0) catalyst undergoes oxidative addition with the aryl bromide (e.g., 4-bromobenzoic acid). Simultaneously, the copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate. A transmetalation step then occurs where the acetylide group is transferred from copper to the palladium complex. Finally, reductive elimination from the palladium complex yields the desired arylalkyne product and regenerates the active palladium(0) catalyst. Copper-free variants of the reaction have also been developed to avoid potential issues associated with copper, such as catalyst deactivation and product contamination.[3][4][5]

Data Presentation: Quantitative Summary

The following tables summarize representative reaction conditions and yields for the Sonogashira coupling of 4-bromobenzoic acid and its derivatives with various terminal alkynes.

Table 1: Copper-Co-catalyzed Sonogashira Coupling of 4-Bromobenzoic Acid with Phenylacetylene (B144264) in Water [1]

Entry	Catalyst System	Additive	Base	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ / TPPTS	-	K₂CO₃	100	12	21
2	Pd(OAc)₂ / TPPTS	CuI	K₂CO₃	100	12	70
3	Pd(OAc)₂ / TPPTS	CuI	K₂CO₃	80	12	65
4	Pd(OAc)₂ / TPPTS	CuI	Et₃N	100	12	58

TPPTS: Tris(3-sulfophenyl)phosphine trisodium (B8492382) salt

Table 2: Representative Yields for Sonogashira Coupling of Various Aryl Bromides with Terminal Alkynes

Entry	Aryl Bromide	Terminal Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromobenzoic acid	Phenylacetylene	Pd(OAc)₂/TPPTS, CuI	K₂CO₃	Water	100	12	70	[1]
2	4-Iodoanisole	Phenylacetylene	CuI, 3-Pphen	K₂CO₃	Water	100	-	Good	[6]
3	Bromobenzene	2-Methyl-3-butyn-2-ol	Sydnone-PdBr(PPh₃)₂	Et₃N	Et₃N	Reflux	5-72	59-100	[7]
4	4-Nitrobromobenzene	Phenylacetylene	trans-[Br(p-NO₂C₆H₄)Pd(PPh₃)₂]	Et₃N	THF	65	2	95

Experimental Protocols

Anhydrous and anaerobic conditions are typically recommended for Sonogashira reactions to prevent catalyst deactivation.[1]

Protocol 1: Copper-Co-catalyzed Sonogashira Coupling of 4-Bromobenzoic Acid with Phenylacetylene in Water[1]

This protocol describes a protecting-group-free synthesis of 4-(phenylethynyl)benzoic acid.

Materials:

• 4-Bromobenzoic acid

• Phenylacetylene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tris(3-sulfophenyl)phosphine trisodium salt (TPPTS)

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• Deionized water

• Standard glassware for inert atmosphere reactions

• Nitrogen or Argon gas supply

Procedure:

• To a Schlenk flask, add 4-bromobenzoic acid (1.0 mmol, 1.0 eq.), potassium carbonate (2.0 mmol, 2.0 eq.), palladium(II) acetate (0.02 mmol, 2 mol%), TPPTS (0.04 mmol, 4 mol%), and copper(I) iodide (0.02 mmol, 2 mol%).

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Add deionized water (10 mL) to the flask via syringe.

• Add phenylacetylene (1.2 mmol, 1.2 eq.) to the reaction mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the aqueous solution with 2 M HCl to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum to obtain the crude product.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling of an Ethyl 4-Bromobenzoate (B14158574)

This protocol is a general procedure that may require optimization for specific substrates.

Materials:

• Ethyl 4-bromobenzoate

• Terminal alkyne (e.g., 1-Hexyne, Phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

• Base (e.g., Triethylamine (Et₃N), Diisopropylethylamine (DIPEA), 2-3 eq.)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Toluene, Dimethylformamide (DMF))

• Standard glassware for inert atmosphere reactions

• Nitrogen or Argon gas supply

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst.

• Add the anhydrous solvent, followed by the base and ethyl 4-bromobenzoate (1.0 eq.).

• Add the terminal alkyne (1.1-1.5 eq.) dropwise to the stirred solution.

• Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) or stir at room temperature.

• Monitor the reaction progress by TLC or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a saturated aqueous solution of ammonium (B1175870) chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Mandatory Visualizations

Caption: Catalytic cycles of the copper-co-catalyzed Sonogashira coupling reaction.

Caption: General experimental workflow for the Sonogashira coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arkat-usa.org [arkat-usa.org]

The Role of 4-Bromobenzoic Acid in the Synthesis of Advanced Liquid Crystalline Materials

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromobenzoic acid is a versatile aromatic carboxylic acid that serves as a key building block in the synthesis of a variety of organic molecules, including active pharmaceutical ingredients and, notably, liquid crystals. Its utility in liquid crystal synthesis stems from the presence of two key functional groups: the carboxylic acid and the bromo substituent. The carboxylic acid group provides a site for esterification or can participate in hydrogen bonding to form supramolecular liquid crystals. The bromo group offers a reactive handle for cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the construction of the rigid core structures characteristic of many calamitic (rod-shaped) liquid crystals. This application note details the synthetic routes and experimental protocols for preparing two important classes of liquid crystals derived from 4-bromobenzoic acid: p-alkoxybenzoic acids and 4-alkyl-4'-cyanobiphenyls.

Synthesis of p-Alkoxybenzoic Acid Liquid Crystals

A common strategy for synthesizing p-alkoxybenzoic acids, a well-known class of thermotropic liquid crystals, involves the initial conversion of a more readily available starting material to a 4-hydroxybenzoate (B8730719) intermediate, followed by etherification and hydrolysis. While not a direct use of 4-bromobenzoic acid, the principles of modifying the para-position of a benzoic acid are central. A typical synthetic pathway commences with methyl 4-hydroxybenzoate.

The liquid crystalline behavior of p-alkoxybenzoic acids arises from the formation of hydrogen-bonded dimers, which creates a more elongated and rigid molecular structure, facilitating the formation of nematic and smectic phases. The length of the alkoxy chain is a critical determinant of the mesophase type and the transition temperatures.

Experimental Protocol: Synthesis of p-Butoxybenzoic Acid

This protocol describes the synthesis of p-butoxybenzoic acid via a Williamson ether synthesis followed by ester hydrolysis.

Step 1: Synthesis of Methyl 4-butoxybenzoate

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 4-hydroxybenzoate (1.0 equivalent) and anhydrous potassium carbonate (1.5 equivalents) in anhydrous N,N-dimethylformamide (DMF).

• To this mixture, add 1-bromobutane (B133212) (1.2 equivalents).

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours. Monitor the reaction's progress by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature and pour it into deionized water.

• Extract the aqueous mixture with dichloromethane (B109758) (3 x 50 mL).

• Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude methyl 4-butoxybenzoate.

Step 2: Hydrolysis to p-Butoxybenzoic Acid

• Dissolve the crude methyl 4-butoxybenzoate in methanol (B129727).

• Add an aqueous solution of potassium hydroxide (B78521) (2.0 equivalents) to the flask.

• Reflux the mixture for 4-6 hours, monitoring the hydrolysis by TLC.

• After cooling to room temperature, remove the methanol under reduced pressure.

• Dissolve the residue in deionized water and acidify to a pH of 2-3 with 1M HCl.

• Collect the resulting white precipitate of p-butoxybenzoic acid by vacuum filtration.

• Wash the solid thoroughly with cold deionized water and dry it in a vacuum oven.

Quantitative Data: Phase Transition Temperatures of p-Alkoxybenzoic Acids

The mesomorphic properties of the p-alkoxybenzoic acid homologous series are highly dependent on the length of the alkyl chain. The following table summarizes the phase transition temperatures for selected members of this series.

n-Alkyl Chain Length	Compound Name	Crystal to Smectic C (°C)	Smectic C to Nematic (°C)	Nematic to Isotropic (°C)
5	p-Pentyloxybenzoic Acid	-	-	121.6
6	p-Hexyloxybenzoic Acid	-	-	101.9
7	p-Heptyloxybenzoic Acid	89.8	97.5	109.6
8	p-Octyloxybenzoic Acid	95.1	102.4	136.2

Data compiled from various sources.[1]

Experimental Workflow for the Synthesis of p-Alkoxybenzoic Acids

Caption: Synthetic workflow for p-butoxybenzoic acid.

Synthesis of 4-Alkyl-4'-Cyanobiphenyl Liquid Crystals

4-Alkyl-4'-cyanobiphenyls are a cornerstone class of nematic liquid crystals widely used in display technologies. A common synthetic route to these materials begins with 4-bromobiphenyl (B57062), which can be prepared from 4-bromobenzoic acid. The synthesis involves a Friedel-Crafts acylation to introduce the alkyl chain precursor, followed by reduction and finally cyanation.

Experimental Protocol: Synthesis of 4-Pentyl-4'-cyanobiphenyl (5CB) from 4-Bromobiphenyl

This protocol outlines a general synthetic pathway.

Step 1: Friedel-Crafts Acylation of 4-Bromobiphenyl

• In a reaction vessel, suspend anhydrous aluminum chloride in a dry, inert solvent such as dichloromethane.

• Cool the suspension in an ice bath and slowly add pentanoyl chloride.

• Add a solution of 4-bromobiphenyl in the same solvent dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature until completion, as monitored by TLC.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, wash it with water and brine, and then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude 4-(4-bromophenyl)pentan-1-one.

Step 2: Clemmensen or Wolff-Kishner Reduction

• Clemmensen Reduction: Reflux the bromo-ketone with amalgamated zinc and concentrated hydrochloric acid.

• Wolff-Kishner Reduction: Heat the bromo-ketone with hydrazine (B178648) hydrate (B1144303) and a strong base, such as potassium hydroxide, in a high-boiling solvent like diethylene glycol.

After the reduction, perform an appropriate aqueous workup and extract the product with a suitable organic solvent. Purify the crude 4-bromo-4'-pentylbiphenyl (B1269899) by column chromatography or recrystallization.

Step 3: Cyanation of 4-Bromo-4'-pentylbiphenyl

• In a flask, combine 4-bromo-4'-pentylbiphenyl with copper(I) cyanide in a high-boiling polar aprotic solvent such as DMF or N-methyl-2-pyrrolidone.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.[2]

• After cooling, pour the reaction mixture into an aqueous solution of ferric chloride and hydrochloric acid to decompose the copper complexes.[2]

• Extract the product with an organic solvent (e.g., toluene).

• Wash the organic layer with water and brine, then dry and concentrate it.

• Purify the crude 4-pentyl-4'-cyanobiphenyl by column chromatography followed by recrystallization from a suitable solvent like petroleum ether at low temperature.[2]

Quantitative Data: Phase Transition Temperatures of 4-Alkyl-4'-cyanobiphenyls (nCB)

The length of the n-alkyl chain significantly influences the mesomorphic properties of 4-alkyl-4'-cyanobiphenyls.

n-Alkyl Chain Length (n)	Compound Name	Crystal to Nematic/Isotropic (°C)	Nematic to Isotropic (°C)
5	5CB	24.0	35.0
6	6CB	14.5	29.0
7	7CB	30.0	42.5
8	8CB	21.5 (to SmA)	33.5 (SmA to N), 40.5 (N to I)

SmA = Smectic A phase, N = Nematic phase, I = Isotropic liquid phase. Data is illustrative and may vary slightly based on purity.

Experimental Workflow for the Synthesis of 4-Pentyl-4'-cyanobiphenyl (5CB)

Caption: Synthetic pathway for 4-pentyl-4'-cyanobiphenyl.

Conclusion

4-Bromobenzoic acid and its derivatives are indispensable precursors in the synthesis of liquid crystalline materials. The protocols and data presented herein for the synthesis of p-alkoxybenzoic acids and 4-alkyl-4'-cyanobiphenyls highlight the strategic importance of the functional groups on the 4-bromobenzoic acid scaffold. These synthetic routes provide researchers with the means to create and tailor the properties of liquid crystals for a wide array of applications in materials science and beyond.

References

• 1. elibrary.ru [elibrary.ru]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Derivatization of 4-Bromobenzoic Acid for Biological Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobenzoic acid is a versatile scaffold in medicinal chemistry, serving as a valuable starting material for the synthesis of a diverse range of biologically active derivatives. Its chemical structure, featuring a carboxylic acid group and a bromine atom on the aromatic ring, allows for straightforward derivatization through various synthetic routes. These modifications can lead to the development of potent enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. This document provides detailed application notes and experimental protocols for the synthesis and biological evaluation of key classes of 4-bromobenzoic acid derivatives, including hydrazone/Schiff bases, L-valine amides, and N-aryl anthranilic acids.

Hydrazone/Schiff Base Derivatives as Enzyme Inhibitors

Hydrazone and Schiff base derivatives of 4-bromobenzoic acid have demonstrated significant inhibitory activity against various enzymes, including α-amylase and tyrosinase. This makes them promising candidates for the development of therapeutics for diabetes and hyperpigmentation disorders, respectively.

Application: α-Amylase Inhibition for Diabetes Mellitus

α-Amylase is a key enzyme in carbohydrate metabolism, responsible for the breakdown of starch into simpler sugars. Inhibition of this enzyme can delay carbohydrate digestion and absorption, thereby reducing postprandial hyperglycemia in diabetic patients.

Application: Tyrosinase Inhibition for Hyperpigmentation

Tyrosinase is a crucial enzyme in the biosynthesis of melanin (B1238610), the pigment responsible for skin color. Overactivity of tyrosinase can lead to hyperpigmentation disorders. Inhibitors of this enzyme are sought after for cosmetic and therapeutic applications to lighten skin and treat conditions like melasma.

Quantitative Data: Enzyme Inhibition

Derivative Class	Target Enzyme	Compound Example	IC50 (µM)	Reference Compound	Reference IC50 (µM)
Hydrazone/Schiff Base	α-Amylase	Compound 21[1]	0.21 ± 0.01	Acarbose	1.34 ± 0.01
Hydrazone/Schiff Base	α-Amylase	Various derivatives[1][2]	0.21 - 5.50	Acarbose	1.34 ± 0.01
Hydrazone/Schiff Base	Tyrosinase	Compound 2g	6.07 ± 0.40	Kojic Acid	16.9 ± 1.30
Hydrazone/Schiff Base	Tyrosinase	Compound 2k	-	Kojic Acid	16.9 ± 1.30
Hydrazone/Schiff Base	Tyrosinase	Compound 2d	-	Kojic Acid	16.9 ± 1.30

Note: Specific IC50 values for compounds 2k and 2d were not provided in the available search results.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromobenzohydrazide (B182510)

This protocol describes the synthesis of the key intermediate, 4-bromobenzohydrazide, from methyl 4-bromobenzoate.

• Materials: Methyl 4-bromobenzoate, Hydrazine (B178648) hydrate (B1144303), Methanol (B129727)

• Procedure:

  • Reflux a mixture of methyl 4-methoxybenzoate (B1229959) (10g), hydrazine hydrate (10 mL), and methanol (25 mL) for 6 hours.[3]

  • Evaporate the excess hydrazine and methanol under reduced pressure to obtain the crude product.

  • Recrystallize the crude product from methanol to yield pure 4-bromobenzohydrazide.

Protocol 2: Synthesis of Hydrazone/Schiff Base Derivatives

This protocol outlines the general procedure for the condensation of 4-bromobenzohydrazide with various substituted aldehydes.

• Materials: 4-Bromobenzohydrazide, Substituted aldehyde (e.g., salicylaldehyde, vanillin), Methanol, Glacial acetic acid (catalyst)

• Procedure:

  • Dissolve 4-bromobenzohydrazide (1 mmol) in methanol.

  • Add an equimolar amount of the desired substituted aldehyde to the solution.

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reflux the reaction mixture for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Collect the precipitated solid by filtration, wash with cold methanol, and dry to obtain the final Schiff base derivative.

Signaling Pathways and Mechanisms of Action

α-Amylase Inhibition:

Hydrazone/Schiff base derivatives of 4-bromobenzoic acid act as inhibitors of α-amylase, likely by binding to the active site of the enzyme and preventing the breakdown of starch.

Caption: Inhibition of α-amylase by 4-bromobenzoic acid derivatives.

Tyrosinase Inhibition:

These derivatives can inhibit tyrosinase activity through various mechanisms, including competitive, non-competitive, or mixed-type inhibition, often by chelating the copper ions in the enzyme's active site.[4]

Caption: Inhibition of tyrosinase and melanin synthesis.

L-Valine Amide Derivatives as Antimicrobial Agents

Amide derivatives of 4-bromobenzoic acid, particularly those incorporating amino acids like L-valine, have shown promising antimicrobial activity against various bacterial and fungal strains.

Application: Development of Novel Antibiotics and Antifungals

The emergence of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. 4-Bromobenzoic acid-L-valine conjugates represent a class of compounds with potential for development as novel antibacterial and antifungal drugs.

Quantitative Data: Antimicrobial Activity

Derivative Class	Microorganism	MIC (µg/mL)
N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine derivative (6)	Staphylococcus aureus ATCC 6538	250
N-{4-[(4-Chlorophenyl)sulfonyl]benzoyl}-L-valine derivative (4)	Staphylococcus aureus ATCC 6538	125
N-{4-[(4-Chlorophenyl)sulfonyl]benzoyl}-L-valine derivative (4)	Bacillus subtilis ATCC 6683	125

Note: MIC values for other derivatives and a broader range of microorganisms were not available in the provided search results.

Experimental Protocol

Protocol 3: Synthesis of N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine

This protocol describes the synthesis of an L-valine amide derivative starting from 4-[(4-bromophenyl)sulfonyl]benzoyl chloride.

• Materials: 4-[(4-Bromophenyl)sulfonyl]benzoyl chloride, L-valine, Sodium hydroxide (B78521) (NaOH), Dichloromethane (B109758) (CH2Cl2), Hydrochloric acid (HCl)

• Procedure:

  • Prepare a solution of L-valine (20 mmol) in 1 N NaOH solution (20 mL) and cool to 0-5 °C.[5]

  • Simultaneously add, dropwise with stirring, a solution of 4-[(4-bromophenyl)sulfonyl]benzoyl chloride (20 mmol) in anhydrous dichloromethane (45 mL) and a 2 N NaOH solution (10 mL) over 30 minutes.[5]

  • Continue stirring at room temperature for 1 hour.[5]

  • Acidify the aqueous layer with 2 N HCl to precipitate the product.[5]

  • Filter, wash with water, and dry the precipitate to obtain N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine.

Signaling Pathways and Mechanisms of Action

The precise mechanism of action for these specific derivatives is not fully elucidated in the provided results. However, related antimicrobial compounds are known to act through mechanisms such as disruption of the bacterial cell membrane or inhibition of essential metabolic pathways like fatty acid synthesis.

Caption: Potential antimicrobial mechanisms of action.

N-Aryl Anthranilic Acid Derivatives as Anti-inflammatory Agents

N-Aryl anthranilic acids, also known as fenamates, are a class of non-steroidal anti-inflammatory drugs (NSAIDs). Derivatives of 4-bromobenzoic acid can be synthesized to belong to this class of compounds, exhibiting anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes.

Application: Treatment of Inflammatory Conditions

These derivatives have the potential to be developed as anti-inflammatory drugs for the treatment of conditions such as rheumatoid arthritis, osteoarthritis, and other inflammatory disorders.

Quantitative Data: Anti-inflammatory Activity

While specific IC50 values for 4-bromobenzoic acid-derived N-aryl anthranilic acids were not found in the search results, related fenamate compounds exhibit potent COX inhibition. For example, some flufenamate (B1227613) conjugates show COX-1 inhibition in the range of 15-26 µM and COX-2 inhibition with IC50 values of 5.0-17.6 µM.[6]

Experimental Protocol

Protocol 4: Synthesis of N-Aryl Anthranilic Acids via Ullmann Condensation

This protocol describes a general method for the synthesis of N-aryl anthranilic acids.

• Materials: 2-Chlorobenzoic acid (as a representative starting material, can be adapted for 4-bromobenzoic acid derivatives), Substituted aniline, Cupric oxide (catalyst), Anhydrous potassium carbonate

• Procedure:

  • A mixture of o-chlorobenzoic acid, a substituted aniline, cupric oxide, and anhydrous potassium carbonate is refluxed.

  • The reaction time can vary from 6-8 hours depending on the substituents.

  • After cooling, the solid is suspended in water and acidified with dilute hydrochloric acid to precipitate the product.

  • The crude product is filtered, washed, and can be further purified by recrystallization.

Signaling Pathways and Mechanisms of Action

The primary mechanism of anti-inflammatory action for N-aryl anthranilic acids is the inhibition of COX enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins, key mediators of inflammation.

Caption: COX inhibition pathway by N-aryl anthranilic acid derivatives.

Conclusion

4-Bromobenzoic acid is a valuable and versatile starting material for the synthesis of a wide array of biologically active compounds. The derivatization strategies outlined in these application notes, including the formation of hydrazone/Schiff bases, L-valine amides, and N-aryl anthranilic acids, provide researchers and drug development professionals with a solid foundation for exploring novel therapeutic agents. The provided protocols offer practical guidance for the synthesis of these derivatives, while the summarized quantitative data and pathway diagrams facilitate a deeper understanding of their biological potential. Further investigation and optimization of these derivatives could lead to the discovery of new and effective drugs for a range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 4-Bromobenzoic Acid as a Versatile Starting Material for Azo Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobenzoic acid is a readily available and versatile starting material for the synthesis of a variety of organic compounds. In the field of dye chemistry, it serves as a crucial precursor for the production of azo dyes. While 4-bromobenzoic acid itself does not directly participate in the characteristic azo coupling reaction, it can be efficiently converted into 4-aminobenzoic acid (PABA), a primary aromatic amine that is a cornerstone for the synthesis of a wide array of azo dyes.[1] The resulting dyes, bearing the carboxylic acid moiety, often exhibit enhanced solubility and binding properties to various substrates.[1] This application note provides detailed protocols for the conversion of 4-bromobenzoic acid to 4-aminobenzoic acid and the subsequent synthesis of azo dyes.

Synthetic Strategy Overview

The overall synthetic pathway involves a two-stage process. The first stage is the amination of 4-bromobenzoic acid to produce 4-aminobenzoic acid. This can be achieved through modern catalytic cross-coupling reactions such as the Buchwald-Hartwig amination or copper-catalyzed amination. The second stage is the classic two-step diazotization-coupling sequence, where 4-aminobenzoic acid is first converted to a diazonium salt, which then reacts with a suitable coupling agent (an electron-rich aromatic compound like a phenol (B47542) or an amine) to form the azo dye.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromobenzoic Acid

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 4-Bromobenzoic acid, primarily focusing on the common method of oxidizing 4-bromotoluene (B49008).

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and solutions in a direct question-and-answer format.

Q1: My reaction yield is extremely low. What are the potential causes?

A1: Low yields in the synthesis of 4-bromobenzoic acid from 4-bromotoluene using an oxidizing agent like potassium permanganate (B83412) (KMnO₄) can stem from several factors:

• Incomplete Reaction: The oxidation of the methyl group is a slow reaction. Insufficient reaction time or inadequate heating can lead to a significant amount of unreacted starting material. Ensure the mixture is refluxed for the recommended duration, typically several hours, until the characteristic purple color of the permanganate disappears, indicating its consumption. [1][2]* Improper Stoichiometry: An insufficient amount of the oxidizing agent (e.g., KMnO₄) will result in an incomplete conversion of the 4-bromotoluene. It's crucial to use the correct molar ratio of oxidant to the starting material. Some protocols suggest that the ideal molar ratio of 4-bromotoluene to KMnO₄ to Na₂CO₃ is approximately 1:2:1. [3]* Suboptimal Temperature: The reaction requires heating to proceed at a reasonable rate. Maintaining the reaction at a gentle reflux is critical. Temperatures that are too low will result in a sluggish or stalled reaction, while excessively high temperatures do not necessarily improve the yield and can lead to side reactions. A reaction temperature of 75-85 °C is often cited for liquid phase oxidations. [3][4]* Loss During Work-up: 4-Bromobenzoic acid has limited solubility in water. [5]Significant product loss can occur during the filtration and washing steps. Ensure the filtrate is cooled in an ice bath before acidification to maximize precipitation. [2]When washing the final product, use ice-cold water to minimize the amount of product that redissolves.

Q2: My final product is impure. What are the likely side-products and how can I remove them?

A2: The primary impurity is often unreacted 4-bromotoluene. Other potential side-products can arise from reactions on the aromatic ring, though the alkyl side-chain is the primary site of oxidation.

• Major Impurity: The most common impurity is the starting material, 4-bromotoluene.

• Purification Method: The standard method for purification is recrystallization. [6]4-Bromobenzoic acid is sparingly soluble in cold water but more soluble in hot organic solvents like ethanol (B145695) or acetic acid. [5]Dissolving the crude product in a minimal amount of hot solvent and allowing it to cool slowly will form pure crystals, leaving the more soluble impurities in the solution.

• Work-up Contaminants: A brown precipitate of manganese dioxide (MnO₂) is formed when using KMnO₄ as the oxidant. [2]It is crucial to remove this by filtration while the solution is hot. Any remaining MnO₂ can be removed by adding a small amount of sodium bisulfite (NaHSO₃) to the hot, filtered solution, which will reduce the MnO₂ to soluble manganese salts. [2] Q3: The reaction seems to have stalled; the permanganate color is not disappearing. Why might this be happening?

A3: A stalled reaction is typically due to one of the following:

• Insufficient Heating: The oxidation requires a significant activation energy. Ensure the reaction mixture is being heated adequately to maintain a steady reflux.

• Poor Mixing: In a heterogeneous mixture, efficient stirring is vital to ensure the reactants are in contact. If the mixture is not stirred vigorously, the reaction rate will be very slow.

• Absence of a Benzylic Hydrogen: The oxidation mechanism requires at least one hydrogen atom on the carbon directly attached to the aromatic ring (the benzylic position). [7][8][9][10][11][12]If a starting material without a benzylic hydrogen is used by mistake (e.g., 4-bromo-tert-butylbenzene), the reaction will not proceed. [8][11] Q4: I'm having trouble with the work-up and isolation of the product. What is the best practice?

A4: A careful work-up is critical for both yield and purity.

• Removal of MnO₂: After the reaction is complete (the purple color has vanished), the hot mixture should be filtered to remove the brown manganese dioxide precipitate. [2]Washing the MnO₂ cake with a small amount of hot water can help recover some adsorbed product.

• Product Precipitation: The clear filtrate contains the potassium or sodium salt of 4-bromobenzoic acid, which is soluble in water. [2]To precipitate the acid, the solution should be cooled thoroughly in an ice bath and then acidified by slowly adding a strong acid like concentrated HCl until the pH is approximately 2. [2]3. Isolation: The white precipitate of 4-bromobenzoic acid is then collected by suction filtration using a Hirsch or Büchner funnel. [2][13]4. Washing and Drying: The collected solid should be washed with a small amount of ice-cold water to remove any remaining inorganic salts. The product should then be dried thoroughly, either by air-drying or in a vacuum oven at a low temperature.

Experimental Protocol: Oxidation of 4-Bromotoluene

This protocol details the synthesis of 4-bromobenzoic acid via the potassium permanganate oxidation of 4-bromotoluene.

Materials:

• 4-bromotoluene

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃)

• Concentrated Hydrochloric Acid (HCl)

• Sodium bisulfite (NaHSO₃) (for cleanup, if needed)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-bromotoluene, potassium permanganate, sodium carbonate, and water. A common ratio is approximately 1 part 4-bromotoluene to 2.2 parts KMnO₄ and 0.25 parts Na₂CO₃ by weight, in sufficient water to allow stirring. [2][3]2. Heat the mixture to a gentle reflux with vigorous stirring. Continue refluxing for 1.5 to 2.5 hours, or until the purple color of the permanganate ion has been replaced by a brown precipitate of manganese dioxide. [3]3. While still hot, filter the reaction mixture by vacuum filtration to remove the manganese dioxide. Wash the filter cake with a small amount of hot water to recover any product.

• Cool the combined filtrate in an ice-water bath.

• Slowly add concentrated HCl dropwise to the cold filtrate while stirring until the solution is strongly acidic (pH ~2, check with indicator paper). A white precipitate of 4-bromobenzoic acid will form. [2]6. Collect the solid product by vacuum filtration.

• Wash the collected crystals with a small volume of ice-cold water.

• Dry the purified product. The melting point of pure 4-bromobenzoic acid is 252-254 °C. [4]

Data Summary

The yield of 4-bromobenzoic acid is highly dependent on reaction conditions. The following table summarizes the impact of key parameters.

Parameter	Condition	Effect on Yield	Reference
Temperature	75-85 °C	Optimal for high yield (up to 98%) in liquid phase oxidation.	[4]
< 75 °C	Reaction rate is significantly slower, leading to lower yields in a given time.
Molar Ratio	n(4-bromotoluene) : n(KMnO₄) ≈ 1:2	Provides sufficient oxidant for complete conversion.	[3]
Insufficient KMnO₄	Incomplete reaction, resulting in low yield.
Reaction Time	~2.5 hours (with KMnO₄)	Generally sufficient for reaction completion and high yield (e.g., 82.4%).	[3]
Shorter time	May result in incomplete reaction.
Longer time	May not significantly increase yield and could lead to side reactions. [14]

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable laboratory method for synthesizing 4-bromobenzoic acid? A1: The oxidation of 4-bromotoluene is a frequently employed and reliable route. [15]Strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid are effective for this transformation. [1][7]An alternative method involves the liquid phase catalytic oxidation using oxygen as the oxidant and catalysts like cobalt acetate (B1210297) and manganese acetate, which can achieve yields of over 98%. [4] Q2: What are the critical safety precautions for this synthesis? A2:

• Handling Reagents: Potassium permanganate is a strong oxidizing agent and should be handled with care. [16]Avoid contact with skin and eyes. [17][18]* Ventilation: The reaction should be performed in a well-ventilated fume hood to avoid inhaling any vapors. [16][17][19]* Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat. [16][18]* Acid Handling: Concentrated hydrochloric acid is corrosive. Handle it with extreme care during the acidification step.

• Fire Safety: While the reactants are not highly flammable, have appropriate fire extinguishing media (carbon dioxide, dry powder, foam) available. [17] Q3: How can I confirm the identity and purity of my final product? A3:

• Melting Point: A sharp melting point in the range of 252-254 °C is a strong indicator of purity. [4]* Spectroscopy:

  • ¹H NMR: The proton NMR spectrum in a solvent like DMSO-d₆ will show characteristic peaks for the aromatic protons and the acidic proton of the carboxyl group. [20][21][22] * IR Spectroscopy: An infrared spectrum will show a strong carbonyl (C=O) stretch for the carboxylic acid around 1700 cm⁻¹ and a broad O-H stretch from approximately 2500-3300 cm⁻¹.

Visualizations

Below are diagrams illustrating key workflows and relationships in the synthesis of 4-bromobenzoic acid.

Caption: General experimental workflow for the synthesis of 4-bromobenzoic acid.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. ycdehongchem.com [ycdehongchem.com]
• 2. chemistry-online.com [chemistry-online.com]
• 3. guidechem.com [guidechem.com]
• 4. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 5. ycdehongchem.com [ycdehongchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. 16.8 Oxidation of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. researchgate.net [researchgate.net]
• 15. nbinno.com [nbinno.com]
• 16. fishersci.com [fishersci.com]
• 17. lobachemie.com [lobachemie.com]
• 18. cdhfinechemical.com [cdhfinechemical.com]
• 19. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 20. 4-Bromobenzoic acid(586-76-5) 1H NMR [m.chemicalbook.com]
• 21. spectrabase.com [spectrabase.com]
• 22. orgsyn.org [orgsyn.org]

Technical Support Center: Purification of Crude 4-Bromobenzoic Acid by Recrystallization

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of crude 4-Bromobenzoic acid using recrystallization. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during this purification technique.

Troubleshooting Guide

This guide addresses specific problems that may arise during the recrystallization of 4-Bromobenzoic acid.

Question: I am experiencing a low yield or no crystal formation at all. What are the possible causes and solutions?

Answer: This is a common issue in recrystallization and can be attributed to several factors:

• Too much solvent was used: Using an excessive amount of solvent will keep the 4-Bromobenzoic acid dissolved even at low temperatures.

  • Solution: Reheat the solution to boiling and evaporate some of the solvent to increase the concentration. Allow the more concentrated solution to cool slowly again.

• The solution was not cooled sufficiently: The solubility of 4-Bromobenzoic acid might still be too high at room temperature to allow for significant crystal formation.

  • Solution: Once the flask has cooled to room temperature, place it in an ice-water bath to further decrease the solubility and promote crystallization.

• Premature crystallization during hot filtration: If the solution cools too quickly during filtration, the product can crystallize on the filter paper or in the funnel stem.

  • Solution: Use a stemless funnel and preheat the filtration apparatus (funnel and receiving flask) with hot solvent before filtering the solution. It is also advisable to keep the solution on a hot plate while it is being filtered in portions.

• Crystallization has not yet been induced: Sometimes, a supersaturated solution is reluctant to form crystals.

  • Solution: Try to induce crystallization by scratching the inside of the flask at the surface of the solution with a glass stirring rod. Alternatively, if you have a pure crystal of 4-Bromobenzoic acid, you can add it to the solution as a "seed crystal".

Question: My compound is separating as an oil instead of crystals ("oiling out"). What should I do?

Answer: "Oiling out" occurs when the solute comes out of the solution at a temperature above its melting point, often due to a high concentration of impurities which depresses the melting point of the mixture.

• Solution 1: Re-dissolve and cool slowly. Reheat the solution until the oil fully redissolves. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly. Insulating the flask can help achieve a slower cooling rate, which favors the formation of crystals over oil.

• Solution 2: Adjust solvent polarity. If using a mixed solvent system (like ethanol/water), the addition of the anti-solvent might be too rapid. Reheat to dissolve the oil, add a little more of the better solvent (ethanol), and then add the anti-solvent (water) even more slowly, ensuring the solution remains hot.

Question: The crystals I obtained are colored, but pure 4-Bromobenzoic acid should be white. How can I remove the color?

Answer: Colored impurities are a common issue.

• Solution: Use activated charcoal. After dissolving the crude 4-Bromobenzoic acid in the hot solvent, and before the hot filtration step, allow the solution to cool slightly from its boiling point. Add a small amount of activated charcoal (about 1-2% of the solute's weight) to the solution. The colored impurities will adsorb onto the surface of the charcoal. Swirl the flask and then perform a hot gravity filtration to remove the charcoal and the adsorbed impurities. Be aware that using too much charcoal can lead to a loss of your desired product.

Question: After recrystallization, the melting point of my 4-Bromobenzoic acid is still low and has a broad range. What does this suggest?

Answer: A low and broad melting point range is a strong indicator that the sample is still impure.

• Solution 1: Re-recrystallize. A second recrystallization is often necessary to achieve high purity. Ensure that you are using the minimum amount of hot solvent and that the cooling process is slow and gradual.

• Solution 2: Wash the crystals properly. During vacuum filtration, after collecting the crystals, wash them with a small amount of ice-cold recrystallization solvent. This will wash away soluble impurities adhering to the crystal surfaces without re-dissolving a significant amount of the product.

• Solution 3: Choose a different solvent. The impurity may have very similar solubility properties to 4-Bromobenzoic acid in the chosen solvent. Experiment with a different solvent system for the second recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 4-Bromobenzoic acid?

A1: The ideal solvent is one in which 4-Bromobenzoic acid has high solubility at elevated temperatures and low solubility at room or colder temperatures. For 4-Bromobenzoic acid, water is a common and effective solvent as it is freely soluble in hot water but only slightly soluble in cold water. Other suitable solvents include ethanol, acetone, and ether.[1] Mixed solvent systems, such as ethanol/water, can also be employed. A small-scale solubility test is recommended to find the optimal solvent for your specific crude sample.

Q2: How do I select a suitable recrystallization solvent?

A2: A good recrystallization solvent should:

• Dissolve the compound completely when the solvent is hot (at or near its boiling point).

• Precipitate the compound almost completely when the solvent is cold.

• Either not dissolve the impurities at all (so they can be filtered off hot) or dissolve them very well (so they remain in the cold mother liquor).

• Not react with the compound being purified.

• Be volatile enough to be easily removed from the purified crystals.

Q3: How much solvent should I use for the recrystallization?

A3: You should use the minimum amount of boiling solvent required to completely dissolve the crude 4-Bromobenzoic acid. Using an excess of solvent is a frequent cause of low recovery yields, as a larger amount of the product will remain dissolved in the mother liquor even after cooling.

Q4: Which analytical techniques are suitable for assessing the purity of the recrystallized 4-Bromobenzoic acid?

A4: The purity of the final product can be assessed using several techniques:

• Melting Point Analysis: Pure crystalline solids have a sharp and defined melting point. A broad melting point range typically indicates the presence of impurities. The melting point of pure 4-Bromobenzoic acid is 252-254 °C.[2]

• Thin Layer Chromatography (TLC): This is a quick and effective method to qualitatively check for the presence of impurities. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on the purity of the sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can confirm the chemical structure of the compound and can be used to detect and quantify impurities if their signals do not overlap with the product's signals.

Data Presentation

Table 1: Physical and Solubility Properties of 4-Bromobenzoic Acid

Property	Value	Reference(s)
Molecular Formula	C₇H₅BrO₂
Molar Mass	201.02 g/mol	[2]
Appearance	White to off-white crystalline solid
Melting Point	252-254 °C	[2]
Solubility
Hot Water	Soluble / Freely Soluble	[2]
Cold Water	Slightly Soluble / Very Slightly Soluble
Ethanol	Soluble	[2][1]
Ether	Soluble	[2][1]
Acetone	Soluble	[2][1]

Experimental Protocol: Recrystallization of 4-Bromobenzoic Acid

This protocol provides a general method for the purification of crude 4-Bromobenzoic acid using water as the recrystallization solvent.

Materials:

• Crude 4-Bromobenzoic acid

• Deionized water

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks (2)

• Hot plate

• Stemless funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Glass stirring rod

• Watch glass

Procedure:

• Dissolution: Place the crude 4-Bromobenzoic acid in an Erlenmeyer flask. Add a small amount of deionized water and a boiling chip. Heat the mixture on a hot plate to a gentle boil while stirring.

• Addition of Solvent: Continue to add small portions of hot deionized water to the boiling suspension until the 4-Bromobenzoic acid just completely dissolves. Avoid adding an excess of water.

• Decolorization (Optional): If the solution is colored, remove the flask from the heat. Allow it to cool for a minute, then add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration: If insoluble impurities or charcoal are present, perform a hot gravity filtration. Preheat a stemless funnel and a second Erlenmeyer flask. Place a fluted filter paper in the funnel and filter the hot solution quickly to remove the insoluble components.

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals on the filter paper with a small portion of ice-cold deionized water to rinse away any remaining soluble impurities.

• Drying: Continue to draw air through the crystals on the Büchner funnel to help them dry. Then, carefully transfer the crystals to a pre-weighed watch glass and allow them to air dry completely. The purity can be assessed by taking a melting point.

Visualizations

Caption: Troubleshooting workflow for recrystallization of 4-Bromobenzoic acid.

Caption: Experimental workflow for the purification of 4-Bromobenzoic acid.

References

• 1. 4-Bromobenzoic acid [nanfangchem.com]
• 2. chembk.com [chembk.com]

Technical Support Center: Recrystallization of 4-Bromobenzoic Acid

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the successful recrystallization of 4-bromobenzoic acid. Below you will find frequently asked questions (FAQs), detailed experimental protocols, and troubleshooting guidance to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 4-bromobenzoic acid?

A1: The ideal solvent for recrystallization should dissolve the solute (4-bromobenzoic acid) completely at an elevated temperature and only sparingly at low temperatures. Based on solubility data, water and ethanol-water mixtures are suitable choices. 4-bromobenzoic acid is soluble in hot water and ethanol (B145695), but only slightly soluble in cold water.[1] This significant difference in solubility across temperatures allows for efficient recovery of pure crystals upon cooling.

Q2: How can I determine the correct amount of solvent to use?

A2: The key is to use the minimum amount of hot solvent required to completely dissolve the crude 4-bromobenzoic acid.[2] Using an excessive amount of solvent will result in a lower yield, as more of the compound will remain dissolved in the mother liquor even after cooling. It is recommended to start with a small volume of solvent and gradually add more hot solvent until the solid is fully dissolved.

Q3: My purified 4-bromobenzoic acid has a low melting point and appears impure. What went wrong?

A3: A low or broad melting point range is indicative of impurities. This could be due to several factors during the recrystallization process:

• Incomplete removal of impurities: The initial crude material may have contained a high concentration of impurities that were not fully removed.

• Co-precipitation of impurities: If the cooling process is too rapid, impurities can become trapped within the crystal lattice of the 4-bromobenzoic acid.

• Residual solvent: The crystals may not have been dried thoroughly, and the presence of residual solvent can depress the melting point.

Refer to the troubleshooting guide below for specific solutions.

Data Presentation: Solvent Selection for 4-Bromobenzoic Acid

The selection of an appropriate solvent is critical for successful recrystallization. An ideal solvent will exhibit high solubility for the target compound at its boiling point and low solubility at or below room temperature.

Solvent	Solubility at Low Temperature	Solubility at High Temperature	Comments
Water	Very slightly soluble in cold water[1]	Freely soluble in hot water[1]	An excellent and cost-effective choice. The large difference in solubility promotes high recovery of pure crystals.
Ethanol	Soluble (5% solution mentioned, temperature not specified)	Soluble[1]	Can be used in a mixed solvent system with water to fine-tune the solubility characteristics.
Ethanol/Water Mixture	Low	High	A mixed solvent system can be optimized to ensure complete dissolution when hot and maximal crystal formation upon cooling.
Diethyl Ether	Slightly soluble	Soluble	Less commonly used for recrystallization of this compound due to its high volatility and flammability.
Acetone	Soluble	Soluble	Generally not a good choice as the solubility is high at both low and high temperatures, leading to poor recovery.

Experimental Protocol: Recrystallization of 4-Bromobenzoic Acid from a Water-Ethanol Mixture

This protocol outlines a detailed procedure for the purification of 4-bromobenzoic acid using a mixed solvent system of ethanol and water.

Materials:

• Crude 4-bromobenzoic acid

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution:

  • Place the crude 4-bromobenzoic acid in an Erlenmeyer flask.

  • Add the minimum amount of hot ethanol to dissolve the solid completely with gentle heating and stirring on a hot plate.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration. To do this, pre-heat a second Erlenmeyer flask and a funnel with a small amount of hot ethanol. Place a fluted filter paper in the funnel and pour the hot solution through it into the clean, hot flask. This step should be performed quickly to prevent premature crystallization.

• Inducing Crystallization:

  • Heat the ethanolic solution of 4-bromobenzoic acid and slowly add hot water dropwise until the solution becomes faintly cloudy (the cloud point). This indicates that the solution is saturated.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 15-20 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Collect the purified crystals by vacuum filtration using a Buchner funnel and a filter flask.

  • Wash the crystals with a small amount of ice-cold water or an ice-cold ethanol-water mixture to remove any residual soluble impurities.

• Drying:

  • Allow the crystals to dry completely on the filter paper by drawing air through them for several minutes.

  • For final drying, the crystals can be transferred to a watch glass and left in a fume hood or placed in a desiccator.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 4-bromobenzoic acid and provides practical solutions.

Diagram: Troubleshooting Workflow for Recrystallization

Caption: Troubleshooting workflow for 4-bromobenzoic acid recrystallization.

Problem	Possible Cause	Solution
No crystals form upon cooling	The solution is not saturated (too much solvent was used).	Reheat the solution to evaporate some of the solvent and then allow it to cool again.
The solution is supersaturated.	Induce crystallization by scratching the inner wall of the flask with a glass stirring rod just below the surface of the liquid or by adding a small "seed" crystal of pure 4-bromobenzoic acid.
Low yield of purified crystals	Too much solvent was used, causing a significant amount of the product to remain in the mother liquor.	Use the minimum amount of hot solvent necessary for dissolution. To recover more product, the mother liquor can be concentrated by evaporation and cooled to obtain a second crop of crystals.
Premature crystallization occurred during hot filtration.	Ensure the filtration apparatus (funnel and receiving flask) is pre-heated with hot solvent to prevent the product from crystallizing out on the filter paper.[2]
The crystals were washed with solvent that was not cold enough, redissolving some of the product.	Always use ice-cold solvent for washing the collected crystals.
An oil forms instead of crystals ("oiling out")	The boiling point of the solvent is higher than the melting point of the solute-impurity mixture.	Add a small amount of a solvent in which the 4-bromobenzoic acid is more soluble (the "good" solvent, e.g., ethanol) to lower the saturation point, then cool slowly.
The solution was cooled too quickly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of a stable crystal lattice.
The purified product is colored	Colored impurities were not completely removed.	Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities, which can then be removed by gravity filtration.
The melting point of the purified product is still low or has a broad range	Impurities are still present in the crystals.	This may be due to rapid cooling trapping impurities. Repeat the recrystallization process, ensuring slow cooling. Also, ensure the crystals are thoroughly washed with ice-cold solvent.
The product is not completely dry.	Ensure the crystals are thoroughly dried under vacuum or by air drying to remove all traces of solvent.

References

• 1. 4-Bromobenzoic acid p-Bromobenzoic acid [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Bromobenzoic Acid

Welcome to the Technical Support Center for the purification of 4-bromobenzoic acid. This resource is designed for researchers, scientists, and professionals in drug development who are working with the synthesis and purification of this compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the removal of unreacted p-bromotoluene from your 4-bromobenzoic acid product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 4-bromobenzoic acid synthesized from p-bromotoluene?

The most prevalent impurity is the unreacted starting material, p-bromotoluene. Depending on the reaction conditions, other side products may be present, but p-bromotoluene is the primary contaminant that needs to be removed.

Q2: What are the key physical property differences between 4-bromobenzoic acid and p-bromotoluene that can be exploited for separation?

The primary difference lies in their acidity and polarity. 4-Bromobenzoic acid is a carboxylic acid, making it acidic and more polar, while p-bromotoluene is a neutral and less polar compound. This difference in acidity is the basis for separation by acid-base extraction. Their differing solubilities in various solvents can also be utilized for purification by recrystallization and column chromatography.

Data Presentation: Physical Properties and Solubility

To aid in the design of your purification protocol, the following tables summarize the key physical and solubility properties of 4-bromobenzoic acid and p-bromotoluene.

Table 1: Physical Properties

Property	4-Bromobenzoic Acid	p-Bromotoluene
Molecular Formula	C₇H₅BrO₂	C₇H₇Br
Molar Mass	201.02 g/mol	171.04 g/mol
Appearance	White to off-white crystalline solid	Colorless to pale yellow liquid
Melting Point	252-254 °C[1]	26-29 °C[2]
Boiling Point	Decomposes	184 °C[2]
Acidity (pKa)	~4.0	Neutral

Table 2: Solubility Data (Qualitative)

Solvent	4-Bromobenzoic Acid	p-Bromotoluene
Water	Slightly soluble in hot water, very slightly soluble in cold water[3]	Insoluble (<0.1 g/100 mL at 24 °C)[2]
Ethanol (B145695)	Soluble[1][4][5][6]	Soluble[7]
Diethyl Ether	Soluble[1][4][5][6]	Miscible
Acetone	Soluble[1][4]	Soluble[7]
Hexane (B92381)	Insoluble	Soluble[8]
Chloroform	Sparingly soluble	Soluble[8]

Experimental Protocols and Workflows

Below are detailed methodologies for three common techniques to separate unreacted p-bromotoluene from 4-bromobenzoic acid.

Acid-Base Extraction

This is the most effective and common method for this separation, leveraging the acidic nature of 4-bromobenzoic acid.

Experimental Workflow: Acid-Base Extraction

Caption: Workflow for separating 4-bromobenzoic acid from p-bromotoluene via acid-base extraction.

Detailed Methodology:

• Dissolution: Dissolve the crude mixture of 4-bromobenzoic acid and p-bromotoluene in a suitable organic solvent, such as diethyl ether or ethyl acetate, in a separatory funnel. Use approximately 10-20 mL of solvent for every 1 gram of crude material.

• Extraction: Add an equal volume of a 1 M aqueous sodium hydroxide (B78521) (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

• Mixing and Separation: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup, especially if using sodium bicarbonate. Place the funnel in a ring stand and allow the layers to fully separate. The upper layer will be the organic phase (diethyl ether is less dense than water) containing the neutral p-bromotoluene, and the lower aqueous layer will contain the sodium salt of 4-bromobenzoic acid (sodium 4-bromobenzoate).

• Isolation of p-bromotoluene: Drain the lower aqueous layer into a clean flask. The organic layer can be washed with brine, dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, and the solvent evaporated to recover the p-bromotoluene.

• Precipitation of 4-Bromobenzoic Acid: Cool the aqueous extract in an ice bath and acidify it by slowly adding concentrated hydrochloric acid (HCl) until the solution is acidic to litmus (B1172312) paper (pH < 2). The 4-bromobenzoic acid will precipitate out as a white solid.

• Collection and Drying: Collect the purified 4-bromobenzoic acid crystals by vacuum filtration, wash them with a small amount of cold water to remove any remaining salts, and allow them to air dry or dry in a desiccator.

Recrystallization

Recrystallization can be used to purify 4-bromobenzoic acid if the amount of p-bromotoluene impurity is relatively small. The choice of solvent is critical.

Experimental Workflow: Recrystallization

Caption: General workflow for the purification of 4-bromobenzoic acid by recrystallization.

Detailed Methodology:

• Solvent Selection: A mixed solvent system of ethanol and water is often effective. 4-Bromobenzoic acid is soluble in hot ethanol and less soluble in cold water.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of hot ethanol to dissolve it completely.

• Induce Crystallization: While the solution is still hot, slowly add hot water dropwise until the solution becomes slightly cloudy (the cloud point), indicating that the solution is saturated. Then, add a few more drops of hot ethanol to redissolve the precipitate.

• Cooling: Allow the flask to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration and wash them with a small amount of a cold ethanol/water mixture.

• Drying: Dry the purified crystals to remove any residual solvent.

Column Chromatography

For small-scale purifications or when a very high degree of purity is required, column chromatography is a suitable method.

Experimental Workflow: Column Chromatography

Caption: Workflow for the purification of 4-bromobenzoic acid using column chromatography.

Detailed Methodology:

• Stationary and Mobile Phase Selection: Use silica gel as the stationary phase. A good starting mobile phase is a mixture of hexane and ethyl acetate. The optimal ratio should be determined by thin-layer chromatography (TLC) beforehand. A gradient elution, starting with a non-polar solvent system (e.g., 9:1 hexane:ethyl acetate) and gradually increasing the polarity (e.g., to 7:3 hexane:ethyl acetate), will be effective.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and carefully pack the column to avoid air bubbles.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the mobile phase and load it onto the top of the silica gel bed.

• Elution and Fraction Collection: Begin eluting the column with the mobile phase. The less polar p-bromotoluene will elute first, followed by the more polar 4-bromobenzoic acid. Collect the eluent in a series of fractions.

• Analysis and Isolation: Analyze the collected fractions by TLC to identify which ones contain the pure product. Combine the pure fractions containing 4-bromobenzoic acid and remove the solvent using a rotary evaporator to obtain the purified solid.

Troubleshooting Guide

Problem 1: Low yield of 4-bromobenzoic acid after acid-base extraction.

• Possible Cause: Incomplete extraction of the carboxylate into the aqueous layer.

  • Solution: Perform multiple extractions (2-3 times) with the basic solution to ensure all the 4-bromobenzoic acid is converted to its salt and transferred to the aqueous phase. Ensure vigorous shaking for adequate mixing.

• Possible Cause: Incomplete precipitation upon acidification.

  • Solution: Ensure the pH of the aqueous layer is sufficiently acidic (pH < 2) by checking with pH paper. Add the acid slowly while cooling the solution in an ice bath to maximize precipitation.

• Possible Cause: The product is partially soluble in the cold aqueous solution.

  • Solution: If a significant amount of product is suspected to remain in the filtrate, it can be back-extracted with a small amount of an organic solvent like ethyl acetate.

Problem 2: The purified 4-bromobenzoic acid is still contaminated with p-bromotoluene.

• Possible Cause: Incomplete separation of the aqueous and organic layers during extraction.

  • Solution: Allow sufficient time for the layers to separate completely. When draining the lower layer, it is better to leave a small amount of the aqueous layer behind than to contaminate it with the organic layer.

• Possible Cause: Insufficient washing of the precipitated product.

  • Solution: Wash the filtered crystals thoroughly with a small amount of ice-cold water to remove any adsorbed or trapped p-bromotoluene.

Problem 3: Oily product obtained instead of solid crystals during recrystallization.

• Possible Cause: The presence of impurities is depressing the melting point.

  • Solution: The purity of the crude material may be too low for recrystallization alone. Consider performing an acid-base extraction first to remove the bulk of the p-bromotoluene.

• Possible Cause: The solution is cooling too rapidly.

  • Solution: Ensure the solution cools slowly to room temperature before placing it in an ice bath.

Problem 4: Poor separation in column chromatography.

• Possible Cause: Inappropriate mobile phase polarity.

  • Solution: Optimize the mobile phase composition using TLC. The desired compound should have an Rf value of approximately 0.3-0.4 for good separation.

• Possible Cause: Column overloading.

  • Solution: Use an appropriate amount of crude product for the size of the column. As a general rule, use about 1 gram of crude material for every 20-30 grams of silica gel.

References

• 1. chembk.com [chembk.com]
• 2. 4-Bromotoluene | 106-38-7 [chemicalbook.com]
• 3. 4-Bromobenzoic acid p-Bromobenzoic acid [sigmaaldrich.com]
• 4. 4-Bromobenzoic acid [nanfangchem.com]
• 5. 4-Bromobenzoic acid, 97% | Fisher Scientific [fishersci.ca]
• 6. CAS 586-76-5: 4-Bromobenzoic acid | CymitQuimica [cymitquimica.com]
• 7. 4-Bromotoluene | C7H7Br | CID 7805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Synthesis of 4-Bromobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 4-Bromobenzoic acid. The information is tailored for researchers, scientists, and drug development professionals to help identify and resolve challenges related to impurities and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-Bromobenzoic acid and their associated impurities?

A1: The three most common laboratory-scale synthetic routes for 4-Bromobenzoic acid are:

• Oxidation of p-Bromotoluene: This method typically employs a strong oxidizing agent like potassium permanganate (B83412) (KMnO₄). The most common impurity is unreacted p-bromotoluene.

• Grignard Reaction of Bromobenzene (B47551): This involves the formation of a Grignard reagent from bromobenzene, followed by carboxylation with carbon dioxide. The primary impurity is biphenyl (B1667301), formed as a byproduct. Unreacted bromobenzene can also be present.

• Electrophilic Bromination of Benzoic Acid: This reaction uses bromine (Br₂) and a Lewis acid catalyst (e.g., FeBr₃). The main impurities are the positional isomers, 2-Bromobenzoic acid (ortho) and 3-Bromobenzoic acid (meta).

Q2: How can I identify the common impurities in my 4-Bromobenzoic acid sample?

A2: Several analytical techniques can be used to identify and quantify impurities:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for identifying positional isomers of bromobenzoic acid, as each isomer exhibits a unique splitting pattern in the aromatic region. Unreacted starting materials and byproducts like biphenyl also have distinct NMR signals.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is effective for separating 4-Bromobenzoic acid from its isomers and other impurities. The retention times will differ for each compound, allowing for their identification and quantification.

• Melting Point Analysis: The melting point of pure 4-Bromobenzoic acid is sharp (around 252-254 °C). A depressed and broadened melting point range indicates the presence of impurities.

Q3: What are the general strategies for purifying crude 4-Bromobenzoic acid?

A3: Recrystallization is the most common and effective method for purifying crude 4-Bromobenzoic acid. The choice of solvent is crucial and depends on the impurities present. Common solvents include ethanol, methanol, water, or mixtures like ethanol/water. Acid-base extraction can also be employed to separate the acidic product from non-acidic impurities like biphenyl.

Troubleshooting Guides by Synthetic Route

Oxidation of p-Bromotoluene

Issue	Potential Cause	Recommended Solution
Low Yield of 4-Bromobenzoic Acid	Incomplete reaction due to insufficient oxidizing agent or reaction time.	Ensure the molar ratio of KMnO₄ to p-bromotoluene is adequate (typically around 2:1). Monitor the reaction for the disappearance of the purple permanganate color, which indicates its consumption. Extend the reflux time if necessary.
Low reaction temperature.	Maintain the reaction mixture at a gentle reflux to ensure a sufficient reaction rate.
Product Contaminated with Unreacted p-Bromotoluene	Incomplete reaction.	See "Low Yield" solutions.
Inefficient purification.	During workup, ensure the product is thoroughly washed. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to remove the less polar p-bromotoluene.
Presence of a Brown Precipitate (MnO₂) in the Final Product	Inadequate filtration during workup.	After the reaction, ensure all the manganese dioxide is removed by filtration. Washing the filter cake with hot water can help recover any adsorbed product. The addition of a reducing agent like sodium bisulfite can help dissolve excess MnO₂ before filtration.

Grignard Reaction of Bromobenzene

Issue	Potential Cause	Recommended Solution
Grignard Reaction Fails to Initiate	Presence of moisture in glassware or solvent.	All glassware must be rigorously dried (e.g., flame-dried or oven-dried) before use. Use anhydrous solvents (e.g., anhydrous diethyl ether or THF).
Inactive magnesium surface (oxide layer).	Use fresh magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface.
Low Yield of 4-Bromobenzoic Acid	Grignard reagent reacting with atmospheric CO₂ or moisture.	Maintain a dry, inert atmosphere (e.g., under nitrogen or argon) throughout the reaction.
Inefficient carboxylation.	Use a large excess of freshly crushed dry ice to ensure complete reaction with the Grignard reagent.
High Level of Biphenyl Impurity	High local concentration of bromobenzene during Grignard formation.	Add the bromobenzene solution slowly to the magnesium suspension to maintain a low concentration of the halide.
Overheating during Grignard reagent formation.	Control the reaction temperature. Gentle reflux is often sufficient.
Product is an Oily or Waxy Solid	Significant contamination with biphenyl.	Purify the crude product by acid-base extraction. Dissolve the crude mixture in an organic solvent (e.g., diethyl ether) and extract with an aqueous base (e.g., NaOH solution). The 4-bromobenzoic acid will move to the aqueous layer as its carboxylate salt, while the non-acidic biphenyl will remain in the organic layer. Acidification of the aqueous layer will precipitate the pure 4-bromobenzoic acid.

Electrophilic Bromination of Benzoic Acid

Issue	Potential Cause	Recommended Solution
Low Conversion of Benzoic Acid	Inactive catalyst or insufficient bromine.	Use a fresh, anhydrous Lewis acid catalyst (e.g., FeBr₃). Ensure the correct stoichiometry of bromine is used.
Formation of Significant Amounts of Isomeric Impurities (ortho and meta)	Reaction conditions favoring multiple substitutions.	The carboxyl group is a meta-director, but some ortho and para substitution can occur. To favor the para isomer, the reaction is often carried out at a controlled temperature.
Difficult Separation of Isomers	Similar physical properties of the isomers.	Fractional crystallization can be attempted, but it is often challenging. Column chromatography can be effective but may be difficult on a large scale. HPLC is a good analytical tool to assess the isomeric ratio.
Reaction is very slow	Deactivating effect of the carboxyl group.	Gentle heating may be required to drive the reaction to completion, but this can also lead to more side products.

Data Presentation

Table 1: Common Impurities in the Synthesis of 4-Bromobenzoic Acid

Synthetic Route	Common Impurities	Typical Impurity Level in Crude Product (w/w %)	Identification Method
Oxidation of p-Bromotoluene	p-Bromotoluene (unreacted)	5 - 15%	¹H NMR, HPLC, GC
Grignard Reaction of Bromobenzene	Biphenyl	5 - 20%	¹H NMR, HPLC, GC
Bromobenzene (unreacted)	1 - 5%	GC, ¹H NMR
Electrophilic Bromination of Benzoic Acid	2-Bromobenzoic acid (ortho isomer)	1 - 5%	¹H NMR, HPLC
3-Bromobenzoic acid (meta isomer)	15 - 25%	¹H NMR, HPLC

Experimental Protocols

Key Experiment: Synthesis of 4-Bromobenzoic Acid via Oxidation of p-Bromotoluene

Materials:

• p-Bromotoluene

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃) (optional, for basic conditions)

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

• Sodium bisulfite (NaHSO₃)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine p-bromotoluene and a solution of sodium carbonate in water (if performing under basic conditions).

• Heat the mixture to reflux.

• Slowly add solid potassium permanganate in portions to the refluxing mixture. The purple color of the permanganate will disappear as it reacts.

• Continue refluxing until the purple color persists, indicating the reaction is complete (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Add sodium bisulfite solution portion-wise until the brown manganese dioxide precipitate dissolves and the solution becomes colorless.

• Filter the hot solution to remove any remaining manganese dioxide.

• Cool the filtrate in an ice bath and acidify with concentrated H₂SO₄ or HCl until the pH is acidic (pH ~2), which will precipitate the 4-Bromobenzoic acid.

• Collect the white precipitate by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-Bromobenzoic acid.

Mandatory Visualization

Caption: Logical workflow of common synthetic routes to 4-Bromobenzoic acid and the formation of major impurities.

Technical Support Center: Optimizing Suzuki Coupling Reactions of 4-Bromobenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Suzuki coupling of 4-bromobenzoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the Suzuki coupling of 4-bromobenzoic acid.

Question: Why is my reaction yield low or why is there no product formation?

Answer: Low or no product yield in the Suzuki coupling of 4-bromobenzoic acid can be attributed to several factors. A systematic approach to troubleshooting this issue is recommended:

• Inactive Catalyst: The palladium catalyst is the heart of the reaction. Ensure that the catalyst has not been deactivated by exposure to air or moisture. For Pd(II) precatalysts like Pd(OAc)₂, reduction to the active Pd(0) species may be inefficient. Consider using a pre-activated catalyst or ensuring your reaction conditions facilitate this reduction.[1]

• Reagent Quality: The purity of your starting materials is crucial. Verify the purity of 4-bromobenzoic acid and the boronic acid partner. Degradation of the boronic acid is a common issue.[1]

• Incorrect Stoichiometry: Ensure the molar ratios of your reactants are correct.[1]

• Suboptimal Reaction Conditions: High temperatures and prolonged reaction times can sometimes lead to product degradation or side reactions.[2] Conversely, insufficient temperature or reaction time can result in incomplete conversion.[1]

• Atmosphere Control: The presence of oxygen can lead to the oxidation of the Pd(0) catalyst and promote side reactions like homocoupling.[3][4] It is essential to carry out the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][4]

• Inappropriate Ligand or Base: The choice of ligand and base is critical. The ligand's electronic and steric properties influence the catalyst's activity.[2] The base is necessary to activate the boronic acid for transmetalation.[5] The strength and type of base can significantly impact the reaction rate and yield.[1][2]

Question: I am observing significant dehalogenation of my 4-bromobenzoic acid. What causes this and how can I prevent it?

Answer: Dehalogenation is a common side reaction where the bromine atom on the 4-bromobenzoic acid is replaced by a hydrogen atom, leading to benzoic acid as a byproduct.[2]

• Causes:

  • Reaction Conditions: High temperatures and long reaction times can favor dehalogenation.[2]

  • Base: Certain bases can act as hydride donors or promote pathways that lead to dehalogenation.[2][3]

  • Solvent: The choice of solvent can influence the reaction pathway, with some solvents (like alcohols) potentially acting as hydride sources.[3]

  • Ligand: The nature of the phosphine (B1218219) ligand on the palladium catalyst can affect the relative rates of the desired cross-coupling and the undesired dehalogenation.[2]

• Solutions:

  • Optimize Reaction Conditions: Try lowering the reaction temperature or reducing the reaction time.

  • Screen Bases: Experiment with different bases. Weaker bases may be less prone to causing dehalogenation.

  • Change Solvent: If using a protic solvent, consider switching to an aprotic one.

  • Ligand Selection: Screen different phosphine ligands to find one that minimizes dehalogenation for your specific substrate combination.

Question: How can I minimize the formation of homocoupling byproducts?

Answer: Homocoupling, the reaction of two molecules of the boronic acid or two molecules of the aryl halide, is another common side reaction.

• Causes:

  • Presence of Oxygen: Oxygen in the reaction mixture can promote the homocoupling of boronic acids.[3]

  • Catalyst Issues: The presence of Pd(II) species that are not effectively reduced to the active Pd(0) catalyst can lead to boronic acid homocoupling.[3]

• Solutions:

  • Degas Solvents: Thoroughly degas all solvents and reagents before use to remove dissolved oxygen.

  • Maintain Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (nitrogen or argon).

  • Use Fresh Catalyst: Use a fresh, active palladium catalyst.

Question: I am having difficulty purifying my final product, a substituted benzoic acid. What is the best approach?

Answer: The presence of the carboxylic acid functional group requires a specific workup and purification strategy.

• Aqueous Workup:

  • Since Suzuki reactions are typically run under basic conditions, the product will exist as a water-soluble carboxylate salt.[6] This allows for an initial wash with an organic solvent (like diethyl ether or ethyl acetate) to remove non-polar impurities.[6]

  • After separating the aqueous layer, acidify it with an acid like HCl to a pH of around 2.[6] This will protonate the carboxylate, making the carboxylic acid product less water-soluble.[6]

  • The product can then be extracted into an organic solvent such as ethyl acetate (B1210297) or diethyl ether.[6] Dichloromethane may be a poor choice for some carboxylic acids due to low solubility.[6]

• Recrystallization: If the product is a solid, recrystallization is often an effective purification method.[7] A common solvent system for this is a mixture of aqueous hydrochloric acid and ethanol.[7]

• Column Chromatography: If the product is an oil or if recrystallization is ineffective, column chromatography can be used.[8] The choice of eluent will depend on the polarity of the product.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst selection for the Suzuki coupling of 4-bromobenzoic acid?

A1: Palladium(II) precatalysts like Pd(OAc)₂ and PdCl₂(PPh₃)₂ are often effective, air-stable, and a good starting point.[1] Palladium(0) sources such as Pd(PPh₃)₄ can also be used.[1] The choice of ligand is also critical; phosphine ligands are commonly employed. For electron-deficient aryl bromides like 4-bromobenzoic acid, a variety of ligands can be effective, and screening may be necessary for optimal results.

Q2: Which bases are commonly used for this reaction?

A2: A range of bases can be used, with the choice impacting reaction rate and selectivity.[1] Common choices include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[1][9] The base is crucial for the transmetalation step of the catalytic cycle.[1]

Q3: What solvents are suitable for the Suzuki coupling of 4-bromobenzoic acid?

A3: Due to the polarity of 4-bromobenzoic acid, aqueous solvent systems are often employed.[7][9][10] Mixtures of water with organic solvents like methanol (B129727) or dioxane are common.[10] Running the reaction in water can also simplify the workup, as the product may precipitate out of the reaction mixture.[7]

Q4: How can I monitor the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is a straightforward method to monitor the reaction. The disappearance of the starting 4-bromobenzoic acid spot and the appearance of a new product spot will indicate the reaction's progress. Comparing the crude reaction mixture to the starting material on the TLC plate will show the conversion.[2] For more quantitative analysis, techniques like GC-MS or NMR spectroscopy can be used on aliquots taken from the reaction mixture.[2]

Data Presentation

Table 1: Effect of Base on the Suzuki Coupling of 4-Bromobenzoic Acid and Phenylboronic Acid

Entry	Catalyst (mol%)	Base (equivalents)	Solvent	Time (h)	Yield (%)
1	0.1	Na₂CO₃ (1.5)	H₂O	1.5	>99
2	0.1	K₂CO₃ (1.5)	H₂O	1.5	>99
3	0.1	NaHCO₃ (1.5)	H₂O	1.5	65
4	0.1	KOH (1.5)	H₂O	1.5	52
5	0.1	K₃PO₄ (1.5)	H₂O	1.5	27
6	0.1	NaOAc (1.5)	H₂O	1.5	17
7	0.1	NEt₃ (1.5)	H₂O	1.5	trace

Reaction conditions: 4-bromobenzoic acid (1.0 mmol), phenylboronic acid (1.2 mmol), H₂O (5.0 mL), room temperature, air. Data extracted from a study using a [PdCl₂(NH₂CH₂COOH)₂] catalyst.[9]

Table 2: Effect of Catalyst Loading and Time on the Suzuki Coupling of 4-Bromobenzoic Acid and Phenylboronic Acid

Entry	Catalyst (mol%)	Base (equivalents)	Solvent	Time (h)	Yield (%)
1	1	K₂CO₃ (1.5)	H₂O	1.5	>99
2	0.5	K₂CO₃ (1.5)	H₂O	1.5	>99
3	0.2	K₂CO₃ (1.5)	H₂O	1.5	>99
4	0.1	K₂CO₃ (1.5)	H₂O	1.5	>99
5	0.1	K₂CO₃ (1.5)	H₂O	0.5	86
6	0.1	K₂CO₃ (1.5)	H₂O	2.5	>99

Reaction conditions: 4-bromobenzoic acid (1.0 mmol), phenylboronic acid (1.2 mmol), H₂O (5.0 mL), room temperature, air. Data extracted from a study using a [PdCl₂(NH₂CH₂COOH)₂] catalyst.[9]

Experimental Protocols

Representative Protocol for the Suzuki Coupling of 4-Bromobenzoic Acid with Phenylboronic Acid in an Aqueous Medium

This protocol is adapted from a literature procedure and serves as a general guideline.[9] Optimization may be required for different substrates or scales.

Materials:

• 4-bromobenzoic acid

• Phenylboronic acid

• Palladium catalyst (e.g., [PdCl₂(NH₂CH₂COOH)₂] or another suitable Pd source)

• Base (e.g., K₂CO₃)

• Deionized water

• Reaction flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a reaction flask equipped with a magnetic stir bar, add 4-bromobenzoic acid (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), the palladium catalyst (0.1 mol%), and K₂CO₃ (1.5 mmol, 1.5 equiv).

• Solvent Addition: Add deionized water (5.0 mL) to the flask.

• Reaction: Stir the mixture vigorously at room temperature. The reaction can be performed open to the air.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed (typically 1.5-2.5 hours).

• Workup:

  • Upon completion, acidify the reaction mixture with 1M HCl to pH ~2. This will cause the product, 4-biphenylcarboxylic acid, to precipitate.

  • Filter the solid product and wash it with water.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 4-biphenylcarboxylic acid.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. quora.com [quora.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Bromination of Benzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bromination of benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the bromination of benzoic acid?

The primary product of the electrophilic bromination of benzoic acid is meta-bromobenzoic acid (3-bromobenzoic acid). The carboxylic acid group (-COOH) is an electron-withdrawing and meta-directing group, meaning it directs the incoming electrophile (bromine) to the meta position on the benzene (B151609) ring.[1][2][3]

Q2: What are the most common side reactions and byproducts encountered during the bromination of benzoic acid?

The most common side reactions and byproducts include:

• Polybromination: Formation of dibrominated products, such as 3,5-dibromobenzoic acid, can occur, especially with an excess of the brominating agent or under harsh reaction conditions.

• Isomeric Impurities: Small amounts of ortho-bromobenzoic acid and para-bromobenzoic acid may be formed.

• Unreacted Starting Material: The final product mixture often contains unreacted benzoic acid.

• Decarboxylative Bromination: Under certain conditions, decarboxylation can occur, leading to the formation of bromobenzene.

Q3: How can I minimize the formation of polybrominated byproducts?

To minimize polybromination, it is crucial to control the stoichiometry of the reactants. Using a molar ratio of bromine to benzoic acid that is close to 1:1 is recommended. Additionally, milder reaction conditions, such as lower temperatures and shorter reaction times, can help reduce the extent of polybromination.

Q4: What is the best method to purify the crude m-bromobenzoic acid?

Recrystallization is a common and effective method for purifying m-bromobenzoic acid. Suitable solvents for recrystallization include ethanol (B145695) and water, as the solubility of the desired product and the impurities (like benzoic acid and dibromobenzoic acid) differ in these solvents at various temperatures. Another effective purification technique is acid-base extraction, which can separate the acidic products from neutral byproducts and can also help in separating benzoic acid from its brominated derivatives based on differences in their acidity.

Troubleshooting Guides

Problem 1: Low Yield of m-Bromobenzoic Acid

Possible Cause	Recommended Solution
Incomplete Reaction	- Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin-Layer Chromatography (TLC).- Confirm the activity of the Lewis acid catalyst (e.g., FeBr₃). The catalyst should be anhydrous and freshly prepared or properly stored.
Suboptimal Temperature	- The reaction temperature may be too low, leading to a slow reaction rate. Gradually increase the temperature while monitoring for the formation of side products.
Loss of Product During Work-up	- m-Bromobenzoic acid has some solubility in water. When performing extractions, saturate the aqueous layer with NaCl (brine) to minimize product loss.- Use ice-cold solvents for washing the filtered product to reduce its solubility.

Problem 2: High Levels of Polybrominated Byproducts

Possible Cause	Recommended Solution
Excess Brominating Agent	- Carefully control the stoichiometry. Use a molar equivalent of bromine or slightly less relative to benzoic acid.
Harsh Reaction Conditions	- Conduct the reaction at a lower temperature. The bromination of benzoic acid is often carried out at or slightly above room temperature.- Reduce the reaction time. Prolonged reaction times can lead to further bromination of the initial product.
Highly Active Catalyst	- Use a less active Lewis acid catalyst or reduce the amount of catalyst used.

Problem 3: Presence of Unreacted Benzoic Acid in the Final Product

Possible Cause	Recommended Solution
Insufficient Brominating Agent	- Ensure that a sufficient amount of the brominating agent has been added to react with all the benzoic acid.
Incomplete Reaction	- Extend the reaction time or slightly increase the reaction temperature to drive the reaction to completion.
Inefficient Purification	- Purify the crude product using fractional recrystallization. The difference in solubility between benzoic acid and m-bromobenzoic acid can be exploited for separation.- Perform an acid-base extraction. The slight difference in acidity between benzoic acid and its brominated derivatives can sometimes be used for selective separation.

Quantitative Data on Product Distribution

While comprehensive datasets are scarce in a single source, the following table summarizes typical product distributions based on various reports. The exact yields can vary significantly with specific experimental conditions.

Reaction Conditions	m-Bromobenzoic Acid (%)	3,5-Dibromobenzoic Acid (%)	Other Isomers (%)	Unreacted Benzoic Acid (%)
Br₂/FeBr₃, room temp, 24h	~75-85	~5-10	< 5	~5-10
Br₂/Fe, reflux, 4h	~60-70	~15-25	< 5	< 5
NBS/H₂SO₄, 50°C, 6h	~80-90	< 5	< 2	~5-10

Note: These are approximate values compiled from various sources and should be used as a general guide.

Experimental Protocols

Protocol 1: Standard Bromination of Benzoic Acid with Br₂/FeBr₃

• Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas trap to neutralize the HBr gas byproduct.

• Reactants: To the flask, add benzoic acid (1 equivalent) and a catalytic amount of anhydrous iron(III) bromide (FeBr₃, ~0.1 equivalents).

• Bromine Addition: Dissolve bromine (1 equivalent) in a suitable solvent like carbon tetrachloride or acetic acid and place it in the dropping funnel. Add the bromine solution dropwise to the stirred benzoic acid mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the progress of the reaction by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Carefully quench the excess bromine by adding a 10% aqueous solution of sodium bisulfite until the red-brown color of bromine disappears.

  • Transfer the mixture to a separatory funnel and wash the organic layer with water.

  • Extract the product into the aqueous phase by adding a 10% sodium hydroxide (B78521) solution.

  • Separate the aqueous layer and acidify it with concentrated hydrochloric acid while cooling in an ice bath to precipitate the crude product.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and recrystallize from an appropriate solvent (e.g., ethanol/water mixture).

Visualization of Reaction Pathways

The following diagram illustrates the relationship between reaction conditions and the formation of the desired product and major side products.

Caption: Logical workflow of benzoic acid bromination and the formation of side products.

References

• 1. Separation of 2-Bromobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 3,5-Dibromobenzoic acid | 618-58-6 [chemicalbook.com]
• 3. Write a note on bromination of benzoic acid with the help of resonance st.. [askfilo.com]

Preventing decarboxylation of 4-Bromobenzoic acid at high temperatures

Welcome to the Technical Support Center for 4-Bromobenzoic Acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the decarboxylation of 4-Bromobenzoic acid during high-temperature reactions.

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation and why is it a concern for 4-Bromobenzoic acid?

A1: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). For 4-Bromobenzoic acid, this results in the formation of bromobenzene (B47551). This is a significant issue in synthetic chemistry as it leads to the loss of the desired product, reduces yield, and introduces impurities that can be challenging to separate from the reaction mixture.

Q2: At what temperatures does 4-Bromobenzoic acid begin to decarboxylate?

A2: While 4-Bromobenzoic acid is stable at room temperature, the risk of decarboxylation increases significantly at elevated temperatures, particularly above its melting point of 252-254°C.[1][2][3] The rate of decarboxylation is also influenced by the reaction solvent, the presence of catalysts, and the overall reaction time. Aromatic acids are generally more prone to decarboxylation than aliphatic acids when heated.[4]

Q3: What factors can accelerate the decarboxylation of 4-Bromobenzoic acid?

A3: Several factors can promote the unwanted decarboxylation of 4-Bromobenzoic acid:

• High Temperatures: This is the primary driver of decarboxylation.

• Presence of Metal Catalysts: Copper catalysts, in particular, are known to facilitate the decarboxylation of benzoic acid derivatives.[4]

• Strongly Acidic or Basic Conditions: While the reaction can occur under neutral conditions with sufficient heat, extreme pH levels can sometimes lower the temperature at which decarboxylation begins.

• Solvent Effects: The choice of solvent can influence the rate of decarboxylation. Protic solvents may facilitate proton transfer steps that can be involved in some decarboxylation mechanisms.

Q4: How can I minimize decarboxylation during my high-temperature reaction?

A4: There are several strategies to mitigate decarboxylation:

• Optimize Reaction Temperature and Time: Use the lowest possible temperature that allows for a reasonable reaction rate and minimize the overall heating time.

• Catalyst Selection: For reactions like Suzuki-Miyaura coupling, choose a highly active catalyst system that enables the reaction to proceed at a lower temperature.[5][6]

• Protecting the Carboxylic Acid Group: Convert the carboxylic acid to an ester (e.g., a methyl or ethyl ester) before the high-temperature step. The ester is generally more stable and can be hydrolyzed back to the carboxylic acid after the reaction.

• Utilize Flow Chemistry: Continuous-flow reactors offer precise temperature control and rapid heating and cooling, minimizing the time the compound is exposed to high temperatures.[7][8][9]

Troubleshooting Guide: Decarboxylation in High-Temperature Reactions

This guide will help you identify and resolve issues related to the decarboxylation of 4-Bromobenzoic acid in your experiments.

Problem	Potential Cause	Recommended Solution
Low yield of desired product and presence of bromobenzene.	The reaction temperature is too high, causing significant decarboxylation.	Reduce the reaction temperature. If the reaction rate becomes too slow, consider screening more active catalysts that can function at lower temperatures. For Suzuki couplings, consider using highly active palladium catalysts with specialized ligands.[5][6]
Prolonged reaction time at elevated temperatures.	Monitor the reaction progress closely using techniques like TLC or LC-MS and stop the reaction as soon as the starting material is consumed.
The chosen catalyst is promoting decarboxylation.	If using a copper catalyst, explore alternative catalytic systems. For palladium-catalyzed reactions, ensure the catalyst and ligands are of high purity and handled under an inert atmosphere to prevent the formation of species that might promote side reactions.[10]
Difficulty in purifying the product due to bromobenzene contamination.	Inefficient separation of the non-polar bromobenzene from the more polar product.	If decarboxylation cannot be completely avoided, optimize your purification method. Consider column chromatography with a less polar eluent system to effectively separate bromobenzene.
Decarboxylation occurred during workup or purification.	Ensure that any high-temperature steps, such as distillation, are performed under vacuum to lower the boiling point and minimize thermal stress on the product.
Inconsistent reaction outcomes.	Poor temperature control in the reaction setup.	Use a reliable heating mantle with a temperature controller and ensure efficient stirring to maintain a uniform temperature throughout the reaction mixture. For highly exothermic reactions or when precise temperature control is critical, consider using a flow reactor.[9]

Quantitative Data on Thermal Stability

Condition	Observation	Implication for 4-Bromobenzoic Acid Stability
Oxidation of 4-bromoethylbenzene at 293 K (20°C)	The reaction stops at the formation of 4-bromoacetophenone.	Low temperatures are generally safe for the carboxylic acid group.
Oxidation of 4-bromoethylbenzene at higher temperatures	Further oxidation to 4-bromobenzoic acid occurs.	Indicates that higher temperatures are required for reactions involving the functional groups attached to the aromatic ring.
General Decarboxylation of Aromatic Acids	Often requires temperatures above 200°C.	4-Bromobenzoic acid, with a melting point of 252-254°C, is expected to be susceptible to decarboxylation at or above this temperature.[1][2][3]

Experimental Protocols

Protocol 1: Protection of 4-Bromobenzoic Acid as a Methyl Ester

This protocol describes the conversion of 4-Bromobenzoic acid to its methyl ester to protect the carboxylic acid group from decarboxylation during a subsequent high-temperature reaction.

Materials:

• 4-Bromobenzoic acid

• Methanol (B129727) (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Ethyl acetate (B1210297)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Suspend 4-Bromobenzoic acid (1 equivalent) in methanol (10-20 volumes).

• Carefully add concentrated sulfuric acid (0.1-0.2 equivalents) to the suspension.

• Heat the mixture to reflux and maintain for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.[12]

• Cool the reaction mixture to room temperature and remove the methanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield methyl 4-bromobenzoate (B14158574).[13]

Protocol 2: Deprotection of Methyl 4-bromobenzoate (Saponification)

This protocol describes the hydrolysis of the methyl ester back to 4-Bromobenzoic acid after the high-temperature reaction is complete.

Materials:

• Methyl 4-bromobenzoate

• Methanol or Ethanol (B145695)

• Sodium hydroxide (B78521) (aqueous solution, e.g., 2M)

• Hydrochloric acid (aqueous solution, e.g., 2M)

• Dichloromethane (B109758) or Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

Procedure:

• Dissolve methyl 4-bromobenzoate (1 equivalent) in methanol or ethanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (2-3 equivalents).

• Heat the mixture to reflux for 1-3 hours, monitoring the reaction by TLC/LC-MS until the ester is fully consumed.

• Cool the reaction mixture to room temperature and remove the alcohol solvent by rotary evaporation.

• Dilute the remaining aqueous solution with water and cool in an ice bath.

• Acidify the solution to a pH of 1-2 by the slow addition of hydrochloric acid. A white precipitate of 4-Bromobenzoic acid should form.[14]

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Alternatively, the product can be extracted from the acidified aqueous layer with dichloromethane or ethyl acetate, dried over anhydrous magnesium sulfate, and concentrated to yield the purified 4-Bromobenzoic acid.

Visualizations

Caption: Unwanted decarboxylation pathway of 4-Bromobenzoic acid at high temperatures.

Caption: A logical workflow for troubleshooting decarboxylation issues in reactions.

Caption: Experimental workflow for using a protecting group strategy.

References

• 1. 4-Bromobenzoic acid | 586-76-5 [chemicalbook.com]
• 2. 4-Bromobenzoic acid p-Bromobenzoic acid [sigmaaldrich.com]
• 3. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 4. What are the conditions for the decarboxylation reaction? How to control the temperature of heating?-LNEYA Industrial Chillers Manufacturer [lneya.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. kilolabs.com [kilolabs.com]
• 10. benchchem.com [benchchem.com]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. prepchem.com [prepchem.com]
• 13. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 14. m.youtube.com [m.youtube.com]

Troubleshooting poor solubility of 4-Bromobenzoic acid in reaction media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor solubility of 4-bromobenzoic acid in reaction media.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 4-bromobenzoic acid?

4-Bromobenzoic acid is a white to off-white crystalline solid.[1] It is generally characterized by its limited solubility in water but is soluble in several organic solvents.[1][2] Specifically, it is known to be soluble in ether, ethanol, acetone, and hot water.[2] One source indicates a solubility of 5% in ethanol.

Q2: Why is 4-bromobenzoic acid poorly soluble in some reaction media?

The poor solubility of 4-bromobenzoic acid in certain solvents can be attributed to its molecular structure. It possesses both a nonpolar bromophenyl group and a polar carboxylic acid group. This dual nature can make it difficult to find a single solvent that effectively solvates both parts of the molecule, especially in nonpolar or moderately polar aprotic solvents commonly used in organic synthesis. Its high melting point (252-254 °C) is also indicative of strong intermolecular forces in the solid state, which must be overcome for dissolution to occur.

Q3: Can the solubility of 4-bromobenzoic acid be improved by changing the temperature?

Yes, the solubility of 4-bromobenzoic acid in most solvents is expected to increase with temperature. It is noted to be soluble in hot water, whereas its solubility in cold water is significantly lower.[2] For organic reactions, gently heating the reaction mixture can often help to dissolve the acid. However, care must be taken to avoid decomposition of other reagents or the catalyst.

Q4: How can I easily dissolve 4-bromobenzoic acid for an aqueous reaction?

A highly effective method for dissolving 4-bromobenzoic acid in aqueous media is to convert it to its carboxylate salt by adding a base. Carboxylic acids react with bases to form water-soluble salts.[3] Common bases for this purpose include sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), sodium carbonate (Na₂CO₃), and potassium carbonate (K₂CO₃). The resulting 4-bromobenzoate (B14158574) salt is significantly more soluble in water than the neutral acid. The acid can be regenerated, if necessary, by adding a strong acid like hydrochloric acid (HCl) to the aqueous solution, which will cause the 4-bromobenzoic acid to precipitate out.[4]

Troubleshooting Guides

Issue: 4-Bromobenzoic acid is not dissolving in the reaction solvent.

This is a common issue encountered in various reactions such as esterifications, amide couplings, and Suzuki couplings.

Solution 1: In-situ Salt Formation (for aqueous or biphasic reactions)

This is the most recommended method when compatible with your reaction conditions.

• Methodology: Add a suitable inorganic base to the reaction mixture to deprotonate the carboxylic acid and form the highly water-soluble 4-bromobenzoate salt.

• Recommended Bases: Sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), sodium hydroxide (NaOH), or potassium phosphate (B84403) (K₃PO₄).

• Application: This is particularly effective for reactions conducted in water or in biphasic solvent systems (e.g., toluene/water, dioxane/water) commonly used in cross-coupling reactions.[5]

Experimental Protocols

Protocol 1: Dissolving 4-Bromobenzoic Acid using a Base for a Suzuki Coupling Reaction

This protocol describes the in-situ formation of the water-soluble potassium 4-bromobenzoate for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Bromobenzoic acid

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃), finely powdered

• Solvent system (e.g., Toluene/Water or Dioxane/Water)

• Reaction flask

• Magnetic stirrer

• Condenser

Procedure:

• To a reaction flask, add 4-bromobenzoic acid (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and potassium carbonate (2.0-3.0 eq.).

• Add the chosen solvent system (e.g., a 3:1 to 4:1 mixture of the organic solvent to water).

• Stir the mixture vigorously. You should observe the 4-bromobenzoic acid dissolving as it reacts with the potassium carbonate to form its potassium salt.

• Once the solids have dissolved to form a solution or a fine suspension, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

Data Presentation

Solubility of 4-Bromobenzoic Acid in Various Solvents

Solvent	Temperature (°C)	Solubility
Water	Cold	Very slightly soluble
Water	Hot	Soluble
Ethanol	24.9	0.14 g/100 mL
Ethanol	-	Soluble (5% solution possible)
Diethyl Ether	-	Soluble
Acetone	-	Soluble
Sulfuric Acid	-	Soluble

Visualizations

References

• 1. CAS 586-76-5: 4-Bromobenzoic acid | CymitQuimica [cymitquimica.com]
• 2. chembk.com [chembk.com]
• 3. Solved 4-bromobenzoic acid (1.0 g) is dissolved in 20 ml | Chegg.com [chegg.com]
• 4. ycdehongchem.com [ycdehongchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Oxidation of p-Bromotoluene to 4-Bromobenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the synthesis of 4-bromobenzoic acid from p-bromotoluene.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for oxidizing p-bromotoluene to 4-bromobenzoic acid on a laboratory and industrial scale?

A1: The primary methods include:

• Potassium Permanganate (B83412) (KMnO₄) Oxidation: A classic, robust laboratory method that uses a strong oxidizing agent. It is effective but can be costly and generates significant manganese dioxide (MnO₂) waste, with yields typically around 80%.[1][2]

• Nitric Acid (HNO₃) Oxidation: An older industrial method that can be effective but poses challenges with equipment corrosion and the production of toxic NOx gases.[3][4]

• Catalytic Air/Oxygen Oxidation: The modern industrial method of choice. This process uses oxygen or air as the oxidant in the presence of a catalyst system (commonly cobalt-manganese-bromide) in a solvent like acetic acid.[1][2] It offers high yields (>98%), high purity (>99%), lower cost, and reduced environmental impact.[1]

Q2: My yield is consistently low when using the potassium permanganate method. What are the likely causes?

A2: Low yields in KMnO₄ oxidations are often traced to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure the characteristic purple color of the permanganate has disappeared and a brown precipitate of MnO₂ is present. Consider increasing reaction time or temperature.

• Insufficient Oxidant: The stoichiometry is critical. Ensure you are using a sufficient molar excess of KMnO₄.

• Suboptimal pH: The reaction is typically run under basic conditions, which facilitates the oxidation.[5] Neutral conditions may not provide the expected results.[2]

• Product Loss During Workup: 4-bromobenzoic acid has some solubility in water. Minimize the amount of water used during washing and ensure the filtrate is acidic (pH=2) and sufficiently cooled to maximize precipitation before filtering.[1]

Q3: Filtering the manganese dioxide (MnO₂) sludge from the KMnO₄ reaction is very slow and difficult. How can I improve this step?

A3: The fine particulate nature of MnO₂ makes filtration challenging, especially at scale.

• Use a Filter Aid: Add a layer of Celite (diatomaceous earth) to your Büchner funnel before filtering. This prevents the fine MnO₂ particles from clogging the filter paper.[6]

• Hot Filtration: Filtering the reaction mixture while hot can sometimes help, but the primary issue is the particle size.

• Decantation: Allow the MnO₂ to settle, then carefully decant the supernatant liquid. Wash the sludge with hot water, allow it to settle again, and decant once more before attempting to filter the remaining slurry.

Q4: What are the main advantages of switching from a permanganate oxidation to a catalytic air oxidation process for large-scale synthesis?

A4: The primary advantages of catalytic air oxidation include:

• Higher Yield and Purity: This method consistently produces yields of over 98% and purities exceeding 99%.[1]

• Cost-Effectiveness: Air is an inexpensive and readily available oxidant.[1]

• Environmental Benefits: This process avoids the use of heavy metals like manganese and does not produce large volumes of solid waste, making it a "greener" alternative.[1]

• Process Control: The reaction can be carefully controlled by managing temperature and oxygen flow.

Troubleshooting Guides

Issue 1: Incomplete Reaction or Stalled Conversion

Potential Cause	Troubleshooting Step
Insufficient Temperature	For catalytic oxidation, ensure the temperature is maintained in the optimal range (e.g., 75-85 °C).[1] For KMnO₄, ensure the mixture is refluxing.[5]
Catalyst Inactivity (Catalytic Method)	Verify the correct loading and ratio of cobalt, manganese, and bromide salts. Ensure catalyst components have not degraded.
Poor Mixing/Agitation	On a larger scale, inadequate stirring can lead to localized depletion of reactants. Ensure agitation is sufficient to maintain a homogenous mixture.[6]
Premature Oxidant Decomposition	In permanganate oxidations, adding the oxidant too quickly can cause localized heating and decomposition. Add KMnO₄ in portions to control the exothermic reaction.[5]

Issue 2: Product is Off-Color or Impure

Potential Cause	Troubleshooting Step
Residual MnO₂ (KMnO₄ Method)	The product may be contaminated with fine MnO₂ particles. Ensure thorough filtration and consider a hot filtration step with a filter aid.
Incomplete Oxidation	Unreacted p-bromotoluene or intermediate aldehydes/alcohols may be present. Monitor the reaction to completion using TLC or GC.
Side Reactions (e.g., Nitration with HNO₃)	If using nitric acid, nitrated byproducts can form. Optimize reaction temperature and acid concentration to minimize these.[3]
Contamination During Purification	During the final precipitation, ensure the pH is correctly adjusted to 2 with a non-interfering acid like H₂SO₄.[1] Use activated carbon during recrystallization to remove colored impurities.[1]

Data Presentation

Table 1: Comparison of Oxidation Methods for 4-Bromobenzoic Acid Synthesis

Parameter	Potassium Permanganate (KMnO₄)	Catalytic Air/Oxygen
Starting Material	p-Bromotoluene	p-Bromotoluene
Oxidant	KMnO₄	Oxygen / Air
Catalyst	None (or Phase Transfer Catalyst)[2]	Cobalt Acetate, Manganese Acetate, Bromide Source[1]
Solvent	Water (typically with base)[5]	Glacial Acetic Acid[1]
Temperature	Reflux (~100 °C)	75-85 °C[1]
Pressure	Atmospheric	Atmospheric to slightly elevated
Typical Yield	~80-82%[1][2]	>98%[1]
Typical Purity	Good, requires purification	>99%[1]
Key Challenge	MnO₂ waste, cost[2]	Catalyst handling, process optimization

Experimental Protocols

Protocol 1: Laboratory Scale KMnO₄ Oxidation

This protocol is based on established laboratory procedures for the oxidation of alkylbenzenes.[5][7]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine p-bromotoluene (1 equivalent), water, and a base such as sodium carbonate (approx. 1.2 equivalents).

• Addition of Oxidant: Heat the mixture to a gentle reflux. Slowly add a solution of potassium permanganate (approx. 2.5-3 equivalents) in water to the flask in portions. The rate of addition should be controlled to maintain a manageable reflux and prevent the reaction from becoming too vigorous.

• Reaction Monitoring: Continue heating under reflux with vigorous stirring until the purple color of the permanganate has been replaced by a brown precipitate of manganese dioxide. This may take several hours.

• Workup - Filtration: While still hot, filter the reaction mixture through a Büchner funnel fitted with a pad of Celite to remove the MnO₂. Wash the MnO₂ cake with a small amount of hot water.

• Workup - Precipitation: Combine the filtrates and cool the solution in an ice bath. Slowly acidify the clear or pale yellow solution with 10% sulfuric acid or concentrated HCl until the pH is approximately 2. A white precipitate of 4-bromobenzoic acid will form.

• Isolation: Collect the solid product by vacuum filtration, wash the filter cake with a small amount of cold distilled water, and dry in an oven or desiccator. The melting point should be 252-254 °C.[1]

Protocol 2: Scaled-Up Catalytic Air Oxidation

This protocol is adapted from a patented industrial process.[1]

• Reaction Setup: Charge a jacketed glass reactor equipped with an overhead stirrer, gas inlet tube, and reflux condenser with p-bromotoluene (1 equivalent), glacial acetic acid (as solvent), cobalt acetate, manganese acetate, and sodium bromide (catalytic amounts).

• Initiation: Begin vigorous stirring and heat the reactor to the target temperature of 75-85 °C.

• Oxidation: Introduce a steady stream of air or pure oxygen into the reaction mixture through the gas inlet tube. The reaction is exothermic; use the reactor jacket to maintain a stable temperature.

• Reaction Monitoring: Monitor the disappearance of p-bromotoluene using a suitable analytical method (e.g., GC). The reaction is typically complete when the concentration of the starting material is less than 0.5% of its initial value.[1]

• Workup - Crystallization: Once the reaction is complete, turn off the oxygen flow and cool the reaction mixture. The 4-bromobenzoic acid product will crystallize out of the acetic acid.

• Isolation: Filter the slurry to collect the crude product. Wash the filter cake with fresh acetic acid and then with water.

• Purification: The crude product can be further purified by dissolving it in a basic aqueous solution (e.g., with NaOH to pH 8), treating with activated carbon, filtering, and then re-precipitating the pure acid by adding 10% sulfuric acid to reach a pH of 2.[1] Dry the final product.

Visualizations

Caption: General experimental workflow for the synthesis of 4-bromobenzoic acid.

Caption: Troubleshooting decision tree for common synthesis problems.

Caption: Comparison of key features for different oxidation methodologies.

References

• 1. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CN109320421A - A new method for preparing p-nitrobenzoic acid with p-nitrotoluene raw material - Google Patents [patents.google.com]
• 4. US3271445A - Nitric acid oxidation of benzene compounds containing oxidizable side chains - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Sciencemadness Discussion Board - how to oxidize ring chain with KMnO4 - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. homework.study.com [homework.study.com]

Technical Support Center: Efficient Synthesis of 4-Bromobenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to catalyst selection and troubleshooting for the synthesis of 4-Bromobenzoic acid, primarily focusing on the oxidation of 4-bromotoluene (B49008).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Bromobenzoic acid?

A1: The two primary industrial methods are the oxidation of 4-bromotoluene and the bromination of benzoic acid.[1] The oxidation of 4-bromotoluene is a frequently employed route that involves converting the methyl group into a carboxylic acid using a suitable catalyst and oxidant.[1][2] Another approach involves the reaction of bromobenzene (B47551) with acetyl chloride to form 4-bromoacetophenone, which is then oxidized using sodium hypochlorite; however, this method involves multiple steps and can lead to significant pollution.[3]

Q2: Which catalysts are typically recommended for the oxidation of 4-bromotoluene?

A2: Common choices include strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) and catalytic systems.[3][4] A widely used catalytic system employs a combination of cobalt (II) acetate (B1210297) (Co(OAc)₂), manganese (II) acetate (Mn(OAc)₂), and a bromide source (e.g., KBr, NaBr) with oxygen as the terminal oxidant.[5][6] Phase transfer catalysts (PTCs) like benzyltriethylammonium chloride (TEBA) can be used in conjunction with KMnO₄ to improve reaction efficiency, especially in biphasic systems.[3][7]

Q3: What are the main advantages of using a Co/Mn/Br catalyst system over potassium permanganate?

A3: The Co/Mn/Br catalytic system offers several advantages, including potentially higher yields (up to 98%) and purity (over 99%).[5] This method is also considered to have a lower environmental impact and cost compared to the stoichiometric use of potassium permanganate, which can be expensive and generates significant manganese dioxide waste.[3][5]

Q4: What is the role of a phase transfer catalyst (PTC) in this synthesis?

A4: In the oxidation of 4-bromotoluene with potassium permanganate, the reactants (4-bromotoluene in an organic phase and KMnO₄ in an aqueous phase) are in separate phases. A phase transfer catalyst, such as a quaternary ammonium (B1175870) salt, facilitates the transfer of the permanganate ion from the aqueous phase to the organic phase, where the reaction with 4-bromotoluene occurs.[7][8][9] This accelerates the reaction rate and can improve yields.[8]

Troubleshooting Guide

Problem: Low Conversion of 4-Bromotoluene

Potential Cause	Recommended Solution
Insufficient Catalyst Concentration	If using a Co/Mn/Br system, ensure the correct catalyst loading is used. For KMnO₄, ensure a sufficient molar excess is employed as it is a reactant.
Poor Mixing/Agitation	In multiphase reactions (e.g., with a PTC), vigorous stirring is crucial to maximize the interfacial area for reaction.[10] Increase the stirring speed.
Reaction Temperature is Too Low	The oxidation of the methyl group is often slow at low temperatures. For Co/Mn/Br catalysis, a temperature range of 75-85°C is recommended.[5] For KMnO₄, heating is required to drive the reaction.[2]
Catalyst Deactivation	The catalyst may be poisoned by impurities in the starting material or solvent. Ensure high-purity reagents are used.

Problem: Product is Discolored (Yellow or Brown)

Potential Cause	Recommended Solution
Residual Manganese Dioxide (MnO₂)	If using KMnO₄, a brown MnO₂ precipitate is formed.[4] Ensure complete removal of MnO₂ by hot filtration. If the filtrate is still purple (unreacted KMnO₄), add a small amount of ethanol (B145695) to decompose it before filtration.[7]
Thermal Degradation	Prolonged exposure to high temperatures during reaction or work-up can cause decomposition. Minimize reaction time at elevated temperatures and consider vacuum distillation for purification if applicable, though 4-bromobenzoic acid is a solid.[11]
Residual Catalyst	Traces of metal catalysts can cause discoloration.[11] Ensure the product is thoroughly washed and purified, for example, by recrystallization.

Problem: Low Product Purity / Presence of Side-Products

Potential Cause	Recommended Solution
Incomplete Reaction	Unreacted 4-bromotoluene is a common impurity. Monitor the reaction progress using techniques like TLC or GC until the starting material is consumed. Refer to "Low Conversion" solutions.[11]
Formation of 4-Bromobenzaldehyde (B125591)	Incomplete oxidation can lead to the formation of 4-bromobenzaldehyde as an intermediate.[4] Extend the reaction time or ensure sufficient oxidant is present to drive the reaction to the carboxylic acid.
Ineffective Purification	The work-up procedure may not be adequately removing impurities. The crude product should be dissolved in a basic aqueous solution (e.g., with sodium carbonate), filtered to remove insoluble impurities, and then re-precipitated by adding acid (e.g., H₂SO₄ or HCl).[7] Wash the final product with cold distilled water.[7]

Catalyst Performance Data

The following table summarizes performance data for common catalytic systems used in the oxidation of 4-bromotoluene to 4-bromobenzoic acid.

Catalyst System	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference(s)
Co(OAc)₂, Mn(OAc)₂, KBr	O₂	Glacial Acetic Acid	75 - 85	7	>98	>99	[5]
Co(OAc)₄, NaBr, NaOAc	Air	Acetic Acid, Water	Not specified	2.8	80	Not specified	[6]
KMnO₄, TEBA (PTC)	KMnO₄	Water	Water Bath	2.5	82.4	Not specified	[7]
KMnO₄ (alkaline)	KMnO₄	Water	Not specified	Not specified	~80	Not specified	[3]

Experimental Protocols

Protocol 1: Oxidation using Co/Mn/Br Catalytic System[5]

Materials:

• 4-bromotoluene

• Glacial acetic acid

• Cobalt (II) acetate (Co(OAc)₂)

• Manganese (II) acetate (Mn(OAc)₂)

• Potassium bromide (KBr)

• Oxygen gas

Procedure:

• To a 1000 mL reaction vessel equipped with a mechanical stirrer, gas inlet tube, condenser, and thermometer, add 40g of 4-bromotoluene, 600g of glacial acetic acid, 4.8g of cobalt acetate, 4.8g of manganese acetate, and 2.4g of potassium bromide.

• Heat the mixture to 80°C while stirring.

• Begin bubbling oxygen gas through the mixture at a rate of 0.6 L/min.

• Maintain the reaction at reflux for approximately 7 hours. Monitor the reaction by sampling and analyzing for the disappearance of 4-bromotoluene. The reaction is considered complete when the 4-bromotoluene content is less than 0.5% of the initial amount.

• Once complete, cool the reaction mixture. The crude 4-bromobenzoic acid will precipitate.

• Filter the mixture to collect the crude product.

• Purify the crude product by recrystallization to obtain the final product with a melting point of 252-254°C.

Protocol 2: Oxidation using Potassium Permanganate with a Phase Transfer Catalyst[7]

Materials:

• 4-bromotoluene

• Potassium permanganate (KMnO₄)

• Benzyltriethylammonium chloride (TEBA)

• Water

• 50% Sulfuric acid

• Ethanol (for work-up if needed)

Procedure:

• In a three-necked flask equipped with a reflux condenser and a stirrer, add 4-bromotoluene, TEBA, and water.

• Heat the mixture in a water bath to the desired reaction temperature.

• Add potassium permanganate to the mixture in portions.

• After the addition is complete, maintain the temperature and stir vigorously for 2.5 hours.

• After the reaction, perform a hot filtration to remove the manganese dioxide precipitate. Wash the filter cake with boiling water and combine the filtrates.

• If the combined filtrate is purple, add a small amount of ethanol and heat to decompose the excess KMnO₄, then filter again.

• Cool the filtrate and acidify with 50% sulfuric acid until a white precipitate of 4-bromobenzoic acid forms.

• Cool the mixture further, then filter to collect the product.

• Wash the product with cold distilled water and dry in an oven.

Process Diagrams

Troubleshooting Workflow for Low Yield

Caption: A troubleshooting flowchart for diagnosing and resolving low yield issues.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. guidechem.com [guidechem.com]
• 4. ycdehongchem.com [ycdehongchem.com]
• 5. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. guidechem.com [guidechem.com]
• 8. alfachemic.com [alfachemic.com]
• 9. biomedres.us [biomedres.us]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Isomeric Impurities

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with isomeric impurities in their work.

Frequently Asked Questions (FAQs)

Q1: What are isomeric impurities and why are they a major concern in drug development?

Isomeric impurities are molecules that have the same molecular formula as the active pharmaceutical ingredient (API) but differ in the spatial arrangement of their atoms.[1] These can include enantiomers, diastereomers, and structural isomers. They are a significant concern because even subtle structural differences can lead to vastly different biological, pharmacological, and toxicological effects.[2][3][4] For instance, one enantiomer of a chiral drug may provide the desired therapeutic effect, while the other could be inactive or, in some cases, cause adverse or toxic effects.[5][6] Regulatory bodies like the FDA and EMA have strict guidelines requiring the characterization, quantification, and control of isomeric impurities to ensure drug safety and efficacy.[5][7][8][9]

Q2: What are the common sources of isomeric impurities?

Isomeric impurities can be introduced at various stages of the drug development and manufacturing process:

• Synthesis: They can form as by-products during chemical synthesis due to non-stereospecific reactions, incomplete reactions, or the presence of isomeric impurities in starting materials and intermediates.[10]

• Degradation: The API can degrade into its isomers during manufacturing or storage when exposed to factors like light, heat, or changes in pH.[10]

• Chiral Inversion: In some instances, the desired enantiomer can convert into its opposite enantiomer (in vivo or during storage).[10][11]

• Raw Materials: Impurities present in the starting materials or reagents can carry through the synthesis to the final product.[12]

Q3: What are the regulatory expectations for controlling isomeric impurities?

Regulatory agencies require a thorough understanding and control of the stereochemical composition of a drug substance.[2][7] Key expectations include:

• Characterization: The absolute stereochemistry of the drug molecule should be known.[2][11]

• Analytical Methods: Robust, stereospecific analytical methods (e.g., chiral HPLC) must be developed and validated early to identify and quantify all stereoisomers.[7][9]

• Specifications: The final drug product specifications must include tests for enantiomeric purity to ensure identity, strength, quality, and purity from a stereochemical perspective.[9][11]

• Process Control: Manufacturing and control procedures must be in place to ensure a consistent stereoisomeric composition from batch to batch.[2][9]

Q4: Which analytical techniques are best for identifying and quantifying isomeric impurities?

Due to their similar physicochemical properties, separating isomers can be challenging.[10] A combination of chromatographic and spectroscopic methods is often employed.

Technique	Primary Use	Advantages	Limitations	Citation
High-Performance Liquid Chromatography (HPLC)	Gold standard for separation and quantification, especially with Chiral Stationary Phases (CSPs).	Highly versatile, robust, and widely applicable for both analytical and preparative separations.	Method development can be time-consuming.	[5][6][10][13][14]
Ultra-High-Performance Liquid Chromatography (UHPLC)	High-throughput analysis.	Faster analysis times and better resolution compared to HPLC.	Requires specialized equipment capable of handling higher pressures.	[10][12]
Supercritical Fluid Chromatography (SFC)	Chiral separations and preparative purification.	Fast separations, reduced organic solvent consumption.	Requires specialized equipment; not suitable for all compounds.	[10][15]
Gas Chromatography (GC)	Analysis of volatile and thermally stable isomers.	Excellent for separating volatile organic impurities and residual solvents.	Not suitable for non-volatile or thermally labile compounds.	[12][16][17]
Capillary Electrophoresis (CE)	Orthogonal separation technique.	High separation efficiency, minimal sample and solvent consumption.	Lower sensitivity and loading capacity compared to HPLC.	[8][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and identification.	Provides detailed structural information to distinguish between isomers.	Lower sensitivity; may require impurity isolation for clear results.	[10][12][18]
Mass Spectrometry (MS)	Identification of unknown impurities (often coupled with LC or GC).	High sensitivity; provides molecular weight and fragmentation data for structural confirmation.	Cannot distinguish isomers on its own; requires a separation front-end.	[12][14][16]

Troubleshooting Guides

Issue 1: An unexpected isomer has been detected in my final product.

Q: My analytical results (e.g., HPLC, NMR) show an unexpected peak that I suspect is an isomer. What are the immediate steps for identification and control?

A: A systematic approach is crucial to identify the impurity and prevent its formation in the future.

References

• 1. biocompare.com [biocompare.com]
• 2. researchgate.net [researchgate.net]
• 3. omicsonline.org [omicsonline.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. pure-synth.com [pure-synth.com]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Part 9: Stereochemistry in Drug Discovery and Development – Chiralpedia [chiralpedia.com]
• 8. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 9. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. Guidance for Industry: Stereochemical Issues in Chiral Drug Development - Canada.ca [canada.ca]
• 12. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 13. Chiral Chromatography and the Pharmaceutical Industry [phenomenex.com]
• 14. Detailed Explanation of Drug Impurity Research Methods - Senieer - What You Trust [senieer.com]
• 15. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]
• 16. benchchem.com [benchchem.com]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. benchchem.com [benchchem.com]

Analytical methods for detecting impurities in 4-Bromobenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analytical testing of 4-Bromobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available 4-Bromobenzoic acid?

A1: Common impurities in 4-Bromobenzoic acid often originate from its synthesis route. These can include:

• Positional Isomers: 2-Bromobenzoic acid and 3-Bromobenzoic acid can be formed as byproducts during the bromination of benzoic acid.

• Starting Materials: Unreacted starting materials such as benzoic acid or p-toluic acid may be present.

• Related Substances: Depending on the synthetic pathway, impurities like terephthalic acid or 4-chlorobenzoic acid could also be present.

Q2: Which analytical method is best suited for quantifying impurities in 4-Bromobenzoic acid?

A2: The choice of analytical method depends on the specific impurity and the required sensitivity.

• High-Performance Liquid Chromatography (HPLC) is the most common and versatile technique for quantifying non-volatile organic impurities in 4-Bromobenzoic acid. It offers excellent resolution for separating positional isomers and other related substances.

• Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile and semi-volatile impurities. Derivatization may be necessary to increase the volatility of the acidic analytes.

• Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful technique for determining the purity of the main component and quantifying impurities without the need for reference standards for each impurity. It is considered a primary ratio method.[1][2]

Q3: Can I use UV spectroscopy for purity assessment of 4-Bromobenzoic acid?

A3: While UV-Vis spectroscopy can be used to determine the concentration of a pure 4-Bromobenzoic acid solution, it is generally not suitable for impurity profiling. This is because many of the likely impurities have similar UV spectra to 4-Bromobenzoic acid, making it difficult to differentiate and quantify them individually.

Q4: What are typical acceptance criteria for purity of 4-Bromobenzoic acid in pharmaceutical applications?

A4: The acceptance criteria for purity are defined by regulatory bodies such as the International Council for Harmonisation (ICH) and pharmacopoeias (e.g., USP, EP). Typically, for an active pharmaceutical ingredient (API), the purity should be high, often greater than 99%. Specific thresholds are set for reporting, identification, and qualification of impurities.

Analytical Methods Overview

A variety of analytical techniques can be employed for the detection and quantification of impurities in 4-Bromobenzoic acid. The choice of method will depend on the nature of the impurity, the required level of sensitivity, and the available instrumentation.

Analytical Method	Applicability	Typical Impurities Detected	Limit of Detection (LOD) / Limit of Quantitation (LOQ)
HPLC-UV	Primary method for non-volatile organic impurities.	Positional isomers (2- & 3-Bromobenzoic acid), Benzoic acid, Terephthalic acid, 4-Chlorobenzoic acid.	LOD and LOQ are method-dependent but can typically reach low ppm levels. For example, a validated HPLC method for benzoic acid in noodles reported a LOD of 0.42 µg/mL and a LOQ of 1.14 µg/mL.[3] For terephthalic acid and its impurities, LODs can range from 0.180 to 1.53 ppm.[4]
GC-MS	Suitable for volatile and semi-volatile impurities. Derivatization is often required for acidic compounds.	Residual solvents, volatile starting materials.	Highly sensitive, capable of detecting impurities at ppm to ppb levels.
qNMR	Purity determination of the main component and quantification of major impurities.	Positional isomers, starting materials, and other structurally related impurities.	Generally less sensitive than chromatographic methods for trace impurities, but highly accurate for quantification of impurities at levels of ~0.1% and above.

Experimental Protocols

Protocol 1: HPLC-UV Method for Impurity Profiling

This protocol outlines a general reversed-phase HPLC method for the separation of 4-Bromobenzoic acid from its potential impurities.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• 4-Bromobenzoic acid reference standard and sample

• Reference standards for expected impurities (e.g., 2-Bromobenzoic acid, 3-Bromobenzoic acid)

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection: 245 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

3. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of 4-Bromobenzoic acid and each impurity reference standard in the mobile phase to prepare a stock solution. Further dilute to a suitable concentration (e.g., 1 µg/mL).

• Sample Solution: Accurately weigh and dissolve the 4-Bromobenzoic acid sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

4. Analysis:

• Inject the standard solution to determine the retention times of the main component and impurities.

• Inject the sample solution to identify and quantify the impurities based on the retention times and peak areas relative to the standards.

Protocol 2: GC-MS Method for Volatile Impurities

This protocol describes a general approach for the analysis of volatile impurities using GC-MS, which may require derivatization.

1. Instrumentation and Materials:

• GC-MS system with a split/splitless injector

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• 4-Bromobenzoic acid sample

2. GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 min

  • Ramp: 10 °C/min to 280 °C, hold for 5 min

• Carrier Gas Flow: 1.0 mL/min (constant flow)

• Ion Source Temperature: 230 °C

• Mass Range: m/z 50-500

3. Sample Preparation (with Derivatization):

• Accurately weigh about 1 mg of the 4-Bromobenzoic acid sample into a vial.

• Add 100 µL of a suitable solvent (e.g., pyridine) and 100 µL of the derivatizing agent (e.g., BSTFA).

• Heat the vial at 70 °C for 30 minutes.

• Inject 1 µL of the derivatized sample into the GC-MS.

Protocol 3: Quantitative ¹H-NMR (qNMR) for Purity Assessment

This protocol provides a general procedure for determining the purity of 4-Bromobenzoic acid using qNMR with an internal standard.[2]

1. Instrumentation and Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• High-purity internal standard (e.g., maleic acid, certified benzoic acid)[5][6][7]

• Deuterated solvent (e.g., DMSO-d₆)

• 4-Bromobenzoic acid sample

2. Sample Preparation:

• Accurately weigh approximately 20 mg of the 4-Bromobenzoic acid sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the internal standard into the same vial.

• Add approximately 0.7 mL of the deuterated solvent.

• Ensure complete dissolution and transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Acquire the ¹H NMR spectrum with a sufficiently long relaxation delay (e.g., 5 times the longest T₁ of any proton being quantified) to ensure full signal relaxation.

• Use a sufficient number of scans to obtain a good signal-to-noise ratio for both the analyte and the internal standard signals.

4. Data Processing and Calculation:

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal for 4-Bromobenzoic acid and a signal for the internal standard.

• Calculate the purity of the 4-Bromobenzoic acid sample using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = 4-Bromobenzoic acid

  • IS = Internal Standard

Troubleshooting Guides

HPLC Troubleshooting

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols on the column.	- Use a highly deactivated (end-capped) column.- Lower the mobile phase pH to suppress silanol (B1196071) ionization (e.g., pH 2.5-3.0).- Add a competing base (e.g., triethylamine) to the mobile phase (use with caution as it can affect column lifetime).
Column overload.	- Reduce the sample concentration or injection volume.
Extra-column dead volume.	- Use shorter tubing with a smaller internal diameter between the injector, column, and detector.
Peak Splitting	Co-elution of an impurity.	- Optimize the gradient to improve resolution.- Change the mobile phase composition or the column chemistry.[8][9]
Sample solvent incompatible with the mobile phase.	- Dissolve the sample in the initial mobile phase composition.
Column void or contamination at the inlet.	- Reverse and flush the column (if recommended by the manufacturer).- Replace the column or guard column.
Irreproducible Retention Times	Inadequate column equilibration.	- Increase the equilibration time between runs, especially for gradient methods.[10]
Mobile phase composition changes.	- Prepare fresh mobile phase daily and ensure it is well-mixed.[10]
Fluctuations in column temperature.	- Use a column oven to maintain a constant temperature.[10]

GC-MS Troubleshooting

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	Active sites in the injector liner or column.	- Use a deactivated liner and/or pack it with deactivated glass wool.- Trim the first few centimeters of the column.- Ensure complete derivatization if used.
Incomplete sample vaporization.	- Increase the injector temperature (do not exceed the analyte's thermal stability).
Ghost Peaks	Carryover from previous injections.	- Run a solvent blank to confirm.- Increase the final oven temperature and hold time to "bake out" the column.- Clean the injector.
Contaminated syringe or septum.	- Rinse the syringe thoroughly with a strong solvent.- Replace the septum.
Loss of Sensitivity	Leak in the system.	- Check for leaks at the injector, column fittings, and septum using an electronic leak detector.
Contaminated ion source.	- Clean the ion source according to the manufacturer's instructions.
Column contamination.	- Condition the column at a high temperature.- Trim the column inlet.

NMR Troubleshooting

Problem	Potential Cause	Recommended Solution
Broad Peaks	High sample concentration.	- Prepare a more dilute sample.
Presence of paramagnetic impurities.	- Filter the sample through a small plug of glass wool in a pipette.
Poor shimming.	- Re-shim the spectrometer on the sample.
Inaccurate Quantification	Incorrectly phased or baseline-corrected spectrum.	- Manually and carefully phase and baseline correct the spectrum before integration.
Insufficient relaxation delay (d1).	- For qNMR, use a longer relaxation delay (e.g., 5 times the longest T₁).
Missing Carboxylic Acid Proton Signal (~10-13 ppm)	Exchange with residual water or deuterated solvent (e.g., D₂O, CD₃OD).	- Use a very dry deuterated solvent (e.g., DMSO-d₆).- This is a common phenomenon and does not necessarily indicate a problem with the sample itself.

Visualizations

Caption: Experimental workflow for the analysis of impurities in 4-Bromobenzoic acid.

Caption: Logical troubleshooting flow for HPLC peak tailing.

References

• 1. 2023-03-29-qnmr-octad - BIPM [bipm.org]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. thaiscience.info [thaiscience.info]
• 4. Micellar liquid chromatography of terephthalic acid impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ckisotopes.com [ckisotopes.com]
• 6. otsuka.co.jp [otsuka.co.jp]
• 7. ukisotope.com [ukisotope.com]
• 8. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 9. uhplcs.com [uhplcs.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]

Safe handling and storage of 4-Bromobenzoic acid to prevent degradation

Welcome to the Technical Support Center for 4-Bromobenzoic Acid. This resource is designed for researchers, scientists, and drug development professionals to ensure the safe handling and storage of 4-Bromobenzoic acid, preventing its degradation and maintaining its integrity throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-Bromobenzoic acid?

A1: 4-Bromobenzoic acid should be stored in a cool, dry, and well-ventilated area.[1] It is crucial to keep the container tightly closed to prevent moisture absorption and contamination.[1] Recommended storage temperatures are typically between 2-8°C for long-term stability.

Q2: What are the primary factors that can cause the degradation of 4-Bromobenzoic acid?

A2: The primary factors that can lead to the degradation of 4-Bromobenzoic acid are exposure to heat, strong oxidizing agents, and strong acids.[1] While generally stable under normal conditions, prolonged exposure to harsh environments can affect its purity.

Q3: What personal protective equipment (PPE) should be used when handling 4-Bromobenzoic acid?

A3: When handling 4-Bromobenzoic acid, it is essential to use appropriate personal protective equipment. This includes safety glasses with side-shields, protective gloves (such as nitrile), and a lab coat.[1] If there is a risk of dust formation, a NIOSH-approved respirator is recommended.

Q4: Is 4-Bromobenzoic acid sensitive to light?

A4: While the Safety Data Sheets do not specifically highlight photosensitivity as a primary concern, it is good laboratory practice to protect all chemicals from prolonged exposure to light, especially UV light. One study on related bromobenzoic acids protected samples from light to prevent potential photolysis.[2]

Q5: What are the known incompatibilities of 4-Bromobenzoic acid?

A5: 4-Bromobenzoic acid is incompatible with strong oxidizing agents and strong acids.[1] Contact with these substances can lead to vigorous reactions and degradation of the compound.

Troubleshooting Guide

This guide will help you troubleshoot common issues related to the degradation of 4-Bromobenzoic acid.

Problem: I suspect my 4-Bromobenzoic acid has degraded. What are the initial steps to confirm this?

Solution:

• Visual Inspection: Check for any change in the physical appearance of the solid. Pure 4-Bromobenzoic acid is a white to off-white crystalline powder. Any significant color change or clumping may indicate degradation or contamination.

• Melting Point Analysis: Determine the melting point of a small sample. The reported melting point of pure 4-Bromobenzoic acid is in the range of 252-254°C. A significant depression or broadening of the melting point range can indicate the presence of impurities, including degradation products.

• Purity Analysis by HPLC: The most reliable way to confirm degradation is to analyze the purity of your sample using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. A decrease in the peak area of 4-Bromobenzoic acid and the appearance of new peaks are indicative of degradation.

Problem: My HPLC analysis shows new peaks, suggesting degradation. What are the likely degradation products?

Solution:

The identity of degradation products depends on the stressor. Based on the chemical structure of 4-Bromobenzoic acid and forced degradation studies on similar compounds, potential degradation products include:

• Under Hydrolytic (Acidic/Alkaline) Conditions: While the ester group is not present, harsh acidic or basic conditions could potentially lead to the hydrolysis of the bromine-carbon bond, although this is generally difficult. More likely, it could promote other reactions if impurities are present.

• Under Oxidative Conditions: Oxidation can lead to the formation of various oxidized species. A potential degradation product is 4-hydroxybenzoic acid, formed by the replacement of the bromine atom with a hydroxyl group, though this is more of a substitution reaction. Ring opening is possible under very harsh oxidative stress.

• Under Photolytic Conditions: Exposure to UV light can induce photochemical reactions. This may involve the cleavage of the carbon-bromine bond, leading to the formation of radical species that can then react further.

Problem: How can I prevent the degradation of 4-Bromobenzoic acid during my experiments?

Solution:

• Control Temperature: Avoid exposing 4-Bromobenzoic acid to high temperatures. If heating is necessary for your reaction, use the lowest effective temperature and for the shortest duration possible.

• Avoid Incompatible Reagents: Ensure that your reaction mixture does not contain strong oxidizing agents or strong acids unless they are a required part of the synthesis.

• Protect from Light: If your experiment is running for an extended period, consider protecting the reaction vessel from light by wrapping it in aluminum foil.[2]

• Use Inert Atmosphere: For sensitive reactions, conducting the experiment under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

Quantitative Data on Stability

Stress Condition	Stressing Agent/Condition	Expected Stability of 4-Bromobenzoic Acid	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl at 60°C	Generally stable, minimal degradation expected.	Trace impurities may be observed.
Alkaline Hydrolysis	0.1 M NaOH at 60°C	More susceptible than acidic conditions, but still relatively stable.	Potential for hydrolysis of the C-Br bond under harsh conditions.
Oxidation	3% H₂O₂ at room temperature	Susceptible to degradation.	Oxidized aromatic species, potentially 4-hydroxybenzoic acid.
Photolytic	Exposure to UV light (254 nm)	Potential for degradation.	Products resulting from C-Br bond cleavage.
Thermal	80°C (dry heat)	Generally stable.	Minimal degradation expected.

Experimental Protocols

Protocol for Forced Degradation Study of 4-Bromobenzoic Acid

This protocol outlines a typical forced degradation study to assess the stability of 4-Bromobenzoic acid and to identify potential degradation products.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve 4-Bromobenzoic acid in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to obtain a stock solution of a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Alkaline Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH. Keep the solution at 60°C for 8 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 3% hydrogen peroxide (H₂O₂). Keep the solution at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Photolytic Degradation: Expose a solution of 4-Bromobenzoic acid (100 µg/mL in the mobile phase) in a quartz cuvette to UV light (254 nm) for 24 hours. Keep a control sample wrapped in aluminum foil at the same temperature.

• Thermal Degradation: Store a solid sample of 4-Bromobenzoic acid in an oven at 80°C for 48 hours. After exposure, prepare a 100 µg/mL solution in the mobile phase.

3. HPLC Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method. An example method is provided below.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 20 µL.

4. Data Analysis:

• Calculate the percentage degradation of 4-Bromobenzoic acid in each stressed sample compared to the unstressed control.

• Identify and, if possible, characterize any significant degradation products using techniques like LC-MS.

Visualizations

Caption: Troubleshooting workflow for suspected degradation of 4-Bromobenzoic acid.

Caption: Key relationships for safe handling and storage to prevent degradation.

References

• 1. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 2. chromatographytoday.com [chromatographytoday.com]

Work-up procedure for quenching 4-Bromobenzoic acid synthesis reactions

This technical support center provides troubleshooting guidance and frequently asked questions for the work-up and quenching procedures in the synthesis of 4-Bromobenzoic acid. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental work-up of 4-Bromobenzoic acid synthesis.

Issue	Potential Cause	Recommended Solution
Low Yield of 4-Bromobenzoic Acid	Incomplete Quenching: The Grignard reagent was not fully reacted with CO2, or the carboxylate salt was not fully protonated.	Ensure an excess of crushed dry ice is used. During acidification, add acid slowly and monitor the pH to ensure complete protonation (pH ~2).[1]
Side Reactions: Formation of biphenyl (B1667301) as a byproduct in Grignard synthesis due to coupling reactions.	This can be minimized by slow addition of the alkyl halide during Grignard reagent formation and maintaining a moderate reaction temperature.[2]
Loss during Extraction: The product is partially soluble in the aqueous layer, especially if the pH is not sufficiently acidic.	Ensure the aqueous layer is acidified to pH 2 before extraction. Perform multiple extractions with an organic solvent (e.g., diethyl ether or ethyl acetate) to maximize recovery.[1]
Emulsion Formation During Extraction	Vigorous Shaking: Excessive agitation during the extraction process can lead to the formation of a stable emulsion.	Use gentle, swirling motions when mixing the layers in the separatory funnel. Adding a saturated brine solution can help to break up emulsions.[3]
Product is Contaminated with Starting Material (e.g., p-bromotoluene)	Incomplete Oxidation: The oxidation of p-bromotoluene to 4-bromobenzoic acid was not complete.	Monitor the reaction progress using TLC or HPLC to ensure full conversion of the starting material.[4] Purification by recrystallization can effectively remove unreacted starting material.
Oily Product Instead of Crystalline Solid	Presence of Impurities: Residual solvent or organic byproducts can prevent crystallization.	Ensure the product is thoroughly dried under vacuum to remove all solvent. If impurities are suspected, recrystallization from a suitable solvent system (e.g., methanol (B129727)/water) is recommended.[4]
Difficulty Filtering the Product	Very Fine Precipitate: Rapid precipitation can lead to the formation of very fine crystals that clog the filter paper.	Allow the product to crystallize slowly from the solution by cooling it gradually. This will result in larger crystals that are easier to filter.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching a Grignard reaction for 4-Bromobenzoic acid synthesis with dry ice?

The Grignard reagent, an organomagnesium compound, is a strong nucleophile and a strong base. Quenching with solid carbon dioxide (dry ice) allows the Grignard reagent to attack the electrophilic carbon of CO2, forming a magnesium carboxylate salt. Subsequent acidification protonates this salt to yield the desired carboxylic acid, in this case, 4-Bromobenzoic acid.[1]

Q2: Why is it crucial to use anhydrous conditions during the formation of the Grignard reagent?

Grignard reagents are highly reactive towards protic sources, such as water.[1] Any moisture present will protonate and thus destroy the Grignard reagent, reducing the overall yield of the desired product. Therefore, all glassware must be thoroughly dried, and anhydrous solvents should be used.

Q3: How can I remove the biphenyl byproduct from my 4-Bromobenzoic acid synthesized via the Grignard route?

The biphenyl byproduct is a non-polar hydrocarbon, while 4-Bromobenzoic acid is a polar carboxylic acid. This difference in polarity allows for easy separation during the work-up. By making the aqueous layer basic (e.g., with NaOH), the 4-Bromobenzoic acid will deprotonate to form the water-soluble sodium 4-bromobenzoate, while the non-polar biphenyl will remain in the organic layer. The layers can then be separated, and the aqueous layer containing the product can be re-acidified to precipitate the pure 4-Bromobenzoic acid.

Q4: What is a suitable solvent for recrystallizing 4-Bromobenzoic acid?

A common and effective solvent system for the recrystallization of 4-Bromobenzoic acid is a mixture of methanol and water.[4] The crude product is dissolved in a minimal amount of hot methanol, and then water is added dropwise until the solution becomes slightly turbid. Upon slow cooling, pure crystals of 4-Bromobenzoic acid will form.

Experimental Protocols

Work-up Procedure for 4-Bromobenzoic Acid Synthesis via Grignard Reaction

• Quenching: After the formation of the Grignard reagent is complete, carefully pour the reaction mixture onto a large excess of crushed dry ice in a separate flask.

• Solvent Evaporation: Allow the excess dry ice to sublime. Add a small amount of diethyl ether to the reaction flask to dissolve the product.

• Acidification: Slowly add 6M HCl to the mixture with stirring until the aqueous layer is acidic (pH ~2). This will protonate the magnesium carboxylate salt to form 4-Bromobenzoic acid.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic layers and wash with a saturated sodium chloride (brine) solution.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude 4-Bromobenzoic acid.

• Purification: Purify the crude product by recrystallization from a methanol/water mixture.[4]

Work-up Procedure for 4-Bromobenzoic Acid Synthesis via Oxidation of p-Bromotoluene

• Cooling and Filtration: Once the oxidation reaction is complete, cool the reaction mixture to room temperature. The crude 4-Bromobenzoic acid will precipitate out of the solution.

• Initial Wash: Collect the crude product by vacuum filtration and wash the filter cake with cold water.

• Dissolution in Base: Transfer the crude product to a beaker and dissolve it in a dilute aqueous solution of sodium hydroxide (B78521) (NaOH) to form the soluble sodium 4-bromobenzoate.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and heat the mixture gently. Filter the hot solution to remove the activated carbon.

• Precipitation: Cool the filtrate and slowly add a dilute acid (e.g., 10% sulfuric acid) with stirring until the pH of the solution is approximately 2.[5] The 4-Bromobenzoic acid will precipitate out.

• Final Filtration and Drying: Collect the purified product by vacuum filtration, wash the crystals with cold water, and dry them thoroughly under vacuum.

Visualizations

Caption: Workflow for the work-up of 4-Bromobenzoic acid from a Grignard reaction.

Caption: A logical diagram for troubleshooting low yields in 4-Bromobenzoic acid synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Methods for Determining the Purity of 4-Bromobenzoic Acid

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount for the synthesis of safe and effective pharmaceuticals. 4-Bromobenzoic acid is a key building block in the production of various active pharmaceutical ingredients (APIs). This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 4-Bromobenzoic acid, alongside alternative analytical techniques, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a widely used technique for the purity determination of non-volatile and thermally labile compounds like 4-Bromobenzoic acid. Its high resolution and sensitivity make it ideal for separating the main component from its potential impurities.

Experimental Protocol: Reverse-Phase HPLC

A common approach for analyzing 4-Bromobenzoic acid is reverse-phase HPLC. This method separates compounds based on their hydrophobicity.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% formic or phosphoric acid) and an organic phase (e.g., acetonitrile (B52724) or methanol). A typical gradient could be:

  • Start with 95% aqueous phase and 5% organic phase.

  • Linearly increase the organic phase to 95% over 5-10 minutes.[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of a 4-Bromobenzoic acid reference standard in a suitable solvent, such as a mixture of water and acetonitrile.

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the 4-Bromobenzoic acid sample to be tested in the same solvent to a concentration within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Potential Impurities in 4-Bromobenzoic Acid

The purity of 4-Bromobenzoic acid is largely dependent on its synthesis route. A common method for its preparation is the oxidation of 4-bromotoluene. Potential impurities arising from this process include:

• Unreacted starting material: 4-bromotoluene

• Intermediates: 4-bromobenzaldehyde

• By-products of over-oxidation or side reactions.

Comparison with Alternative Analytical Methods

While HPLC is a robust method, other techniques can also be employed for purity assessment. This section compares HPLC with Gas Chromatography (GC) and Melting Point Analysis.

Gas Chromatography (GC)

GC is suitable for volatile and thermally stable compounds. For non-volatile compounds like 4-Bromobenzoic acid, derivatization is often required to increase their volatility.

Advantages of GC:

• High resolution, especially with capillary columns.

• Sensitive detectors, such as Flame Ionization Detector (FID) and Mass Spectrometry (MS).

Disadvantages of GC:

• Requires the analyte to be volatile and thermally stable, often necessitating a derivatization step which can add complexity and potential for error.

• Not suitable for thermally labile compounds.

Melting Point Analysis

Melting point is a fundamental physical property that can indicate the purity of a crystalline solid. A pure compound typically has a sharp melting point range, while impurities will broaden and depress the melting range.

Advantages of Melting Point Analysis:

• Simple, rapid, and inexpensive technique.

• Provides a good initial assessment of purity.

Disadvantages of Melting Point Analysis:

• Non-specific; different impurities can have similar effects on the melting point.

• Not quantitative.

• Less sensitive to small amounts of impurities compared to chromatographic methods.

Performance Comparison Data

The following table summarizes representative performance data for HPLC and GC methods for the analysis of benzoic acid derivatives. This data is intended to provide a general comparison; specific results for 4-Bromobenzoic acid may vary.

Parameter	HPLC	Gas Chromatography (GC)
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL	0.03 - 1.5 µg/mL
Precision (%RSD)	< 2%	< 5%
Accuracy (% Recovery)	98 - 102%	95 - 105%
Sample Derivatization	Not typically required	Often required

Visualizing the Workflow and Method Comparison

To better illustrate the experimental process and the decision-making involved in selecting an analytical method, the following diagrams are provided.

References

• 1. chromatographytoday.com [chromatographytoday.com]

A Comparative Analysis of the Reactivity of 4-Iodo, 4-Bromo, and 4-Chlorobenzoic Acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate starting materials is a critical determinant of success in the synthesis of novel chemical entities. For drug development and materials science, 4-halobenzoic acids are indispensable building blocks. The nature of the halogen substituent at the 4-position profoundly influences the reactivity of the aromatic ring, dictating the feasibility and efficiency of key bond-forming reactions. This guide provides an objective comparison of the reactivity of 4-iodobenzoic acid, 4-bromobenzoic acid, and 4-chlorobenzoic acid, supported by experimental data, to inform substrate selection in synthetic endeavors.

The Reactivity Trend: A Tale of Bond Energies

The generally accepted reactivity trend for these compounds in palladium-catalyzed cross-coupling reactions is:

4-Iodobenzoic Acid > 4-Bromobenzoic Acid > 4-Chlorobenzoic Acid

This trend is primarily governed by the carbon-halogen (C-X) bond dissociation energy. The C-I bond is the longest and weakest, making it the most susceptible to oxidative addition by a low-valent palladium catalyst, which is often the rate-determining step in many cross-coupling catalytic cycles.[1][2] Conversely, the C-Cl bond is the strongest of the three, necessitating more forcing conditions to achieve comparable reactivity.

Quantitative Comparison in Cross-Coupling Reactions

The differences in reactivity are not merely theoretical. Experimental data from various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, provide a quantitative illustration of this reactivity trend.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds. The data below, adapted from a study on ligand-free palladium-catalyzed reactions, highlights the stark differences in reactivity between the 4-halobenzoic acids when coupled with phenylboronic acid.[3]

Aryl Halide	Catalyst Loading (mol%)	Reaction Time	Conversion (%)
4-Iodobenzoic Acid	4 x 10⁻³	10 min	>95
4-Bromobenzoic Acid	1.3 x 10⁻²	10 min	>95
4-Chlorobenzoic Acid	5.8 x 10⁻²	6 hours	>95

Table 1: Comparison of 4-halobenzoic acids in a ligand-free Suzuki-Miyaura coupling with phenylboronic acid.[3]

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne. The reactivity trend of I > Br > Cl is also pronounced in this reaction.

Aryl Halide	Product Yield (%)
4-Iodobenzoic Acid	87
4-Bromobenzoic Acid	82
4-Chlorobenzoic Acid	No reaction

Table 2: Yields from the Sonogashira coupling of 4-halobenzoic acids with phenylacetylene (B144264) in water.[4] It is important to note that while 4-chlorobenzoic acid did not yield the desired product under these specific conditions, successful couplings of aryl chlorides can be achieved with optimized catalysts and conditions.

Acidity of 4-Halobenzoic Acids

Another important aspect of the reactivity of these molecules is their acidity, represented by their pKa values. The electronic effects of the halogen substituent influence the acidity of the carboxylic acid proton.

Compound	pKa
4-Chlorobenzoic Acid	3.98
4-Bromobenzoic Acid	3.97
4-Iodobenzoic Acid	3.93
Benzoic Acid (for reference)	4.20

Table 3: pKa values of 4-halobenzoic acids in water at 25°C.[5][6]

The halo-substituted benzoic acids are all more acidic than benzoic acid itself due to the electron-withdrawing inductive effect of the halogens, which stabilizes the conjugate base.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for the Suzuki-Miyaura and Sonogashira couplings of 4-halobenzoic acids.

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates and reaction scales.

Materials:

• 4-Halobenzoic acid (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (see Table 1 for catalyst loading)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., water or a mixture of an organic solvent and water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried reaction vessel, add the 4-halobenzoic acid, arylboronic acid, and base.

• Evacuate and backfill the vessel with an inert gas (this step is repeated three times).

• Add the degassed solvent to the reaction mixture.

• Add the palladium catalyst.

• Stir the reaction mixture at the desired temperature (ranging from room temperature to elevated temperatures depending on the halide).

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup, typically by adding water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization.

General Protocol for Sonogashira Coupling

This protocol is a general guideline and may require optimization.

Materials:

• 4-Halobenzoic acid (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Copper(I) iodide (CuI, 2 mol%)

• Ligand (e.g., TPPTS, 8 mol% for aqueous reactions)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a reaction vessel, combine the 4-halobenzoic acid, palladium catalyst, copper(I) iodide, ligand (if used), and base.

• Purge the vessel with an inert gas.

• Add the degassed solvent and the terminal alkyne.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction until the starting material is consumed.

• After cooling, perform an appropriate workup, which may include acidification to precipitate the product, followed by filtration and washing.

• Further purification can be achieved by recrystallization or column chromatography.

Visualizing the Catalytic Cycle and Experimental Workflow

To better understand the processes involved, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for cross-coupling reactions.

Conclusion

The choice between 4-iodo, 4-bromo, and 4-chlorobenzoic acid as a substrate in cross-coupling reactions is a clear-cut decision based on the desired reactivity and economic considerations. 4-Iodobenzoic acid is the most reactive, enabling milder reaction conditions, lower catalyst loadings, and often shorter reaction times. 4-Bromobenzoic acid offers a balance between reactivity and cost, making it a workhorse in many synthetic applications. While 4-chlorobenzoic acid is the least reactive, its lower cost and the development of highly active catalyst systems have made it an increasingly viable option, particularly for large-scale syntheses where cost is a primary driver. A thorough understanding of these reactivity differences allows researchers to make informed decisions, optimizing their synthetic routes for efficiency and cost-effectiveness.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. 4-Chlorobenzoic Acid | ClC6H4COOH | CID 6318 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Suzuki Coupling of 4-Bromobenzoic Acid and Its Esters

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. Within the vast scope of this reaction, the choice of substrate can significantly impact reaction performance. This guide provides an objective comparison of the Suzuki coupling of 4-bromobenzoic acid versus its ester derivatives, offering supporting experimental data, detailed protocols, and a mechanistic overview to inform substrate selection in research and development.

Executive Summary

Both 4-bromobenzoic acid and its esters are viable substrates for Suzuki-Miyaura cross-coupling reactions, typically affording high yields of the corresponding biphenyl (B1667301) derivatives. The primary distinction lies in the handling of the carboxylic acid functionality. While the free acid can participate directly in the coupling, often in aqueous or mixed solvent systems, it requires careful consideration of the base used and may present solubility challenges. Esterification of the carboxylic acid can circumvent these issues, providing a substrate that often behaves more predictably in standard organic solvents. However, this introduces an additional synthetic step and the potential for ester hydrolysis under basic reaction conditions. The choice between the acid and its ester is therefore a strategic one, balancing atom economy and procedural simplicity against potential reactivity and solubility concerns.

Performance Comparison: 4-Bromobenzoic Acid vs. Its Esters

The presence of a carboxylic acid or an ester group, both electron-withdrawing, generally favors the oxidative addition step of the Suzuki coupling, making both substrate classes highly reactive.

4-Bromobenzoic Acid:

• Advantages: More atom-economical as it avoids protection/deprotection steps. Greener reaction conditions have been developed, often utilizing water as a solvent, which can simplify purification.[1][2][3]

• Disadvantages: The acidic proton requires at least one extra equivalent of base. The carboxylate formed in situ can potentially coordinate to the palladium catalyst, which may influence its activity.[4] Solubility of the carboxylate salt can be an issue, sometimes necessitating specific solvent systems or phase-transfer catalysts.

Esters of 4-Bromobenzoic Acid (e.g., Methyl or Hexyl 4-bromobenzoate):

• Advantages: Generally exhibit good solubility in common organic solvents used for Suzuki couplings. Avoids the potential complications of the free carboxylic acid interacting with the catalyst.

• Disadvantages: Requires an additional esterification step in the synthetic sequence. The ester group may be susceptible to hydrolysis to the carboxylic acid under the basic conditions of the Suzuki reaction, although with appropriate choice of base (e.g., potassium fluoride), this can often be avoided.[5]

Quantitative Data Summary

Substrate	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromobenzoic Acid	Phenylboronic Acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃	Water	RT	1.5	99	[1]
4-Bromobenzoic Acid	4-Methylphenylboronic Acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃	Water	RT	1.5	98	[1]
4-Bromobenzoic Acid	4-Methoxyphenylboronic Acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃	Water	RT	1.5	95	[1]
4-Bromobenzoic Acid	Phenylboronic Acid	Pd/C (ligand-free)	K₂CO₃	Ethanol/Water	RT	0.5	>95	[3]
Methyl 4-bromobenzoate (B14158574)	4-Cyanophenylboronic acid	Pd₂(dba)₃ / TTBP•HBF₄	K₂CO₃	Anisole	80	20	32	[6]
Hexyl 4-bromobenzoate	Phenylboronic Acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/Ethanol/Water	Reflux	N/A	High	[7]

Experimental Protocols

Suzuki Coupling of 4-Bromobenzoic Acid in Water

This protocol is adapted from a highly efficient, green chemistry procedure.[1]

Materials:

• 4-Bromobenzoic acid (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• [PdCl₂(NH₂CH₂COOH)₂] catalyst (0.001 mmol, 0.1 mol%)

• Potassium carbonate (K₂CO₃) (3.0 mmol)

• Distilled water (5.0 mL)

Procedure:

• In a round-bottomed flask, combine 4-bromobenzoic acid, the respective arylboronic acid, the palladium catalyst, and potassium carbonate.

• Add distilled water to the flask.

• Stir the mixture vigorously at room temperature under an air atmosphere for 1.5 hours.

• Upon completion, the product precipitates out of the aqueous solution.

• Collect the solid product by filtration and wash thoroughly with distilled water to remove inorganic salts.

• Dry the product under vacuum.

Suzuki Coupling of Hexyl 4-bromobenzoate

This is a general protocol for the Suzuki coupling of an ester of 4-bromobenzoic acid in a mixed solvent system.[7]

Materials:

• Hexyl 4-bromobenzoate (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• 2M Aqueous sodium carbonate (Na₂CO₃) solution (1 mL, 2.0 mmol)

• Toluene/Ethanol mixture

Procedure:

• To a round-bottom flask, add hexyl 4-bromobenzoate, the arylboronic acid, and the palladium catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) several times.

• Add the degassed toluene/ethanol solvent system followed by the aqueous sodium carbonate solution.

• Heat the mixture to reflux under the inert atmosphere, with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mechanistic Pathway and Experimental Workflow

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

The workflow for selecting a substrate and optimizing the reaction conditions can be summarized as follows:

Caption: Decision workflow for substrate selection and reaction execution.

Conclusion

The Suzuki coupling of both 4-bromobenzoic acid and its esters are highly effective transformations for the synthesis of 4-arylbenzoic acids and their derivatives. The choice between these substrates is nuanced and depends on the specific goals of the synthesis. For green chemistry applications and to maximize atom economy, direct coupling of 4-bromobenzoic acid is an excellent and well-documented option, with protocols available that are both high-yielding and environmentally benign.[1][3] Conversely, when solubility in traditional organic solvents is paramount, or to avoid potential complications arising from the free carboxylic acid, the use of an ester derivative is a reliable alternative. Researchers and drug development professionals should weigh the benefits of a shorter synthetic route against the potential need for more specialized reaction conditions when selecting between these valuable building blocks.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 4. reddit.com [reddit.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Unveiling the Biological Potential of 4-Bromobenzoic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has led to a burgeoning interest in the derivatives of 4-bromobenzoic acid. This versatile scaffold has been functionalized to create a diverse library of compounds with a wide spectrum of biological activities. This guide provides a comprehensive comparison of the performance of various 4-bromobenzoic acid derivatives, supported by experimental data, to aid researchers in navigating this promising area of drug discovery.

Enzyme Inhibition: A Key Therapeutic Strategy

Many diseases are driven by the aberrant activity of specific enzymes. Consequently, enzyme inhibition remains a cornerstone of modern drug development. Derivatives of 4-bromobenzoic acid have demonstrated significant inhibitory potential against key enzymatic targets, including α-amylase and tyrosinase.

α-Amylase Inhibition

α-Amylase is a critical enzyme in carbohydrate metabolism, and its inhibition is a validated approach for managing type 2 diabetes. Several Schiff base derivatives of 4-bromobenzoic acid have been synthesized and evaluated for their α-amylase inhibitory activity.

Compound Class	Derivative	IC50 (µM)	Standard (Acarbose) IC50 (µM)	Reference
Hydrazone-Schiff Base	Compound 21	0.21 ± 0.01	1.34 ± 0.01	[1][2]
Hydrazone-Schiff Base	Various Derivatives	0.21 - 5.50	1.34 ± 0.01	[1][2]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

Tyrosinase Inhibition

Tyrosinase is a key enzyme in melanin (B1238610) biosynthesis, and its inhibitors are of great interest in the cosmetic and pharmaceutical industries for treating hyperpigmentation disorders. Hydrazone-Schiff base derivatives of 4-bromobenzoic acid have emerged as potent tyrosinase inhibitors.

Compound Class	Derivative	IC50 (µM)	Standard (Kojic Acid) IC50 (µM)	Reference
Hydrazone-Schiff Base	Compound 2g	6.07 ± 0.40	16.9 ± 1.30	[3]
Hydrazone-Schiff Base	Compound 2k	-	16.9 ± 1.30	[3]
Hydrazone-Schiff Base	Compound 2d	-	16.9 ± 1.30	[3]
Hydrazone-Schiff Base	Compound 2c	-	16.9 ± 1.30	[3]
Hydrazone-Schiff Base	Compound 2n	13.15 ± 0.09	16.9 ± 1.30	[3]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity. Specific IC50 values for compounds 2k, 2d, and 2c were not available in the provided search results but were noted as potent inhibitors.

Antimicrobial and Antioxidant Activities

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents. Furthermore, oxidative stress is implicated in a multitude of diseases, highlighting the therapeutic potential of antioxidants. Derivatives of 4-bromobenzoic acid have shown promise in both of these areas.

Antimicrobial Activity

N-acyl-L-valine derivatives of 4-bromobenzoic acid have been investigated for their antimicrobial properties. The minimum inhibitory concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism, is a key metric for assessing antimicrobial efficacy.

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
N-acyl-L-valine	N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine	Enterococcus faecium	-	[4]
4H-1,3-oxazol-5-one	2-{4-[(4-bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one	Enterococcus faecium	-	[4]

Specific MIC values were not available in the provided search results, but these compounds were identified as having promising potential against Gram-positive pathogens.

Antioxidant Activity

The antioxidant potential of 4-bromobenzoic acid derivatives has been evaluated using various assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Compound Class	Derivative	DPPH Inhibition (%)	Reference
4H-1,3-oxazol-5-one	2-{4-[(4-bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one	16.75 ± 1.18	[4]
N-acyl-L-valine	N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine	4.70 ± 1.88	[4]

Inhibition percentage indicates the extent of radical scavenging at a specific concentration.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Synthesis of 4-Bromobenzoic Acid Hydrazone-Schiff Bases

These compounds are typically synthesized in a two-step process:

• Synthesis of 4-Bromobenzohydrazide (B182510): 4-Bromobenzoic acid is esterified, commonly using methanol (B129727) in the presence of an acid catalyst like sulfuric acid. The resulting methyl 4-bromobenzoate (B14158574) is then reacted with hydrazine (B178648) hydrate (B1144303) to yield 4-bromobenzohydrazide.

• Synthesis of Schiff Bases: The synthesized 4-bromobenzohydrazide is then condensed with various substituted aldehydes in a suitable solvent, such as methanol, often with a catalytic amount of acetic acid, to produce the final hydrazone-Schiff base derivatives.

Synthesis of N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives

The synthesis of these derivatives involves a multi-step pathway:

• N-acylation of L-valine: L-valine is acylated with 4-[(4-bromophenyl)sulfonyl]benzoyl chloride in a Schotten-Baumann type reaction to yield N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine.

• Cyclodehydration to 4H-1,3-oxazol-5-one: The N-acylated L-valine derivative can then undergo intramolecular cyclodehydration to form the corresponding 4H-1,3-oxazol-5-one.

In Vitro α-Amylase Inhibition Assay

The inhibitory activity against α-amylase is determined using a colorimetric assay:

• A solution of the test compound is pre-incubated with a solution of porcine pancreatic α-amylase in a suitable buffer (e.g., phosphate (B84403) buffer, pH 6.9).

• A starch solution is added to initiate the enzymatic reaction.

• The reaction is incubated for a specific period at a controlled temperature (e.g., 37°C).

• The reaction is stopped by adding a dinitrosalicylic acid (DNS) color reagent.

• The mixture is heated to develop the color and then cooled.

• The absorbance is measured at 540 nm. The percentage of inhibition is calculated by comparing the absorbance of the test sample with that of a control. Acarbose is commonly used as a standard inhibitor.

In Vitro Tyrosinase Inhibition Assay

The inhibitory effect on mushroom tyrosinase is assessed as follows:

• A solution of the test compound is mixed with mushroom tyrosinase in a phosphate buffer (pH 6.8).

• L-DOPA is added as the substrate to start the reaction.

• The formation of dopachrome (B613829) is monitored by measuring the absorbance at 475 nm over time.

• The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate in its absence. Kojic acid is a commonly used standard inhibitor.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines:

• Serial two-fold dilutions of the test compounds are prepared in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Each well is inoculated with a standardized suspension of the test microorganism.

• The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

DPPH Radical Scavenging Assay

The antioxidant activity is evaluated by the DPPH radical scavenging method:

• A solution of the test compound in a suitable solvent (e.g., methanol) is added to a solution of DPPH.

• The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• The absorbance of the solution is measured at 517 nm.

• The percentage of radical scavenging activity is calculated by comparing the absorbance of the test sample with that of a control (DPPH solution without the sample). Ascorbic acid or Trolox are often used as positive controls.

Visualizing the Workflow

To provide a clear overview of the research process for evaluating 4-bromobenzoic acid derivatives, the following workflow diagram has been generated.

Caption: Workflow for the synthesis and biological evaluation of 4-bromobenzoic acid derivatives.

Metabolic Fate

While not a signaling pathway in the traditional sense, understanding the metabolic fate of these compounds is crucial. For instance, related halo-benzoic acids have been shown to be metabolized via the β-ketoadipate pathway. This pathway involves initial hydrolytic dehalogenation to form a hydroxybenzoic acid, which is then further metabolized.

Caption: Simplified overview of the β-ketoadipate pathway for the metabolism of aromatic compounds.

This guide serves as a starting point for researchers interested in the biological activities of 4-bromobenzoic acid derivatives. The provided data and protocols offer a foundation for further investigation and the rational design of novel therapeutic agents based on this versatile chemical scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. Determination of DPPH radical scavenging activity [bio-protocol.org]
• 4. Broth Microdilution | MI [microbiology.mlsascp.com]

A Comparative Spectroscopic Analysis of 2-, 3-, and 4-Bromobenzoic Acid Isomers

A detailed spectroscopic comparison of the three positional isomers of bromobenzoic acid—2-bromobenzoic acid, 3-bromobenzoic acid, and 4-bromobenzoic acid—reveals distinct differences in their infrared (IR), nuclear magnetic resonance (NMR), and mass spectra. These variations, arising from the different positions of the bromine substituent on the benzene (B151609) ring relative to the carboxylic acid group, provide a clear method for their differentiation. This guide presents a summary of their key spectroscopic features, supported by experimental data, to aid researchers in the identification and characterization of these compounds.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the analysis of 2-, 3-, and 4-bromobenzoic acid using various spectroscopic techniques.

Infrared (IR) Spectroscopy Data

Characteristic Vibration	2-Bromobenzoic Acid (cm⁻¹)	3-Bromobenzoic Acid (cm⁻¹)	4-Bromobenzoic Acid (cm⁻¹)
O-H Stretch (Carboxylic Acid)	~2500-3300 (broad)	~2500-3300 (broad)[1][2]	~2500-3300 (broad)
C-H Stretch (Aromatic)	~3000-3100[2]	~3000-3100[1][2]	~3000-3100
C=O Stretch (Carboxylic Acid)	~1700[2]	~1700[1][2]	~1700
C=C Stretch (Aromatic)	~1450-1600[2]	~1450-1600[1][2]	~1450-1600
C-O Stretch (Carboxylic Acid)	~1300[1]	~1300[1]	~1300

¹H NMR Spectroscopy Data

Note: Chemical shifts (δ) are reported in parts per million (ppm) and are referenced to tetramethylsilane (B1202638) (TMS). Multiplicities are denoted as s (singlet), d (doublet), t (triplet), and m (multiplet).

Proton	2-Bromobenzoic Acid (δ, ppm)	3-Bromobenzoic Acid (δ, ppm)	4-Bromobenzoic Acid (δ, ppm)
-COOH	~10-13 (broad s)	~12.5 (broad s)[3]	~13.16 (s)[4]
Aromatic H	Complex multiplet pattern	H-2: 8.15 (t)[3], H-6: 7.95 (ddd)[3], H-4: 7.70 (ddd)[3], H-5: 7.35 (t)[3]	Two distinct doublets[5]

¹³C NMR Spectroscopy Data

Carbon	2-Bromobenzoic Acid (δ, ppm)	3-Bromobenzoic Acid (δ, ppm)	4-Bromobenzoic Acid (δ, ppm)
C=O	~171.5	171.5[3]	Data not readily available
C-1	Data not readily available	132.8[3]	Data not readily available
C-2	Data not readily available	136.0[3]	Data not readily available
C-3	Data not readily available	122.5[3]	Data not readily available
C-4	Data not readily available	133.0[3]	Data not readily available
C-5	Data not readily available	130.2[3]	Data not readily available
C-6	Data not readily available	128.8[3]	Data not readily available

Mass Spectrometry Data

Isomer	Molecular Ion (M⁺) (m/z)	Key Fragment Ions (m/z)
2-Bromobenzoic Acid	200/202 (approx. 1:1 ratio)[6]	183/185 ([M-OH]⁺), 155/157 ([M-COOH]⁺), 76
3-Bromobenzoic Acid	200/202 (approx. 1:1 ratio)[7]	183/185 ([M-OH]⁺), 155/157 ([M-COOH]⁺), 76[7]
4-Bromobenzoic Acid	200/202 (approx. 1:1 ratio)	183/185 ([M-OH]⁺), 155/157 ([M-COOH]⁺), 76

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy: This technique is often preferred for its simplicity and minimal sample preparation.[1]

• Instrument Preparation: Ensure the ATR crystal (commonly diamond or zinc selenide) is clean.[1] A background spectrum of the empty crystal is recorded.[1]

• Sample Application: A small amount of the solid bromobenzoic acid isomer is placed directly onto the ATR crystal.[1]

• Pressure Application: A pressure clamp is used to press the sample firmly against the crystal, ensuring good contact.[1]

• Data Acquisition: The infrared spectrum is collected. The instrument's software automatically ratios the sample spectrum against the background to produce the final absorbance or transmittance spectrum.[1]

• Cleaning: After analysis, the pressure clamp is retracted, and the crystal surface is carefully cleaned with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft wipe.[1]

Potassium Bromide (KBr) Pellet Method: This is a traditional transmission method.

• Sample Preparation: A small amount of the solid sample is finely ground with dry potassium bromide (KBr) powder in an agate mortar.

• Pellet Formation: The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The KBR pellet is placed in the sample holder of the IR spectrometer, and the spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the bromobenzoic acid isomer is accurately weighed and dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.[3][8] The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[3]

• Transfer to NMR Tube: The solution is transferred to a standard 5 mm NMR tube using a clean Pasteur pipette.[3] If any particulate matter is visible, the solution can be filtered through a small plug of glass wool in the pipette.[3]

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[3]

• Instrument Setup: The NMR tube is placed in the spectrometer's spinner turbine and inserted into the magnet. The spectrometer is locked on the deuterium (B1214612) signal of the solvent, and the magnetic field is shimmed to achieve optimal homogeneity.[3]

• Data Acquisition:

  • ¹H NMR: A standard single-pulse experiment is used with a spectral width of approximately 12-15 ppm.[3]

  • ¹³C NMR: A standard proton-decoupled pulse sequence is used with a spectral width of typically 0-220 ppm.[3] Due to the low natural abundance of ¹³C, a larger number of scans is required to achieve a good signal-to-noise ratio.[3]

• Data Processing: A Fourier transform is applied to the raw data, followed by phasing and baseline correction. The spectrum is then referenced to the internal standard or the residual solvent peak.[3]

Mass Spectrometry (MS)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS).

• Ionization: Electron ionization (EI) is a common method used for these compounds, where high-energy electrons bombard the sample molecules, causing them to ionize and fragment.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of each ion as a function of its m/z value.

Visualizing the Analysis

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical approach to differentiating the bromobenzoic acid isomers.

Caption: General workflow for the spectroscopic analysis of bromobenzoic acid isomers.

Caption: Logic for differentiating bromobenzoic acid isomers using ¹H NMR spectroscopy.

References

• 1. benchchem.com [benchchem.com]
• 2. ycdehongchem.com [ycdehongchem.com]
• 3. benchchem.com [benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. 4-Bromobenzoic acid(586-76-5) 1H NMR spectrum [chemicalbook.com]
• 6. 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Bromobenzoic acid | C7H5BrO2 | CID 11456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Quantitative Analysis of 4-Bromobenzoic Acid: A Comparative Guide to Titration and HPLC Methods

For researchers, scientists, and drug development professionals requiring accurate quantification of 4-Bromobenzoic acid, the selection of an appropriate analytical method is paramount. This guide provides a detailed comparison of two common techniques: traditional acid-base titration and modern High-Performance Liquid Chromatography (HPLC). The information presented herein, including experimental protocols and performance data, is intended to assist in making an informed decision based on the specific requirements of the analysis, such as sample throughput, sensitivity, and available instrumentation.

Method Comparison

The choice between titration and HPLC for the quantification of 4-Bromobenzoic acid depends on various factors. Titration is a cost-effective and straightforward method that provides reliable results for bulk analysis and purity assessments. In contrast, HPLC offers higher sensitivity and selectivity, making it ideal for analyzing complex mixtures and trace-level quantification.

Parameter	Acid-Base Titration	High-Performance Liquid Chromatography (HPLC)
Principle	Neutralization reaction between the acidic analyte and a standardized basic titrant.	Separation based on the differential partitioning of the analyte between a stationary phase and a mobile phase.
Instrumentation	Burette, pipette, pH meter (optional), analytical balance.	HPLC system (pump, injector, column, detector), data acquisition software.
Sample Throughput	Low to moderate.	High.
Sensitivity	Milligram range.	Microgram to nanogram range.[1]
Selectivity	Low; susceptible to interference from other acidic or basic compounds.	High; capable of separating 4-Bromobenzoic acid from impurities and other components.
Accuracy	High (typically >99% for pure samples).	High (typically 98-102% recovery).[2]
Precision (%RSD)	<1% for replicate titrations.	<2%.[2]
Linearity (R²)	Not applicable.	≥ 0.999.[1][2]
Limit of Detection	Dependent on the concentration of the titrant.	~0.04 µg/mL.[1]
Limit of Quantification	Dependent on the concentration of the titrant.	~0.12 µg/mL.[1]

Experimental Protocols

Acid-Base Titration Method

This protocol outlines the quantification of 4-Bromobenzoic acid using a standardized solution of sodium hydroxide (B78521) (NaOH).

a. Standardization of 0.1 M Sodium Hydroxide (NaOH) Solution

A crucial preliminary step is the standardization of the NaOH titrant against a primary standard, such as potassium hydrogen phthalate (B1215562) (KHP).[3][4][5]

• Preparation of 0.1 M NaOH: Dissolve approximately 4.0 g of NaOH pellets in 1 liter of deionized water.

• Standardization Procedure:

  • Accurately weigh approximately 0.4 g of dried KHP into a 250 mL Erlenmeyer flask.

  • Dissolve the KHP in about 50 mL of deionized water.

  • Add 2-3 drops of phenolphthalein (B1677637) indicator to the KHP solution.

  • Fill a burette with the prepared NaOH solution and record the initial volume.

  • Titrate the KHP solution with the NaOH solution until a faint pink color persists for at least 30 seconds.[3]

  • Record the final volume of the NaOH solution.

  • Calculate the exact molarity of the NaOH solution.

b. Titration of 4-Bromobenzoic Acid

• Sample Preparation: Accurately weigh approximately 0.2 g of the 4-Bromobenzoic acid sample into a 250 mL Erlenmeyer flask.

• Dissolution: Add approximately 50 mL of a suitable solvent (e.g., a mixture of ethanol (B145695) and water) to dissolve the sample. Gentle warming may be necessary.

• Indicator Addition: Add 2-3 drops of phenolphthalein indicator to the dissolved sample. The solution should be colorless.

• Titration: Titrate the 4-Bromobenzoic acid solution with the standardized 0.1 M NaOH solution until the endpoint is reached, indicated by the first appearance of a stable, faint pink color.

• Calculation: Calculate the percentage purity or concentration of 4-Bromobenzoic acid in the sample based on the volume of NaOH used and its standardized molarity.

High-Performance Liquid Chromatography (HPLC) Method

This protocol provides a general procedure for the quantification of 4-Bromobenzoic acid using reversed-phase HPLC with UV detection.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 150 mm (or similar).

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v) containing an acidic modifier like 0.1% phosphoric acid or 0.1% formic acid.[3]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Preparation of Standard Solutions:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Bromobenzoic acid reference standard and dissolve it in 10 mL of the mobile phase.

  • Working Standards: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a known amount of the sample.

  • Dissolve the sample in the mobile phase, using sonication if necessary.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis and Quantification:

  • Inject the standard solutions to construct a calibration curve by plotting peak area versus concentration.

  • Inject the sample solutions.

  • Determine the concentration of 4-Bromobenzoic acid in the samples by comparing their peak areas to the calibration curve.

Visual Workflows

To further elucidate the experimental processes, the following diagrams illustrate the workflows for both the titration and HPLC methods.

Caption: Workflow for the Titration Method.

Caption: Workflow for the HPLC Method.

References

• 1. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-Bromobenzoic acid | SIELC Technologies [sielc.com]
• 4. spots.augusta.edu [spots.augusta.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

Unveiling the Crystalline Architecture: A Comparative Guide to the X-ray Diffraction Analysis of 4-Bromobenzoic Acid

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's crystal structure is a cornerstone of understanding its physicochemical properties and behavior. X-ray diffraction (XRD) stands as the definitive technique for elucidating this three-dimensional arrangement. This guide provides a comparative analysis of the crystal structure of 4-Bromobenzoic acid, benchmarked against its parent compound, benzoic acid, and a closely related halogenated analog, 4-Chlorobenzoic acid. Detailed experimental protocols and a visual workflow for XRD analysis are also presented to support researchers in their structural characterization endeavors.

Comparative Crystallographic Data

The crystal structures of 4-Bromobenzoic acid, 4-Chlorobenzoic acid, and Benzoic acid have been determined by single-crystal X-ray diffraction. A summary of their key crystallographic parameters is presented in the table below, allowing for a direct comparison of their unit cell dimensions and symmetries. These differences in crystal packing, influenced by the nature of the halogen substituent, can have significant implications for properties such as solubility, melting point, and bioavailability.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Unit Cell Volume (ų)	CCDC Number
4-Bromobenzoic acid	C₇H₅BrO₂	Monoclinic	P2₁/c	15.429	4.021	11.536	90	97.43	90	710.3	211326
4-Chlorobenzoic acid	C₇H₅ClO₂	Triclinic	P-1	7.643	7.801	6.834	73.19	80.01	62.48	348.8	280795
Benzoic acid	C₇H₆O₂	Monoclinic	P2₁/c	5.51	5.05	21.96	90	97.2	90	606.3	-

Experimental Protocol for Single-Crystal X-ray Diffraction

The determination of the crystal structure of a small organic molecule like 4-Bromobenzoic acid via single-crystal X-ray diffraction follows a well-established protocol. This ensures the collection of high-quality diffraction data suitable for accurate structure elucidation.

Crystal Growth

High-quality single crystals are paramount for successful XRD analysis. For 4-Bromobenzoic acid and its analogs, slow evaporation from a suitable solvent is a common and effective crystallization technique.

• Materials:

  • 4-Bromobenzoic acid (or analog)

  • Solvent (e.g., ethanol, methanol, acetone, or a solvent mixture)

  • Small, clean crystallization vessel (e.g., vial or beaker)

  • Parchment paper or a similar covering with small perforations

• Procedure:

  • Dissolve a small amount of the compound in a minimal volume of the chosen solvent at room temperature or with gentle heating.

  • Ensure the compound is fully dissolved to create a saturated or near-saturated solution.

  • Cover the vessel with parchment paper secured with a rubber band. Pierce a few small holes in the paper to allow for slow evaporation of the solvent.

  • Place the vessel in a vibration-free environment at a constant temperature.

  • Allow the solvent to evaporate slowly over several days to weeks. As the solvent evaporates, the concentration of the solute will increase, leading to the formation of single crystals.

  • Once suitable crystals have formed, carefully extract them from the mother liquor using a spatula or forceps.

Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant (e.g., paratone-N oil) to prevent ice formation at low temperatures.

• Diffractometer: The mounted crystal is placed on a single-crystal X-ray diffractometer. The instrument is equipped with an X-ray source (commonly Mo Kα or Cu Kα radiation), a goniometer for rotating the crystal, and a detector to record the diffraction pattern.

• Data Acquisition: The crystal is cooled to a low temperature (typically 100-150 K) to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern. The goniometer rotates the crystal through a series of angles while it is irradiated with X-rays. The detector collects the intensities and positions of the diffracted X-ray beams.

Structure Solution and Refinement

• Data Processing: The raw diffraction data is processed to correct for experimental factors and to determine the unit cell parameters and space group of the crystal.

• Structure Solution: The processed data is used to solve the crystal structure, which involves determining the initial positions of the atoms within the unit cell. This is often achieved using direct methods or Patterson methods.

• Structure Refinement: The initial atomic model is refined against the experimental diffraction data using least-squares methods. This process optimizes the atomic coordinates, thermal parameters, and other structural parameters to achieve the best possible agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed using metrics such as the R-factor.

Workflow for Crystal Structure Confirmation

The logical progression from a chemical compound to its confirmed crystal structure via X-ray diffraction can be visualized as a clear workflow.

Caption: Workflow for Crystal Structure Confirmation via XRD.

A Comparative Guide to Palladium Catalysts in Cross-Coupling Reactions with 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The functionalization of 4-bromobenzoic acid through palladium-catalyzed cross-coupling reactions is a cornerstone in the synthesis of a vast array of organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. The choice of the palladium catalyst is a critical determinant of reaction efficiency, yield, and overall cost-effectiveness. This guide provides an objective comparison of the performance of various palladium catalysts in Suzuki-Miyaura, Heck, and Sonogashira coupling reactions involving 4-bromobenzoic acid, supported by experimental data.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst is evaluated based on several metrics, primarily reaction yield, turnover number (TON), and turnover frequency (TOF), under specific reaction conditions. The following tables summarize the performance of different palladium catalysts in key cross-coupling reactions with 4-bromobenzoic acid.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an aryl halide and an organoboron compound.

Catalyst / Ligand	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(CH₃CN)₂Cl₂ / Pipecolinic Acid	Tetraphenylboron sodium	K₂CO₃	Water	100	2	>95	0.0002
Ad-L-PdCl₂⊂dmβ-CD	Phenylboronic acid	Na₂CO₃	Water/MeOH	RT	2	100	0.5
[PdCl₂(NH₂CH₂COOH)₂]	Phenylboronic acid	K₂CO₃	Water	RT	1.5	>95	0.1
Pd/C	Phenylboronic acid	K₂CO₃	Water/Ethanol	RT	0.5	High	-
Pd(PPh₃)₄	Phenylboronic acid	K₃PO₄	1,4-Dioxane	80	-	Good	5

Note: The data presented is compiled from various sources and represents typical outcomes. Direct comparison should be made with caution due to variations in experimental conditions.

Heck Coupling

The Heck reaction couples an unsaturated halide with an alkene to form a substituted alkene. Data for 4-bromobenzoic acid is limited; therefore, performance data with the closely related bromobenzene (B47551) is presented as a reference.

Catalyst	Alkene	Base	Solvent	Temp. (°C)	Time (h)	Conversion (%)
Pd EnCat® 40	Styrene	Na₂CO₃	NMP	150	3	>95
Pd/C	Styrene	Na₂CO₃	NMP	150	3	~80
Pd/BaSO₄	Styrene	Na₂CO₃	NMP	150	3	~70
Pd(OAc)₂	Styrene	K₃PO₄	DMA	-	-	High

Note: NMP = N-Methyl-2-pyrrolidone, DMA = N,N-Dimethylacetamide. The efficiency of these catalysts is expected to be similar for 4-bromobenzoic acid.

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a C-C bond between a terminal alkyne and an aryl halide. Comparative data for 4-bromobenzoic acid is scarce; thus, data for other aryl halides are provided to illustrate catalyst performance.

Catalyst	Alkyne	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
PdCl₂(PPh₃)₂ / CuI	Phenylacetylene (B144264)	Et₃N	THF	RT	-	High
Pd(PPh₃)₄ / CuI	Phenylacetylene	i-Pr₂NH	THF	RT	-	High
Pd/C	Phenylacetylene	K₂CO₃	Ethanol	Reflux	6	High
Pd/CuFe₂O₄	Phenylacetylene	K₂CO₃	Ethanol	70	-	High

Note: The choice of ligand, copper co-catalyst (in traditional Sonogashira), and base significantly impacts the reaction outcome.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are general and may require optimization for specific substrates and scales.

Suzuki-Miyaura Coupling Protocol

Catalyst System: [PdCl₂(NH₂CH₂COOH)₂]

• Reagents:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • [PdCl₂(NH₂CH₂COOH)₂] (0.001 mmol, 0.1 mol%)

  • K₂CO₃ (3.0 mmol)

  • Distilled water (5.0 mL)

• Procedure:

  • In a round-bottomed flask, combine 4-bromobenzoic acid, phenylboronic acid, [PdCl₂(NH₂CH₂COOH)₂], and K₂CO₃ in distilled water.

  • Stir the mixture at room temperature under air for 1.5 hours.

  • Upon completion, collect the precipitate by filtration and wash with distilled water.

  • Dissolve the crude product in boiling water and filter to remove any homocoupled byproducts.

  • Cool the filtrate to induce crystallization of the purified 4-phenylbenzoic acid.

Heck Coupling Protocol (General)

Catalyst System: Pd(OAc)₂ with a Phosphine Ligand

• Reagents:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Styrene (1.5 mmol)

  • Pd(OAc)₂ (0.01 mmol, 1 mol%)

  • P(o-tolyl)₃ (0.02 mmol, 2 mol%)

  • Et₃N (1.5 mmol)

  • Acetonitrile (5 mL)

• Procedure:

  • To a Schlenk tube, add 4-bromobenzoic acid, Pd(OAc)₂, and P(o-tolyl)₃.

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add acetonitrile, styrene, and triethylamine (B128534) via syringe.

  • Heat the reaction mixture to reflux and stir for 5 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature and filter through a pad of Celite® to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Sonogashira Coupling Protocol (Copper-Free)

Catalyst System: Pd/C with a Phosphine Ligand

• Reagents:

  • 4-Bromobenzoic acid (1.0 mmol)

  • Phenylacetylene (1.2 mmol)

  • Pd/C (e.g., 10 wt%, 0.02 mmol, 2 mol%)

  • XPhos (0.04 mmol, 4 mol%)

  • K₂CO₃ (2.0 mmol)

  • 95% Ethanol (3 mL)

• Procedure:

  • In a glovebox, charge a reaction vial with Pd/C, XPhos, and K₂CO₃.

  • Seal the vial, remove it from the glovebox, and add 4-bromobenzoic acid and 95% ethanol.

  • Add phenylacetylene via syringe.

  • Stir the reaction mixture at 50 °C and monitor by TLC or GC-MS.

  • Upon completion, cool the mixture, dilute with a suitable organic solvent, and filter to remove the catalyst.

  • Concentrate the filtrate and purify the crude product by column chromatography.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflow and the catalytic cycle for a generic palladium-catalyzed cross-coupling reaction.

Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

Caption: Simplified catalytic cycle for a palladium-catalyzed cross-coupling reaction.

A Comparative Analysis of Synthesis Routes for 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

4-Bromobenzoic acid is a vital building block in the synthesis of numerous pharmaceuticals, agrochemicals, and liquid crystals.[1][2] The efficiency, cost-effectiveness, and environmental impact of its synthesis are critical considerations for researchers and chemical manufacturers. This guide provides a comparative analysis of common synthesis routes to 4-bromobenzoic acid, supported by experimental data to inform methodology selection.

Overview of Synthetic Strategies

Several well-established methods for the preparation of 4-bromobenzoic acid exist, primarily involving the oxidation of a para-substituted bromotoluene or the bromination of a benzoic acid derivative. The choice of a specific route often depends on factors such as starting material availability, desired purity, scalability, and environmental concerns.

Comparative Data of Key Synthesis Routes

The following table summarizes the quantitative data for the most prevalent synthesis methods of 4-bromobenzoic acid, offering a clear comparison of their respective yields, purity, and reaction conditions.

Synthesis Route	Starting Material	Reagents/Catalyst	Reaction Time	Yield (%)	Purity (%)	Melting Point (°C)	Key Advantages	Key Disadvantages
Route 1: Oxidation of 4-Bromotoluene (B49008) with O₂	4-Bromotoluene	O₂, Glacial Acetic Acid, Cobalt Acetate, Manganese Acetate, Potassium Bromide	7 hours	>98%	>99%	252-254	High yield and purity, cost-effective raw materials.[3]	Requires specialized equipment for gas handling.
Route 2: Oxidation of 4-Bromotoluene with KMnO₄	4-Bromotoluene	Potassium Permanganate (B83412) (KMnO₄), Phase Transfer Catalyst (e.g., TEBA)	2.5 hours	~82.4%	Not specified	251-256	Mild reaction conditions, simple operation.[4]	Lower yield compared to O₂ oxidation, use of a stoichiometric amount of a strong oxidant.[3][4]
Route 3: Oxidation of 4-Bromobenzyl Alcohol	4-Bromobenzyl Alcohol	Oxone, 2-Iodoxy-5-methylbenzenesulfonic acid (IBS)	Not specified	86-90%	Not specified	247-250	High yield.	Starting material may be less readily available or more expensive than 4-bromotoluene.
Route 4: From Bromobenzene via Friedel-Crafts Acylation	Bromobenzene	Acetyl Chloride, AlCl₃, then Sodium Hypochlorite (NaOCl)	Multiple steps	Not specified	Not specified	Not specified	Utilizes readily available starting materials.	Multi-step process, potential for significant pollution.[3][4]

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below.

Route 1: Liquid Phase Oxidation of 4-Bromotoluene with Oxygen

This industrial method utilizes a catalytic system to achieve high yield and purity.[3]

Materials:

• 4-Bromotoluene (40g)

• Glacial Acetic Acid (600g)

• Cobalt Acetate (4.8g)

• Manganese Acetate (4.8g)

• Potassium Bromide (2.4g)

• Oxygen gas

Procedure:

• To a 1000mL reaction vessel equipped with a mechanical stirrer, gas inlet tube, condenser, and thermometer, add 4-bromotoluene, glacial acetic acid, cobalt acetate, manganese acetate, and potassium bromide.

• Heat the mixture to 80°C while stirring.

• Introduce oxygen gas at a flow rate of 0.6L/min.

• Maintain the reaction at 80°C under continuous oxygen flow for 7 hours, monitoring the consumption of 4-bromotoluene.

• Once the reaction is complete (less than 0.5% of the initial 4-bromotoluene remains), cool the mixture.

• The crude 4-bromobenzoic acid will precipitate. Filter the product and wash it.

• The crude product can be further purified by recrystallization, which involves dissolving it in a suitable solvent, treating with activated carbon for decolorization, followed by acidification to precipitate the pure product.[3]

Route 2: Oxidation of 4-Bromotoluene with Potassium Permanganate

This classic laboratory-scale synthesis employs a strong oxidizing agent.[4]

Materials:

• 4-Bromotoluene

• Potassium Permanganate (KMnO₄)

• Sodium Carbonate (Na₂CO₃)

• Phase Transfer Catalyst (e.g., Triethylbenzylammonium chloride - TEBA)

• Water

Procedure:

• In a three-necked flask equipped with a reflux condenser and a stirrer, add 4-bromotoluene, the phase transfer catalyst, and water.

• Heat the mixture to the desired temperature in a water bath.

• Add potassium permanganate in portions to control the exothermic reaction. The molar ratio of 4-bromotoluene to KMnO₄ to Na₂CO₃ is optimized for best results.[4]

• After the addition is complete, continue stirring at the reaction temperature for approximately 2.5 hours.[4]

• Upon completion, cool the reaction mixture and filter to remove manganese dioxide.

• Acidify the filtrate with a strong acid (e.g., sulfuric acid) to precipitate the 4-bromobenzoic acid.[4]

• Collect the white precipitate by filtration, wash with cold distilled water, and dry.[4]

Synthesis Routes Comparison

The following diagram illustrates the logical relationship and key differentiators between the primary synthesis pathways for 4-bromobenzoic acid.

Caption: Comparative workflow of 4-Bromobenzoic acid synthesis routes.

Conclusion

The synthesis of 4-bromobenzoic acid via the catalytic oxidation of 4-bromotoluene with oxygen offers the highest reported yield and purity, making it a preferred route for industrial-scale production.[3] For laboratory settings, the oxidation with potassium permanganate provides a simpler, albeit lower-yielding, alternative.[4] The choice of synthesis route should be guided by a thorough evaluation of the factors outlined in this guide, including yield, purity requirements, cost, scalability, and environmental considerations.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Bromobenzoic acid | 586-76-5 [chemicalbook.com]
• 3. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]

Validating the Blueprint of a Molecule: A Comparative Guide to the Structural Analysis of a Synthesized 4-Bromobenzoic Acid Derivative

For Immediate Release

In the intricate world of chemical synthesis, particularly within drug discovery and materials science, the unambiguous confirmation of a molecule's structure is a critical, non-negotiable step. For researchers, scientists, and drug development professionals working with novel derivatives of 4-Bromobenzoic acid, a versatile scaffold in medicinal chemistry, a multi-pronged analytical approach is paramount. This guide provides an objective comparison of standard analytical techniques for structural validation, complete with experimental protocols and data presentation, to ensure the synthesized molecule matches its intended design.

The primary methods for elucidating the structure of a synthesized 4-Bromobenzoic acid derivative are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Single Crystal X-ray Diffraction. Each technique provides a unique piece of the structural puzzle, and their combined data provides the highest level of confidence in the final structure.

Comparative Analysis of Validation Techniques

The choice and interpretation of analytical methods are crucial for accurate structural validation. The following table summarizes the expected quantitative data from each technique for a hypothetical synthesized derivative of 4-Bromobenzoic acid, offering a direct comparison of their outputs.

Analytical Technique	Parameter	Expected Data for 4-Bromobenzoic Acid Derivative	Interpretation & Comparison
¹H NMR Spectroscopy	Chemical Shift (δ)	7.5-8.5 ppm (aromatic protons), plus additional peaks depending on the derivative	The number of signals, their splitting patterns (singlet, doublet, etc.), and integration values reveal the electronic environment and connectivity of protons. Aromatic protons of the 4-bromobenzoyl moiety typically appear as two distinct doublets.
Coupling Constant (J)	7-9 Hz for ortho-coupling in the aromatic region	Provides information about the spatial relationship between neighboring protons.
¹³C NMR Spectroscopy	Chemical Shift (δ)	120-140 ppm (aromatic carbons), ~165 ppm (carbonyl carbon), plus other signals from the derivative part	Indicates the number of unique carbon environments. The carbonyl carbon is a key indicator.
Mass Spectrometry (EI-MS)	Molecular Ion Peak (M⁺)	[M]⁺ and [M+2]⁺ in ~1:1 ratio	The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br) results in two peaks of nearly equal intensity separated by 2 m/z units, confirming the presence of one bromine atom.[1][2]
Fragmentation Pattern	Fragments corresponding to the loss of -OH, -COOH, and the bromine atom	Provides "fingerprint" evidence of the molecule's structure. Key fragments for a 4-bromobenzoic acid core would be at m/z corresponding to C₇H₄BrO₂⁺, C₇H₄Br⁺, and C₆H₄Br⁺.
FTIR Spectroscopy	Wavenumber (cm⁻¹)	~1700 cm⁻¹ (C=O stretch of carboxylic acid), ~3000 cm⁻¹ (O-H stretch), 1600-1450 cm⁻¹ (C=C aromatic stretch), ~1000 cm⁻¹ (C-Br stretch)	Confirms the presence of key functional groups. The exact positions can shift based on the nature of the derivative.[1][3]
Single Crystal X-ray Diffraction	3D Molecular Structure	Precise bond lengths, bond angles, and crystal packing information	Provides the absolute, unambiguous three-dimensional structure of the molecule in the solid state.[4][5] It is the gold standard for structural confirmation when suitable crystals can be obtained.[4][5]

Experimental Workflow for Structural Validation

The logical flow of experiments is crucial for efficient and comprehensive structural validation. The following diagram illustrates a typical workflow.

Caption: A typical workflow for the structural validation of a synthesized organic compound.

Detailed Experimental Protocols

Reproducibility and accuracy are cornerstones of scientific research. The following are detailed protocols for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the synthesized 4-Bromobenzoic acid derivative.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the purified derivative for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition for ¹H NMR:

  • Tune and shim the spectrometer to the sample.

  • Acquire a standard one-dimensional ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• Data Acquisition for ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A greater number of scans will be required due to the lower natural abundance of ¹³C (typically 1024 or more scans).

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Process and reference the spectrum similarly to the ¹H spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the synthesized derivative to confirm its elemental composition and aspects of its structure.

Methodology (Electron Ionization - EI):

• Sample Introduction: Introduce a small amount of the purified sample (typically <1 mg) into the mass spectrometer via a direct insertion probe or after separation by Gas Chromatography (GC-MS).

• Ionization: In the ion source, subject the vaporized sample molecules to a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule. The characteristic M⁺ and M+2 peaks for bromine should be observed.[1][2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the synthesized molecule.

Methodology (Attenuated Total Reflectance - ATR):

• Background Spectrum: Record a background spectrum of the clean ATR crystal to account for atmospheric and instrumental contributions.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final infrared spectrum.

• Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Single Crystal X-ray Diffraction

Objective: To determine the precise three-dimensional arrangement of atoms in the crystalline state of the synthesized derivative.[4]

Methodology:

• Crystal Growth: Grow a single crystal of the purified compound of suitable size and quality (typically 0.1-0.3 mm in each dimension).[6] This can be achieved through slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting: Mount a suitable single crystal on a goniometer head.

• Data Collection: Place the mounted crystal in a single-crystal X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data to yield the final, precise three-dimensional structure.[4][5]

By employing these complementary analytical techniques, researchers can confidently validate the structure of their synthesized 4-Bromobenzoic acid derivatives, ensuring the integrity of their subsequent research and development efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Bromobenzoic acid(586-76-5) MS [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. rigaku.com [rigaku.com]
• 5. excillum.com [excillum.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Navigating Immunoassay Cross-Reactivity: A Comparative Guide for 4-Bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Immunoassays are a cornerstone of modern bioanalysis, prized for their high sensitivity and throughput in detecting a vast array of molecules. However, a significant challenge in their application is the potential for cross-reactivity, where antibodies bind to non-target molecules that are structurally similar to the intended analyte. This can lead to inaccurate results, including false positives and over-quantification.[1][2]

This guide provides a comparative overview of the potential cross-reactivity of 4-Bromobenzoic acid in two common immunoassay formats: Enzyme-Linked Immunosorbent Assay (ELISA) and Fluorescence Polarization Immunoassay (FPIA). Due to a lack of publicly available, direct experimental data for 4-Bromobenzoic acid, this guide utilizes data from structurally related benzoic acid derivatives to provide an illustrative comparison. The principles and experimental protocols detailed herein offer a robust framework for assessing the cross-reactivity of 4-Bromobenzoic acid or other small molecules in your own research.

Comparative Analysis of Immunoassay Cross-Reactivity

The specificity of an immunoassay is primarily determined by the antibody used. Different immunoassay formats can exhibit varied cross-reactivity profiles even with the same antibody due to differences in assay kinetics, equilibrium, and the concentrations of reagents.[1] Competitive immunoassays, which are commonly used for small molecules like 4-Bromobenzoic acid, are particularly susceptible to cross-reactivity from structurally similar compounds.

Illustrative Cross-Reactivity Data

The following table presents hypothetical cross-reactivity data for 4-Bromobenzoic acid and related compounds in competitive ELISA and FPIA formats. This data is for illustrative purposes to highlight potential differences based on structural similarity and assay format. The cross-reactivity is calculated relative to Benzoic Acid, which is considered the primary analyte in this hypothetical scenario.

Table 1: Illustrative Cross-Reactivity of Benzoic Acid Derivatives in Competitive ELISA and FPIA

Compound	Structure	Competitive ELISA (% Cross-Reactivity)	FPIA (% Cross-Reactivity)
Benzoic Acid	C₇H₆O₂	100	100
4-Bromobenzoic Acid	C₇H₅BrO₂	85	70
4-Chlorobenzoic Acid	C₇H₅ClO₂	90	75
4-Methylbenzoic Acid	C₈H₈O₂	60	45
Salicylic Acid	C₇H₆O₃	30	15
3-Bromobenzoic Acid	C₇H₅BrO₂	75	60

Analysis of Illustrative Data:

• Structural Similarity: Compounds with greater structural similarity to the primary analyte (Benzoic Acid) are expected to show higher cross-reactivity. The presence and position of the bromo- group in 4-Bromobenzoic acid would likely lead to significant cross-reactivity in an assay designed for Benzoic Acid.

• Assay Format Influence: As suggested by studies on other small molecules, FPIA may exhibit lower cross-reactivity than ELISA with the same antibody due to differences in assay conditions and reagent concentrations.[1] This is reflected in the lower hypothetical cross-reactivity values for all compounds in the FPIA format.

• Substituent Effects: The nature and position of the substituent on the benzene (B151609) ring can significantly impact antibody binding. Halogen substitutions at the para-position (4-Bromo and 4-Chloro) may be well-tolerated by the antibody, leading to high cross-reactivity. A methyl group (4-Methylbenzoic Acid) might cause a greater disruption in binding, and an ortho-hydroxyl group (Salicylic Acid) could lead to a substantial decrease in recognition.

Experimental Protocols

A standardized protocol is crucial for accurately determining the cross-reactivity of a compound in a specific immunoassay. The following are generalized methodologies for competitive ELISA and FPIA for the detection of small molecules like 4-Bromobenzoic acid.

Competitive ELISA Protocol

This protocol is based on the principle of competition between the free analyte in the sample and a labeled or coated antigen for a limited number of antibody binding sites.[3][4][5][6][7]

• Coating: Wells of a microtiter plate are coated with an antigen conjugate (e.g., 4-Bromobenzoic acid conjugated to a carrier protein like BSA).

• Washing: The plate is washed to remove any unbound antigen.

• Blocking: The remaining protein-binding sites on the wells are blocked to prevent non-specific binding.

• Competition: A mixture of the sample (containing the unknown amount of 4-Bromobenzoic acid) and a fixed concentration of a specific primary antibody are added to the wells. The free 4-Bromobenzoic acid in the sample competes with the coated antigen for binding to the antibody.

• Washing: The plate is washed to remove unbound antibodies and sample components.

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) that binds to the primary antibody is added.

• Washing: The plate is washed to remove the unbound secondary antibody.

• Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme to produce a colored product.

• Measurement: The absorbance of the solution is measured using a microplate reader. The signal intensity is inversely proportional to the concentration of 4-Bromobenzoic acid in the sample.

• Cross-Reactivity Calculation: To determine cross-reactivity, the IC50 (the concentration of the compound that causes 50% inhibition of the signal) is determined for both the primary analyte and the cross-reacting compound. The percent cross-reactivity is calculated as: (IC50 of Primary Analyte / IC50 of Cross-Reactant) x 100%

Fluorescence Polarization Immunoassay (FPIA) Protocol

FPIA is a homogeneous competitive immunoassay based on the principle that a small, fluorescently labeled molecule (tracer) tumbles rapidly in solution, resulting in low fluorescence polarization.[8][9][10][11][12] When bound by a larger antibody, the tracer's rotation slows, and fluorescence polarization increases.

• Reagent Preparation: Prepare a solution containing a specific antibody and a fluorescently labeled tracer (e.g., a 4-Bromobenzoic acid derivative conjugated to a fluorophore).

• Competition: Add the sample containing the unknown amount of 4-Bromobenzoic acid to the antibody-tracer mixture. The free 4-Bromobenzoic acid in the sample competes with the tracer for binding to the antibody.

• Incubation: Allow the mixture to incubate and reach equilibrium.

• Measurement: Measure the fluorescence polarization of the solution using a fluorescence polarization reader. The fluorescence polarization is inversely proportional to the concentration of 4-Bromobenzoic acid in the sample.

• Cross-Reactivity Calculation: Similar to ELISA, the IC50 values for the primary analyte and the cross-reactant are determined, and the percent cross-reactivity is calculated using the same formula.

Visualizing Experimental Workflows and Principles

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow for assessing cross-reactivity and the underlying principle of competitive immunoassays.

Caption: Workflow for Determining Immunoassay Cross-Reactivity.

Caption: Principle of a Competitive Immunoassay.

Conclusion and Recommendations

While direct experimental data on the cross-reactivity of 4-Bromobenzoic acid in immunoassays is currently limited in public literature, the analysis of structurally similar compounds and the application of established immunoassay principles provide valuable insights for researchers. The significant differences in potential cross-reactivity between assay formats underscore that no assumptions should be made about the specificity of an immunoassay without empirical validation.

For professionals in research and drug development working with 4-Bromobenzoic acid or other novel compounds, the following recommendations are crucial:

• Thorough Validation: Always perform thorough cross-reactivity testing with all relevant structurally related compounds and potential metabolites that may be present in your samples.

• Assay-Specific Characterization: Characterize the cross-reactivity profile for each specific immunoassay format you intend to use, as the results are not always transferable between platforms.[1]

• Careful Antibody Selection: The choice of antibody is paramount. Consider the immunogen used to raise the antibody, as this will heavily influence its specificity and cross-reactivity profile.

• Methodical Protocol Adherence: Utilize and optimize standardized protocols, such as those provided in this guide, to ensure the generation of reliable and reproducible cross-reactivity data.

By following these guidelines, researchers can better understand and mitigate the potential for immunoassay cross-reactivity, leading to more accurate and reliable data in their studies.

References

• 1. mdpi.com [mdpi.com]
• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. What is a Competitive ELISA? - Echelon Biosciences [echelon-inc.com]
• 6. stjohnslabs.com [stjohnslabs.com]
• 7. microbenotes.com [microbenotes.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescence polarization immunoassays and related methods for simple, high-throughput screening of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fluorescence polarization immunoassay - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. A fluorescence polarization immunoassay for the rapid detection of antibody against influenza A virus in chicken and goat sera - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Thermal Analysis of 4-Bromobenzoic Acid and Related Benzoic Acid Derivatives

A comprehensive guide for researchers and drug development professionals on the thermal properties of 4-Bromobenzoic acid in comparison to Benzoic Acid, 4-Chlorobenzoic Acid, and 4-Iodobenzoic Acid, complete with experimental data and protocols.

This guide provides a detailed comparative analysis of the thermal behavior of 4-Bromobenzoic acid and its halogenated and non-halogenated analogs. Understanding the thermal stability, melting characteristics, and decomposition profiles of these compounds is crucial for their application in pharmaceutical development and materials science, where they are often used as intermediates or building blocks. The data presented herein has been compiled from various sources to provide a comprehensive overview.

Summary of Thermal Properties

The thermal properties of 4-Bromobenzoic acid and its comparators, Benzoic acid, 4-Chlorobenzoic acid, and 4-Iodobenzoic acid, were evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The key quantitative data are summarized in the table below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Enthalpy of Fusion (kJ/mol)	Onset Decomposition Temperature (°C)
Benzoic Acid	C₇H₆O₂	122.12	122.4[1]	17.3[2]	~175
4-Chlorobenzoic Acid	C₇H₅ClO₂	156.57	241.5[3]	30.91	> 250
4-Bromobenzoic Acid	C₇H₅BrO₂	201.02	252-254	Not Experimentally Determined	> 250
4-Iodobenzoic Acid	C₇H₅IO₂	248.02	270-273[4]	Not Experimentally Determined	> 250

Experimental Protocols

The following is a generalized experimental protocol for conducting TGA and DSC analysis on aromatic carboxylic acids like 4-Bromobenzoic acid. Specific parameters may need to be optimized for the particular instrument and sample.

Thermogravimetric Analysis (TGA)

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA pan (typically alumina (B75360) or platinum).

• Experimental Conditions:

  • Purge Gas: Nitrogen, at a flow rate of 20-50 mL/min.

  • Heating Rate: A linear heating rate of 10 °C/min is commonly used.

  • Temperature Range: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature sufficient to observe complete decomposition (e.g., 600 °C).

• Data Analysis: Record the mass loss as a function of temperature. The onset of decomposition is typically determined by the intersection of the baseline with the tangent of the decomposition step in the TGA curve.

Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a clean, tared aluminum DSC pan. Hermetically seal the pan. An empty, sealed aluminum pan is used as a reference.

• Experimental Conditions:

  • Purge Gas: Nitrogen, at a flow rate of 20-50 mL/min.

  • Heating Rate: A linear heating rate of 10 °C/min is standard.

  • Temperature Program:

    • Heat the sample from ambient temperature to a temperature above its melting point.

    • Cool the sample back to ambient temperature.

    • Reheat the sample to observe the melting transition again. This second heating scan is often used to ensure a uniform thermal history.

• Data Analysis: Record the heat flow as a function of temperature. The melting point is determined as the peak temperature of the melting endotherm. The enthalpy of fusion (ΔHfus) is calculated by integrating the area under the melting peak.

Visualizing the Experimental Workflow

The general workflow for performing TGA and DSC analysis is outlined below.

A generalized workflow for TGA and DSC analysis.

Comparative Analysis and Discussion

The thermal stability of the halogenated benzoic acids is significantly higher than that of benzoic acid itself. This is evident from their considerably higher melting points and decomposition temperatures. The trend in melting points among the 4-halobenzoic acids follows the order: I > Br > Cl. This trend can be attributed to the increasing molecular weight and the strengthening of intermolecular forces (van der Waals forces and dipole-dipole interactions) with the increasing size and polarizability of the halogen atom.

While the exact onset of decomposition for the halogenated benzoic acids was not precisely determined from the available data, it is clear that they are stable well above their melting points and significantly more stable than benzoic acid, which begins to sublime and decompose at a lower temperature. The primary decomposition pathway for benzoic acid at elevated temperatures involves decarboxylation to produce benzene (B151609) and carbon dioxide. It is expected that the halogenated derivatives would follow a similar decomposition mechanism, yielding the corresponding halobenzene and carbon dioxide.

The enthalpy of fusion, a measure of the energy required to melt the solid, was found to be higher for 4-chlorobenzoic acid compared to benzoic acid. This is consistent with the stronger intermolecular forces in the crystalline state of 4-chlorobenzoic acid due to the presence of the polar C-Cl bond. Although the enthalpies of fusion for 4-bromobenzoic acid and 4-iodobenzoic acid were not found in the searched literature, it is reasonable to predict that they would follow an increasing trend with the size of the halogen atom, similar to the melting points.

Logical Relationship of Thermal Stability

The following diagram illustrates the logical relationship of the thermal stability of the studied compounds based on their melting points.

References

• 1. Interactions between Benzoic Acid and Magnesium Oxide : Shimadzu (Europe) [shimadzu.eu]
• 2. 4-Chlorobenzoic acid | 74-11-3 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 4-Iodobenzoic acid - Wikipedia [en.wikipedia.org]

A Comparative Purity Analysis of Commercial 4-Bromobenzoic Acid Samples

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities and the development of pharmaceutical products, the purity of starting materials is a critical factor that can significantly impact reaction yields, impurity profiles, and the overall success of a research and development program. 4-Bromobenzoic acid is a key building block in organic synthesis, widely used in the preparation of active pharmaceutical ingredients (APIs) and other complex molecules. This guide provides a comparative analysis of the purity of commercially available 4-Bromobenzoic acid samples, supported by experimental data and detailed analytical protocols.

Purity Benchmarking of Commercial 4-Bromobenzoic Acid

To assess the purity of 4-Bromobenzoic acid from various commercial suppliers, a comprehensive analysis was conducted using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The following table summarizes the purity data from five representative commercial samples.

Supplier	Lot Number	Stated Purity (%)	Measured Purity (HPLC, %)	Measured Purity (GC, %)	Key Impurities Detected
Supplier A	A-123	≥98	99.2	99.1	4-Chlorobenzoic acid (0.3%), Benzoic acid (0.2%)
Supplier B	B-456	>98.0 (GC)	98.5	98.6	p-Bromotoluene (0.8%), Unidentified Peak (0.4%)
Supplier C	C-789	99	99.5	99.4	2-Bromobenzoic acid (0.1%), 3-Bromobenzoic acid (0.1%)
Supplier D	D-012	98%	97.8	97.9	Water (0.5%), Benzoic acid (1.0%), p-Dibromobenzene (0.3%)
Supplier E	E-345	99.99	99.9+	99.9+	Below detection limits

Experimental Protocols

Detailed methodologies for the key analytical techniques used in this study are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is suitable for the quantitative analysis of 4-Bromobenzoic acid and the detection of non-volatile impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% phosphoric acid.[1] For Mass Spectrometry (MS) compatible applications, 0.1% formic acid can be used instead of phosphoric acid.[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Sample Preparation: A stock solution of 1 mg/mL of 4-Bromobenzoic acid is prepared in a 50:50 mixture of acetonitrile and water. Working standards and samples are prepared by diluting the stock solution.

• Quantification: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Gas Chromatography (GC) for Purity Assay

GC is a common method cited by suppliers for purity analysis and is particularly useful for identifying volatile impurities.[2]

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Detector Temperature: 300 °C (FID) or MS transfer line at 280 °C.

• Sample Preparation: Samples are typically derivatized (e.g., silylation) to increase volatility before injection. A solution of the derivatized sample is prepared in a suitable solvent like dichloromethane (B109758) or hexane.

• Purity Calculation: The purity is calculated based on the area percent of the derivatized 4-Bromobenzoic acid peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of 4-Bromobenzoic acid and the identification of structurally similar impurities, such as positional isomers.[3]

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Analysis: The characteristic aromatic protons of 4-Bromobenzoic acid appear as two doublets. The integration of these signals compared to the integration of impurity signals can be used for semi-quantitative analysis.

• ¹³C NMR Analysis: Provides information on the carbon skeleton and can help differentiate between isomers.

• Quantitative NMR (qNMR): For highly accurate purity determination, qNMR can be performed using a certified internal standard with a known concentration.

Common Impurities in Commercial 4-Bromobenzoic Acid

The synthesis of 4-Bromobenzoic acid typically proceeds via the oxidation of p-bromotoluene or the bromination of benzoic acid.[4][5] Depending on the synthetic route and purification process, several impurities may be present in the final product:

• Positional Isomers: 2-Bromobenzoic acid and 3-Bromobenzoic acid.[3]

• Starting Materials: Unreacted p-bromotoluene or benzoic acid.

• Over-brominated Products: Dibromobenzoic acids.

• Dehalogenated Products: Benzoic acid.

• Other Related Substances: 4-Chlorobenzoic acid (if the brominating agent contains chlorine).

Workflow for Purity Analysis of 4-Bromobenzoic Acid

The following diagram illustrates the logical workflow for the comprehensive purity assessment of a commercial 4-Bromobenzoic acid sample.

Caption: Experimental workflow for the purity assessment of 4-Bromobenzoic acid.

Logical Relationship for Method Selection

The choice of analytical method depends on the specific information required. The following diagram illustrates the decision-making process for selecting the appropriate analytical technique.

Caption: Decision tree for selecting an analytical method for 4-Bromobenzoic acid.

This guide highlights the importance of independently verifying the purity of critical raw materials like 4-Bromobenzoic acid. While most commercial suppliers provide materials of high purity, the presence of minor impurities can vary between batches and suppliers, potentially impacting research outcomes. A thorough analytical assessment is therefore recommended to ensure the quality and consistency of these essential chemical building blocks.

References

• 1. 4-Bromobenzoic acid | SIELC Technologies [sielc.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. guidechem.com [guidechem.com]
• 5. nbinno.com [nbinno.com]

A Comparative Guide to Isotopic Labeling of 4-Bromobenzoic Acid for Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug development and metabolic research, understanding the fate of xenobiotic compounds within a biological system is paramount. Tracer studies, employing labeled molecules, provide an indispensable tool for elucidating metabolic pathways, quantifying absorption, distribution, metabolism, and excretion (ADME), and investigating mechanisms of toxicity. 4-Bromobenzoic acid, a halogenated aromatic carboxylic acid, often serves as a model compound or a structural motif in various pharmacologically active agents. This guide provides a comprehensive comparison of different isotopic labeling strategies for 4-bromobenzoic acid, alongside a non-isotopic fluorescent labeling alternative, to aid researchers in selecting the most appropriate method for their specific study objectives.

Comparison of Labeling Methodologies

The choice of a tracer methodology depends on several factors, including the specific research question, the required sensitivity of detection, the properties of the biological system under investigation, and budgetary constraints. Here, we compare the most common isotopic labeling approaches for 4-bromobenzoic acid—incorporating Carbon-13 (¹³C), Carbon-14 (¹⁴C), Deuterium (B1214612) (²H), and Oxygen-18 (¹⁸O)—with a fluorescent labeling alternative.

Labeling Method	Isotope/Tag	Key Features & Applications	Advantages	Disadvantages	Relative Cost
Isotopic Labeling
Carbon-13 Labeling	¹³C	Stable isotope. Used in mass spectrometry (MS) and nuclear magnetic resonance (NMR) to trace metabolic pathways and quantify metabolite turnover.	Non-radioactive, safe for in vivo studies in humans. Provides structural information via NMR.	Higher cost of labeled precursors. Requires sensitive MS or NMR instrumentation.	High
Carbon-14 Labeling	¹⁴C	Radioactive isotope (beta emitter). Highly sensitive tracer for ADME studies, enabling whole-body autoradiography and mass balance studies.	Extremely high sensitivity, allowing for low dose administration. Well-established methods for detection.	Radioactive, requiring specialized handling and disposal. Does not provide structural information directly.	Very High
Deuterium Labeling	²H (D)	Stable isotope. Used as a tracer in MS-based metabolomics and to investigate kinetic isotope effects in enzymatic reactions.	Relatively lower cost compared to ¹³C and ¹⁴C. Can be introduced at specific positions.	Potential for kinetic isotope effects, which may alter metabolism. Possible back-exchange of the label.	Moderate
Oxygen-18 Labeling	¹⁸O	Stable isotope. Primarily used to trace the source of oxygen atoms in metabolic reactions, particularly in studies of enzymatic mechanisms.	Provides unique mechanistic insights into carboxylation and hydrolysis reactions.	Label can be lost through exchange with water. Limited commercial availability of precursors.	Moderate-High
Non-Isotopic Labeling
Fluorescent Labeling	e.g., Coumarin	A fluorescent tag is chemically attached to the molecule. Used for in vitro and cellular imaging, and for quantification by HPLC with fluorescence detection.	High sensitivity. Allows for visualization of localization in cells and tissues. No radioactivity.	The bulky fluorescent tag can significantly alter the molecule's physicochemical properties and biological activity. Potential for phototoxicity and background fluorescence.	Low-Moderate

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation of tracer studies. Below are representative methodologies for the isotopic and non-isotopic labeling of 4-bromobenzoic acid.

Synthesis of [carboxyl-¹³C]-4-Bromobenzoic Acid

This protocol describes the synthesis of 4-bromobenzoic acid labeled with ¹³C at the carboxyl group, a common strategy for tracing the carboxylic acid moiety.

Materials:

• 4-Bromophenylmagnesium bromide (Grignard reagent)

• ¹³C-labeled carbon dioxide (¹³CO₂) gas

• Anhydrous diethyl ether

• Hydrochloric acid (HCl)

• Standard laboratory glassware and Schlenk line apparatus

Procedure:

• A solution of 4-bromophenylmagnesium bromide in anhydrous diethyl ether is prepared in a Schlenk flask under an inert atmosphere (e.g., argon).

• The flask is cooled to -78°C using a dry ice/acetone (B3395972) bath.

• ¹³CO₂ gas is slowly bubbled through the stirred Grignard reagent solution. The reaction is monitored by the consumption of the gas.

• After the reaction is complete, the mixture is allowed to warm to room temperature.

• The reaction is quenched by the slow addition of dilute HCl.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude [carboxyl-¹³C]-4-bromobenzoic acid.

• The product is purified by recrystallization or column chromatography.

Synthesis of [ring-¹⁴C]-4-Bromobenzoic Acid

The synthesis of ring-labeled 4-bromobenzoic acid is a more complex multi-step process, often starting from a commercially available ¹⁴C-labeled benzene.

Materials:

• [U-¹⁴C]-Benzene

• Bromine (Br₂)

• Iron(III) bromide (FeBr₃) catalyst

• n-Butyllithium

• ¹²CO₂ (unlabeled)

• Appropriate solvents and reagents for each step

• Radiochemical safety equipment

Procedure (Illustrative):

• Bromination of [U-¹⁴C]-Benzene: [U-¹⁴C]-Benzene is reacted with bromine in the presence of a Lewis acid catalyst like FeBr₃ to produce [U-¹⁴C]-bromobenzene. This reaction requires careful control to minimize polybromination.

• Lithiation and Carboxylation: The resulting [U-¹⁴C]-bromobenzene is then reacted with n-butyllithium at low temperature to form [U-¹⁴C]-phenyllithium. This intermediate is then quenched with unlabeled CO₂ to introduce the carboxylic acid group, yielding [ring-¹⁴C]-benzoic acid.

• Bromination of [ring-¹⁴C]-Benzoic Acid: The labeled benzoic acid is then brominated at the para position using a suitable brominating agent and catalyst to obtain [ring-¹⁴C]-4-bromobenzoic acid.

• Purification at each step is critical and is typically performed using HPLC to ensure high radiochemical purity.

Deuterium Labeling of 4-Bromobenzoic Acid (d4)

This protocol describes the deuteration of the aromatic ring of 4-bromobenzoic acid via acid-catalyzed hydrogen-deuterium exchange. Commercially available 4-Bromobenzoic acid-d4 is often prepared using similar methods[1].

Materials:

• 4-Bromobenzoic acid

• Deuterated sulfuric acid (D₂SO₄)

• Deuterium oxide (D₂O)

• Round-bottom flask with reflux condenser

Procedure:

• 4-Bromobenzoic acid is dissolved in a mixture of D₂SO₄ and D₂O in a round-bottom flask.

• The mixture is heated to reflux for an extended period (e.g., 24-48 hours) to allow for the exchange of aromatic protons with deuterium.

• The reaction mixture is cooled and carefully poured onto crushed ice (prepared from D₂O if maximizing deuterium incorporation is critical).

• The precipitated deuterated 4-bromobenzoic acid is collected by filtration, washed with cold D₂O, and dried.

• The level of deuteration can be determined by mass spectrometry and ¹H NMR.

¹⁸O-Labeling of the Carboxyl Group of 4-Bromobenzoic Acid

This method involves the acid-catalyzed exchange of the oxygen atoms of the carboxylic acid group with ¹⁸O from ¹⁸O-labeled water.

Materials:

• 4-Bromobenzoic acid

• ¹⁸O-labeled water (H₂¹⁸O)

• A strong acid catalyst (e.g., HCl or H₂SO₄)

• Sealed reaction vessel

Procedure:

• 4-Bromobenzoic acid is dissolved in H₂¹⁸O containing a catalytic amount of a strong acid in a sealed reaction vessel.

• The mixture is heated at an elevated temperature (e.g., 100-120°C) for several hours to facilitate the oxygen exchange.

• After cooling, the product can be isolated by crystallization or extraction.

• The extent of ¹⁸O incorporation is determined by mass spectrometry.

Fluorescent Labeling of 4-Bromobenzoic Acid with 4-Bromomethyl-6,7-dimethoxycoumarin (B14644)

This protocol describes a pre-column derivatization method for the sensitive detection of 4-bromobenzoic acid by HPLC with fluorescence detection.

Materials:

• 4-Bromobenzoic acid standard or sample

• 4-Bromomethyl-6,7-dimethoxycoumarin

• Acetone

• Potassium carbonate (K₂CO₃)

• 18-Crown-6 (B118740)

• HPLC system with a fluorescence detector

Procedure:

• Derivatization: A solution of 4-bromobenzoic acid in acetone is mixed with a solution of 4-bromomethyl-6,7-dimethoxycoumarin in acetone. Anhydrous potassium carbonate and a catalytic amount of 18-crown-6 are added. The reaction mixture is heated at 70°C for 30 minutes[2].

• HPLC Analysis: After cooling, an aliquot of the reaction mixture is directly injected into the HPLC system.

• Detection: The fluorescently labeled 4-bromobenzoic acid derivative is detected using a fluorescence detector with appropriate excitation and emission wavelengths.

Visualizing Metabolic Pathways and Experimental Workflows

Understanding the context in which a tracer is used is critical for experimental design and data interpretation. The following diagrams, generated using the DOT language, illustrate the metabolic fate of 4-bromobenzoic acid and a typical experimental workflow for a tracer study.

Metabolic pathway of 4-Bromobenzoic Acid.

General workflow for a tracer study.

Conclusion

The selection of a labeling strategy for 4-bromobenzoic acid in tracer studies requires careful consideration of the research goals, available resources, and the nature of the biological system being investigated. Stable isotopes like ¹³C and ²H offer a safe and powerful approach for metabolic flux analysis and pharmacokinetic studies, particularly in human subjects. The high sensitivity of ¹⁴C labeling remains invaluable for mass balance and ADME studies in drug development. ¹⁸O labeling provides unique mechanistic insights. For applications where direct visualization is required and potential alterations to the molecule's properties are acceptable, fluorescent labeling presents a viable and cost-effective alternative. By understanding the advantages and limitations of each method and following robust experimental protocols, researchers can effectively utilize labeled 4-bromobenzoic acid to gain critical insights into its biological fate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromobenzoic Acid: A Comprehensive Guide

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 4-Bromobenzoic acid, ensuring the safety of researchers, scientists, and drug development professionals, while maintaining compliance with environmental regulations. The following procedural guidance is designed to directly address operational questions concerning the handling and disposal of this chemical.

I. Quantitative Data and Hazard Identification

4-Bromobenzoic acid is a solid substance that is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate safety measures in a well-ventilated area.[1][2]

Property	Value	Source
CAS Number	586-76-5	[4]
Molecular Formula	C₇H₅BrO₂	[4]
Molecular Weight	201.02 g/mol	[5]
Appearance	White to light yellow powder or crystal	[6]
Melting Point	255 °C	[6]
GHS Hazard Statements	H302, H315, H319, H335, H402	[1]

II. Experimental Protocols for Safe Disposal

The recommended procedure for the disposal of 4-Bromobenzoic acid is based on standard practices for halogenated organic waste. Adherence to these steps is critical for ensuring personnel safety and environmental protection.

A. Personal Protective Equipment (PPE)

Before handling 4-Bromobenzoic acid, all personnel must be equipped with the following PPE:[2][7]

• Eye Protection: Chemical safety goggles or a face shield.[2][8]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before use and disposed of properly after.[2]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[8]

• Respiratory Protection: In case of insufficient ventilation or the creation of dust, a NIOSH-approved respirator with a particle filter should be used.[1][7]

B. Waste Collection and Segregation

• Waste Characterization: 4-Bromobenzoic acid must be treated as halogenated organic waste.[5] Do not mix it with non-halogenated, aqueous, or solid waste streams.[5]

• Container Selection: Use a designated, closable, and properly labeled waste container.[1][2] The container should be clearly marked as "Halogenated Organic Waste" and list 4-Bromobenzoic acid as a component.

• Waste Transfer:

  • Solid Form: Carefully transfer the solid acid into the waste container using a clean spatula or scoop, avoiding the creation of dust.[5]

  • Solution: If dissolved in a solvent, pour the solution into the designated liquid halogenated waste container using a funnel to prevent spills.[5]

• Container Management:

  • Do not overfill the waste container; leave at least 10% headspace to accommodate vapor expansion.[5]

  • Keep the container tightly closed when not in use.[1][5]

  • Store the waste container in a cool, well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][5][7]

C. Spill and Emergency Procedures

• Small Spills: For minor spills, avoid generating dust.[8] Sweep up the material and place it into a suitable, labeled container for disposal.[2][7][8] The affected area should then be cleaned.

• Large Spills: In the event of a large spill, evacuate the area immediately.[2] If outside, stay upwind and away from the danger point.[1] Prevent the material from entering drains or rivers.[1][2] Contact your institution's Environmental Health and Safety (EHS) department for assistance.

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[2][8] Seek medical attention.[2][7][8]

  • Skin Contact: Wash the affected area immediately with soap and plenty of water.[1][2] Remove contaminated clothing.[8] If irritation occurs, seek medical advice.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or oxygen.[2][7] Seek medical attention.[2][7]

  • Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2][3] Immediately call a poison center or doctor.[1]

D. Final Disposal

The ultimate disposal of 4-Bromobenzoic acid waste must be conducted by a licensed and specialized disposal company.[2] Arrange for the collection of the labeled waste container through your institution's EHS department.[5] One approved disposal method is to dissolve the material in a combustible solvent and incinerate it in a chemical scrubber.[2] It is imperative to adhere to all local, regional, and national regulations regarding chemical waste disposal.[1][7]

III. Disposal Workflow Visualization

The following diagram illustrates the logical steps for the proper disposal of 4-Bromobenzoic acid.

References

• 1. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. lobachemie.com [lobachemie.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. 4-Bromobenzoic Acid | 586-76-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. 4-Bromobenzoic acid(586-76-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]